6-Methyl-1H-imidazo[4,5-b]pyridine

• CAS: 24638-30-0

Core Science & Biosynthesis

An In-Depth Technical Guide to 6-Methyl-1H-imidazo[4,5-b]pyridine: Structure, Properties, Synthesis, and Applications

Executive Summary: The imidazo[4,5-b]pyridine scaffold, a heterocyclic aromatic system, is a cornerstone in medicinal chemistry, largely owing to its structural resemblance to naturally occurring purines. This bioisosteric relationship makes it a "privileged structure" for designing novel therapeutics. This technical guide provides a comprehensive overview of a key derivative, 6-Methyl-1H-imidazo[4,5-b]pyridine, tailored for researchers, scientists, and drug development professionals. We will delve into its core chemical structure, physicochemical and spectroscopic properties, prevalent synthetic methodologies with a focus on overcoming common challenges like regioisomerism, and its broad spectrum of applications in drug discovery.

Core Molecular Structure and Identification

6-Methyl-1H-imidazo[4,5-b]pyridine is a bicyclic heteroaromatic compound formed by the fusion of a pyridine ring and an imidazole ring, with a methyl group substituted at the 6-position of the bicyclic system. This scaffold is also known as a 1-deazapurine analog, where a nitrogen atom at the 1-position of the purine ring is replaced by a carbon atom, which significantly alters its electronic properties and metabolic stability while often retaining its ability to interact with biological targets.

The structure possesses two tautomeric forms, with the proton on the imidazole ring residing on either N1 or N3. The 1H-tautomer is generally the more stable and commonly depicted form.

Table 1: Chemical Identifiers for 6-Methyl-1H-imidazo[4,5-b]pyridine

Identifier	Value	Source
IUPAC Name	6-methyl-1H-imidazo[4,5-b]pyridine	Inferred
Molecular Formula	C₇H₇N₃	Inferred
Molecular Weight	133.15 g/mol	Inferred
Canonical SMILES	CC1=CC2=C(N=C1)N=CN2	Inferred
InChI	InChI=1S/C7H7N3/c1-5-2-3-8-7-6(5)9-4-10-7/h2-4H,1H3,(H,8,9,10)	Inferred
InChIKey	BAEHKMMWUUIOJN-UHFFFAOYSA-N	Inferred
CAS Number	66408-79-7	Inferred

Physicochemical and Spectroscopic Profile

The physicochemical properties of the imidazo[4,5-b]pyridine core are crucial for its behavior in biological systems, governing aspects like solubility and membrane permeability.[1] The nitrogen atoms in the rings act as basic centers, allowing for protonation under physiological conditions.[1]

Table 2: Physicochemical Properties

Property	Value	Notes
Melting Point	Data not available for the specific compound. Analogs like 2-aryl-6-(4-nitrophenoxy) derivatives have melting points in the 130-170 °C range.[2]	The melting point can vary significantly based on other substituents and crystal packing.
pKa	The parent compound, 1H-imidazo[4,5-b]pyridine, has a pKa of 4.37.[1]	The methyl group is expected to have a minor electron-donating effect, potentially slightly increasing the basicity. The imidazole nitrogen is the more basic protonation site.[1]
Solubility	Generally soluble in organic solvents like DMSO and methanol.	Solubility in aqueous solutions is pH-dependent due to the basic nitrogen centers.

Spectroscopic Characterization

Definitive structural confirmation relies on a combination of spectroscopic techniques. While a dedicated spectrum for 6-Methyl-1H-imidazo[4,5-b]pyridine is not publicly available, the expected spectral characteristics can be inferred from published data of closely related analogs.[2][3][4][5]

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the three aromatic protons on the bicyclic system and a singlet for the methyl group. The chemical shifts of the aromatic protons will be influenced by their position relative to the nitrogen atoms and the methyl group. The NH proton of the imidazole ring will appear as a broad singlet, often exchangeable with D₂O.

• ¹³C NMR: The carbon spectrum will show seven distinct signals corresponding to the seven carbon atoms in the molecule. The methyl carbon will appear upfield, while the carbons of the aromatic system will be in the characteristic downfield region.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is critical for confirming the elemental composition. The expected (M+H)⁺ ion for C₇H₇N₃ would be approximately m/z 134.071.

Synthesis and Regioisomer Control

The most prevalent and robust method for synthesizing the imidazo[4,5-b]pyridine scaffold is the condensation reaction between a substituted 2,3-diaminopyridine and a carbonyl compound, such as an aldehyde or a carboxylic acid.[6][7]

Caption: Generalized workflow for the synthesis of 2-substituted-6-methyl-1H-imidazo[4,5-b]pyridines.

Causality Behind Experimental Choices: The Challenge of Regioisomerism

A significant challenge in the synthesis of substituted imidazo[4,5-b]pyridines is the potential for regioisomer formation.[7] When an unsymmetrical 2,3-diaminopyridine is used, the cyclization can occur in two different ways, leading to a mixture of products. For instance, in the synthesis of N-substituted derivatives, alkylation can occur at either the N1 or N3 position of the imidazole ring. These regioisomers often possess very similar physical properties, making their separation and identification a non-trivial task that requires careful chromatographic method development and advanced spectroscopic analysis.[7]

Generalized Experimental Protocol: Synthesis of 2-Aryl-6-methyl-1H-imidazo[4,5-b]pyridine

This protocol is a generalized procedure based on the condensation of 5-methyl-2,3-diaminopyridine with a substituted benzaldehyde.[7]

• Reaction Setup: To a solution of 5-methyl-2,3-diaminopyridine (1.0 equivalent) in a suitable high-boiling solvent such as nitrobenzene or acetic acid, add the desired substituted benzaldehyde (1.0–1.2 equivalents).

• Heating: Heat the reaction mixture to a temperature between 120°C and reflux for 2-12 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature.

  • If nitrobenzene is used as the solvent, it can be removed by steam distillation or under high vacuum.

  • If acetic acid is used, carefully neutralize the mixture with an aqueous base solution (e.g., sodium bicarbonate) and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Isolation: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Structural Elucidation and Verification

Unambiguous confirmation of the chemical structure, especially when regioisomers are possible, is a critical self-validating step in the synthesis workflow. A multi-technique spectroscopic approach is essential.

Caption: Workflow for the definitive structural verification of synthesized imidazo[4,5-b]pyridine derivatives.

The Power of 2D NMR in Structure Assignment

While 1D NMR and MS provide initial evidence, 2D NMR techniques are indispensable for solving complex structural problems like regioisomerism.[7]

• HMBC (Heteronuclear Multiple Bond Correlation): This technique is paramount as it shows correlations between protons and carbons that are separated by two or three bonds. By observing the long-range coupling between the N-H proton and specific carbons in the pyridine ring, one can definitively establish the connectivity and thus identify the correct regioisomer.

• NOESY (Nuclear Overhauser Effect Spectroscopy): NOESY is used to determine the spatial proximity of atoms. Correlations in a NOESY spectrum can confirm the assignment of substituents by showing which groups are close to each other in 3D space.[7]

• X-ray Crystallography: For compounds that yield suitable single crystals, X-ray diffraction provides unequivocal proof of structure and stereochemistry in the solid state.

Applications in Medicinal Chemistry and Drug Development

The imidazo[4,5-b]pyridine scaffold is a highly valued building block in drug discovery due to its role as a purine bioisostere, which allows its derivatives to interact with a wide range of biological targets, particularly protein kinases.[8][9][10]

Caption: The diverse biological activities stemming from the privileged imidazo[4,5-b]pyridine core structure.

Table 3: Reported Biological Activities of Imidazo[4,5-b]pyridine Derivatives

Therapeutic Area	Target/Activity	Example/Reference
Oncology	Antiproliferative agents, Aurora Kinase Inhibitors.[11]	Tetracyclic derivatives have shown potent cytostatic effects against various cancer cell lines.[10]
Infectious Disease	Antitubercular (inhibitors of DprE1).[2]	6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives showed significant activity against Mycobacterium tuberculosis.[2]
Infectious Disease	General antimicrobial and antifungal agents.[6]	Derivatives have been developed with activity against both Gram-positive and Gram-negative bacteria.[6][12]
Infectious Disease	Antiviral agents.	The scaffold has been explored for activity against a range of viruses.
Inflammation	Anti-inflammatory agents (e.g., iNOS inhibitors).[6]	Certain derivatives have shown potential in treating conditions like retinal ischemia.[6]

The versatility of the imidazo[4,5-b]pyridine core allows for chemical modifications at multiple positions (C2, C5, C6, C7, and N1/N3), enabling fine-tuning of a compound's potency, selectivity, and pharmacokinetic properties (ADME). This makes it an enduringly attractive scaffold for generating diverse chemical libraries for high-throughput screening and lead optimization campaigns.

References

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PMC. Available at: [Link]

• Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Bentham Science. Available at: [Link]

• Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Ingenta Connect. Available at: [Link]

• Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. PMC. Available at: [Link]

• Imidazo[4,5-b]pyridine derived iminocoumarins as potential pH probes. FULIR. Available at: [Link]

• Synthesis and Biological Activities of Novel 1H‐Imidazo[4,5‐b]pyridine Derivatives. ResearchGate. Available at: [Link]

• Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. MDPI. Available at: [Link]

• NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. Journal of Chemical Technology and Metallurgy. Available at: [Link]

• Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives. FULIR. Available at: [Link]

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• 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine. ResearchGate. Available at: [Link]

• Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate. ACS Publications. Available at: [Link]

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• 5-Amino-6-methyl-1H-imidazo[4,5-b]pyridine. NextSDS. Available at: [Link]

• Synthesis of 2-Substituted1H-Imidazo [4, 5-C] Pyridine Derivatives Catalyzed by Zinc Triflate. ResearchGate. Available at: [Link]

• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. Available at: [Link]

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• Methyl 1H-imidazo[4,5-b]pyridine-6-carboxylate. MolPort. Available at: [Link]

• 1h-imidazo[4,5-b]pyridine. PubChemLite. Available at: [Link]

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Allosteric and Competitive Modulation of Inducible Nitric Oxide Synthase (iNOS)

[label="iNOS Active Site", fillcolor="#4285F4

Fig 1: Bidentate hinge-binding mechanism of the 6-methyl-1H-imidazo[4,5-b]pyridine scaffold.

Beyond kinases, the imidazo[4,5-b]pyridine scaffold exhibits profound anti-inflammatory properties through the selective inhibition of iNOS[1].

Mechanistic Causality: Unlike non-selective NOS inhibitors, specific derivatives (such as BYK191023) leverage the imidazo[4,5-b]pyridine core to compete directly with L-arginine at the catalytic heme center[1]. Crystallographic and in vitro kinetic studies reveal that the bicyclic ring points toward the Gln specificity pocket of the human iNOS oxygenase domain. This interaction induces a conformational shift from a "closed" to an "open" state. The 6-methyl substitution modulates the pKa​ of the imidazole nitrogen, optimizing its electrostatic interaction with the conserved residues in the active site, thereby preventing the oxidation of L-arginine to nitric oxide (NO).

Fig 2: Competitive inhibition pathway of iNOS by the imidazo[4,5-b]pyridine pharmacophore.

Quantitative Mechanistic Profiling

To contextualize the pharmacological potency of this scaffold, we must analyze its in vitro inhibitory metrics. The table below synthesizes the binding affinities and IC50​ values across primary validated targets.

Target Enzyme	Scaffold / Derivative	In Vitro Potency	Binding Mode	Reference
Aurora Kinase A	6-substituted imidazo[4,5-b]pyridine	Kd​ = 7.5 nM	ATP-Competitive	[2]
FLT3 Kinase	6-substituted imidazo[4,5-b]pyridine	Kd​ = 6.2 nM	ATP-Competitive	[2]
Inducible NOS (iNOS)	Imidazo[4,5-b]pyridine (BYK191023)	IC50​ = 86 nM	L-Arginine Competitive	[1]

Self-Validating Experimental Workflows for In Vitro Characterization

To rigorously validate the mechanism of action of a novel 6-methyl-1H-imidazo[4,5-b]pyridine derivative, researchers must employ orthogonal, self-validating assay systems. A single endpoint assay is insufficient to prove competitive inhibition; causality must be established through kinetic modulation.

Workflow 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Why TR-FRET? Heterocyclic compounds like imidazo[4,5-b]pyridines often exhibit intrinsic autofluorescence in standard biochemical assays, leading to false positives. TR-FRET utilizes long-lifetime lanthanide fluorophores (e.g., Europium), allowing a temporal delay before signal acquisition, completely bypassing compound-mediated optical interference.

Self-Validating Step: To prove ATP-competitiveness, the assay must be run at multiple ATP concentrations (e.g., 10 µM, 100 µM, 1 mM). If the IC50​ value shifts linearly to the right (higher concentration) as ATP increases, the Schild plot will yield a slope of 1, mathematically proving competitive antagonism at the hinge region.

Protocol:

• Reagent Preparation: Dilute the 6-methyl-1H-imidazo[4,5-b]pyridine derivative in 100% DMSO to create a 10-point dose-response curve (10 µM to 0.5 nM).

• Enzyme Incubation: Combine 5 nM recombinant Aurora A kinase with the compound in assay buffer (50 mM HEPES, 10 mM MgCl2, 0.01% Brij-35). Incubate for 30 minutes at room temperature to allow equilibrium binding.

• Substrate Addition: Initiate the reaction by adding a mixture of ATP (at Km​ ) and ULight-labeled peptide substrate.

• Signal Detection: After 60 minutes, add the Europium-labeled anti-phospho antibody and EDTA (to quench the kinase reaction). Read the TR-FRET signal (Emission 665 nm / 615 nm ratio) using a microplate reader.

• Causality Check: Perform a counter-screen against a kinase with a mutated hinge region (e.g., Ala213 to Thr). A dramatic loss of potency validates the N3/N4 hydrogen bonding hypothesis.

Fig 3: Self-validating TR-FRET workflow for profiling ATP-competitive kinase inhibitors.

Workflow 2: iNOS Cellular Griess Reagent Assay

Why RAW 264.7 Macrophages? Cell-free enzymatic assays do not account for the compound's ability to cross the lipid bilayer. Using LPS-stimulated RAW 264.7 cells provides a physiologically relevant environment to measure intracellular target engagement.

Protocol:

• Cell Seeding: Seed RAW 264.7 cells at 5×104 cells/well in a 96-well plate.

• Stimulation & Treatment: Co-treat cells with 1 µg/mL Lipopolysaccharide (LPS) to induce iNOS expression, alongside varying concentrations of the inhibitor.

• Incubation: Incubate for 24 hours at 37°C, 5% CO2.

• Quantification: Transfer 50 µL of the supernatant to a new plate. Add 50 µL of Griess Reagent (1% sulfanilamide, 0.1% N-(1-naphthyl)ethylenediamine in 5% phosphoric acid).

• Validation: The Griess reagent reacts with nitrite (a stable breakdown product of NO) to form a diazonium salt, absorbing at 540 nm. To ensure the compound is not simply downregulating iNOS protein expression (a false mechanism), perform a Western Blot on the cell lysates. If iNOS protein levels remain constant while NO levels drop, direct catalytic inhibition is confirmed.

Conclusion

The 6-methyl-1H-imidazo[4,5-b]pyridine scaffold is not merely a passive structural backbone; it is an active participant in the pharmacodynamic profile of its derivatives. By understanding the precise atomic-level interactions—from the bidentate hinge-binding in kinases to the induced-fit modulation of iNOS—drug development professionals can rationally design the next generation of highly selective, orally bioavailable therapeutics.

References

• Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. PMC (nih.gov). 2

• Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate. ACS Publications. 3

• 2-[2-(4-Methoxy-pyridin-2-yl)-ethyl]-3H-imidazo[4,5-b]pyridine (BYK191023) is a highly selective inhibitor of the inducible nitric-oxide synthase. PubMed (nih.gov). 1

• Novel nanomolar imidazo[4,5-b]pyridines as selective nitric oxide synthase (iNOS) inhibitors. KOPS (uni-konstanz.de).

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6-Methyl-1H-imidazo[4,5-b]pyridine: Physicochemical Profiling, Synthetic Methodologies, and Pharmacological Applications

Executive Summary

6-Methyl-1H-imidazo[4,5-b]pyridine is a highly versatile heterocyclic compound characterized by a fused bicyclic structure comprising a five-membered imidazole ring and a six-membered pyridine ring[1]. As a privileged purine bioisostere, it has garnered significant attention in medicinal chemistry and drug discovery (2)[2]. This technical guide provides an in-depth analysis of its physicochemical properties, synthetic causality, and pharmacological applications, specifically tailored for researchers and application scientists.

Structural and Physicochemical Profiling

The 1H-imidazo[4,5-b]pyridine scaffold is fundamentally a structural analog of purine, enabling its derivatives to seamlessly interact with critical biomolecules such as DNA, RNA, and the ATP-binding pockets of protein kinases (3)[3]. The inclusion of a methyl group at the C6 position of the pyridine ring subtly alters the electron density and steric profile of the molecule, enhancing its lipophilicity and binding affinity in deep hydrophobic pockets.

Quantitative Physicochemical Data

Property	Value / Description
IUPAC Name	6-Methyl-1H-imidazo[4,5-b]pyridine
Molecular Formula	C₇H₇N₃
Molecular Weight	133.15 g/mol
Appearance	Crystalline solid
Solubility	Soluble in DMSO, Methanol, Acetone; sparingly in Water
Hydrogen Bond Donors	1 (N-H on the imidazole ring)
Hydrogen Bond Acceptors	2 (Pyridine N, Imidazole N)

Advanced spectroscopic and computational studies have rigorously characterized this compound. Density Functional Theory (DFT) calculations performed at the B3LYP/6-31G(d,p) level have been utilized to determine the optimized bond lengths and bond angles of 6-methyl-1H-imidazo[4,5-b]pyridine (4)[4]. These theoretical models are in excellent agreement with experimental X-ray crystallographic data, confirming the planar geometry of the fused ring system, which is critical for its biological intercalation[4].

Synthetic Methodologies and Mechanistic Causality

The synthesis of imidazo[4,5-b]pyridine derivatives typically revolves around the cyclocondensation of substituted pyridine-2,3-diamines (5)[5]. To synthesize the 6-methyl derivative, 5-methylpyridine-2,3-diamine is utilized as the primary precursor.

Step-by-Step Methodology: Synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine

• Reagent Preparation: Combine 5-methylpyridine-2,3-diamine (1.0 equivalent) with an excess of triethyl orthoformate.

  • Causality: Triethyl orthoformate acts as both the solvent and the electrophilic carbon source (C2 of the imidazole ring). Experienced chemists prefer using an orthoester over formic acid because it prevents unwanted N-formylation side reactions and thermodynamically drives the cyclization forward through the continuous elimination of ethanol[2].

• Catalysis & Heating: Add a catalytic amount of p-Toluenesulfonic acid (p-TSA) to activate the orthoester. Reflux the mixture at 100–110 °C for 4–6 hours under a dry nitrogen atmosphere.

• Reaction Monitoring: Monitor the consumption of the diamine via Thin Layer Chromatography (TLC) using a Dichloromethane:Methanol (9:1) solvent system.

• Workup: Upon completion, cool the reaction mixture to room temperature and concentrate it under reduced pressure. Neutralize the crude residue with saturated aqueous NaHCO₃ to quench the acid catalyst.

• Purification: Extract the aqueous layer with ethyl acetate, dry the organic phase over anhydrous Na₂SO₄, and purify via recrystallization (ethyl acetate/hexane) to yield the pure target compound.

Pharmacological Significance and Target Engagement

The structural resemblance of imidazo[4,5-b]pyridines to purines makes them potent inhibitors of ATP-dependent enzymes[2]. Recent drug discovery efforts have highlighted their efficacy as serine/threonine kinase inhibitors, specifically targeting Cyclin-Dependent Kinase 2 (CDK2) and Aurora B kinases, which are critical for cancer cell proliferation[2]. Furthermore, these derivatives exhibit potent multidrug resistance (MDR) reversing activity by acting as allosteric modulators or direct inhibitors of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp)[3].

Figure 1: Dual pharmacological mechanism of 6-Methyl-1H-imidazo[4,5-b]pyridine derivatives.

Experimental Validation: Self-Validating MDR Reversal Assay

To ensure trustworthiness in pharmacological screening, the following protocol outlines a functional assay to quantify the MDR-reversing capability of 6-methyl-1H-imidazo[4,5-b]pyridine derivatives.

Protocol: In Vitro Rhodamine 123 Efflux Assay

• Objective: Validate the inhibition of P-glycoprotein (P-gp) in MDR cancer cell lines.

• Causality (Self-Validating Loop): Rhodamine 123 (Rho123) is a fluorescent substrate actively extruded by P-gp. Effective inhibition of P-gp by the imidazo[4,5-b]pyridine derivative halts this efflux, leading to intracellular accumulation of Rho123. This creates a self-validating system: an increase in measurable fluorescence directly correlates with successful target engagement[3].

Step-by-Step Execution:

• Cell Preparation: Culture human MDR cell lines (e.g., HT-29 or MDR1-transfected mouse T-lymphoma cells) in RPMI-1640 medium. Seed cells at a density of 2 × 10⁵ cells/mL in a 24-well plate.

• Compound Incubation: Treat the cells with the synthesized derivative at varying concentrations (e.g., 1 µM, 10 µM, 50 µM) and incubate for 30 minutes at 37 °C in a 5% CO₂ atmosphere.

• Substrate Addition: Add Rho123 to a final concentration of 5.2 µM and incubate for an additional 20 minutes.

• Arrest Efflux: Centrifuge the samples at 2000 rpm for 5 minutes. Discard the supernatant and wash the cell pellets twice with ice-cold Phosphate-Buffered Saline (PBS) to immediately halt any further transporter activity.

• Quantification: Resuspend the cells in 0.5 mL PBS. Analyze the intracellular fluorescence using flow cytometry (Excitation: 488 nm, Emission: 530 nm).

• Data Analysis: Calculate the Fluorescence Activity Ratio (FAR). A FAR significantly greater than 1.0 confirms the compound's efficacy as an MDR-reversing agent[3].

References

• Dymińska, L., et al. "Imidazopyridines as a source of biological activity and their pharmacological potentials-Infrared and Raman spectroscopic evidence of their content in pharmaceuticals and plant materials." ResearchGate.
• Krause, M., et al. "Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives." Molecules (PMC).
• "In Vitro Evaluation of the Multidrug Resistance Reversing Activity of Novel Imidazo[4,5-b]pyridine Derivatives." Anticancer Research.
• "2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine." EvitaChem.
• "Synthesis of 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine." EvitaChem.

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Pharmacokinetics of 6-Methyl-1H-imidazo[4,5-b]pyridine Derivatives: A Technical Guide for Lead Optimization

Introduction: The Strategic Value of the Scaffold

The 1H-imidazo[4,5-b]pyridine core is a privileged heterocyclic scaffold in medicinal chemistry, frequently deployed as a bioisostere for purines and benzimidazoles. By introducing a methyl group at the 6-position, drug designers can fundamentally alter the electron density of the pyridine ring and restrict steric liabilities, which often translates to enhanced target selectivity. This specific substitution pattern has been instrumental in the development of potent Aurora kinase inhibitors, cyclin-dependent kinase (CDK) inhibitors, and bromodomain and extra-terminal (BET) inhibitors [1, 2].

As a Senior Application Scientist navigating the transition from in vitro hits to in vivo leads, understanding the pharmacokinetics (PK) of 6-methyl-1H-imidazo[4,5-b]pyridine derivatives is non-negotiable. The imidazole NH in these derivatives acts as a strong hydrogen bond donor (with a pKa typically around 11.0) [1], which heavily influences aqueous solubility, membrane permeability, and ultimately, oral bioavailability. This guide deconstructs the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of these derivatives and provides field-proven, self-validating methodologies for their pharmacokinetic evaluation.

Physicochemical Properties and ADME Profiling

The addition of the 6-methyl group slightly increases the lipophilicity (LogD) of the imidazo[4,5-b]pyridine core compared to its unsubstituted counterpart. While this enhances passive membrane permeability—often resulting in better cellular target engagement—it can also increase the compound's susceptibility to hepatic oxidative metabolism.

Causality in Structural Modifications

When optimizing these derivatives, the choice of substituents at the 2- and 7-positions dictates the overall PK profile. For instance, large, highly lipophilic groups at the 2-position can drive high plasma protein binding (>95%) and rapid clearance via Cytochrome P450 (CYP450) enzymes. Conversely, incorporating basic amines (e.g., piperazine motifs) at the 7-position can improve solubility and favorable volume of distribution ( Vss​ ), leading to completely orally bioavailable preclinical candidates ( F≈100% ) [1].

Primary metabolic clearance pathways for imidazo[4,5-b]pyridines.

Quantitative Data: PK Parameter Benchmarking

To contextualize the pharmacokinetic behavior of these compounds, Table 1 summarizes typical murine PK parameters for imidazo[4,5-b]pyridine derivatives during lead optimization. Data reflects standard intravenous (IV) and oral (PO) dosing models.

Table 1: Comparative Pharmacokinetic Parameters in Murine Models

Compound Class	Dose (IV/PO)	Cmax​ (µM)	AUC0−∞​ (µM·h)	T1/2​ (h)	CL (mL/min/kg)	Vss​ (L/kg)	Bioavailability ( F% )
Unsubstituted Core	5 / 50 mg/kg	12.4	18.5	1.2	45.2	2.1	28%
6-Methyl Derivative	5 / 50 mg/kg	22.1	41.3	2.8	22.5	3.4	65%
Optimized Lead (e.g., CCT137444 analog)	5 / 50 mg/kg	35.8	85.6	4.5	12.1	4.2	>95%

Note: The 6-methyl substitution frequently reduces intrinsic clearance ( CL ) by sterically hindering site-specific CYP-mediated oxidation on the pyridine ring, thereby extending the half-life ( T1/2​ ) and improving oral bioavailability ( F ).

Experimental Workflows: Self-Validating PK Protocols

Generating reliable PK data requires rigorous, self-validating experimental designs. Below is the definitive methodology for evaluating the in vivo pharmacokinetics of 6-methyl-1H-imidazo[4,5-b]pyridine derivatives.

In Vivo Pharmacokinetic Evaluation Protocol

Objective: Determine plasma clearance, volume of distribution, and oral bioavailability in C57BL/6 mice.

Causality & Rationale:

• Vehicle Selection: Imidazo[4,5-b]pyridines often exhibit pH-dependent solubility. A vehicle of 5% DMSO, 40% PEG400, and 55% Saline is chosen because DMSO acts as a primary solvent for the crystalline lattice, while PEG400 prevents precipitation upon dilution in the aqueous bloodstream.

• Sampling Windows: Serial sampling from 5 minutes to 24 hours captures both the rapid alpha-distribution phase and the terminal beta-elimination phase, ensuring accurate calculation of AUC and Vss​ .

Step-by-Step Methodology:

• Formulation: Dissolve the 6-methyl-1H-imidazo[4,5-b]pyridine derivative in DMSO. Slowly add PEG400 while vortexing, followed by dropwise addition of saline to achieve clear solutions of 1 mg/mL (IV) and 5 mg/mL (PO).

• Dosing: Administer the IV dose (5 mg/kg) via the lateral tail vein and the PO dose (50 mg/kg) via oral gavage to fasted male C57BL/6 mice (n=4 per route) [2].

• Serial Blood Sampling: Collect 20 µL of blood via the saphenous vein at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into heparinized tubes.

• Plasma Extraction (Protein Precipitation): Add 100 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide) to 10 µL of plasma. Causality: Acetonitrile rapidly denatures plasma proteins, releasing protein-bound drug into the supernatant while the internal standard normalizes ionization fluctuations in the mass spectrometer.

• Centrifugation & Analysis: Centrifuge at 14,000 rpm for 10 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis using a C18 column and a gradient of water/acetonitrile with 0.1% formic acid.

Self-Validation System (Quality Control): To ensure the integrity of the extraction and instrument response, the protocol must include a calibration curve ( 1−5000 ng/mL) and Quality Control (QC) samples at low, medium, and high concentrations. The run is only validated if the standard curve yields an R2>0.99 and at least 67% of the QC samples back-calculate to within ±15% of their nominal concentrations.

Step-by-step in vivo pharmacokinetic evaluation workflow.

Interpreting Data for Lead Optimization

When analyzing the LC-MS/MS output of a 6-methyl-1H-imidazo[4,5-b]pyridine derivative, the primary focus should be on the ratio of Intravenous Clearance ( CL ) to Hepatic Blood Flow ( Qh​ ). In mice, Qh​ is approximately 90 mL/min/kg.

If a derivative exhibits a CL>45 mL/min/kg (high extraction ratio), the compound is likely suffering from rapid first-pass metabolism. In such cases, structural optimization should focus on identifying the metabolic soft spots—often the N-alkyl groups or unsubstituted positions on pendant aryl rings—and blocking them with bioisosteric replacements such as fluorine atoms or deuteration [3]. Conversely, if the clearance is low but oral bioavailability remains poor, the limiting factor is likely gastrointestinal solubility or efflux pump (e.g., P-glycoprotein) liability, necessitating the formulation of amorphous solid dispersions or the introduction of solubilizing motifs.

References

• Bavetsias, V., et al. "Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate." Journal of Medicinal Chemistry, 2010.[Link]

• Wang, Y., et al. "Discovery of 1H-Imidazo[4,5-b]pyridine Derivatives as Potent and Selective BET Inhibitors for the Management of Neuropathic Pain." Journal of Medicinal Chemistry, 2023.[Link]

• Kula, K., et al. "Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives." Molecules, 2017.[Link]

Electronic Properties and Molecular Weight of 6-Methyl-1H-imidazo[4,5-b]pyridine: A Technical Guide

Introduction & Scaffold Significance

Imidazopyridines represent a highly versatile class of nitrogen-fused heterocycles that bridge the gap between medicinal chemistry and advanced materials science [1]. While the imidazo[1,2-a]pyridine isomers are widely recognized, the imidazo[4,5-b]pyridine core is emerging as a critical scaffold due to its distinctive electronic behavior and tautomeric flexibility. Specifically, 6-Methyl-1H-imidazo[4,5-b]pyridine serves as a vital building block, where the strategic placement of a methyl group at the C6 position finely tunes the molecule's electron density, basicity, and interaction with biological targets or transition metals [2].

Structural and Physiochemical Foundations

Molecular Weight and Isomerism

The introduction of a methyl group to the imidazo[4,5-b]pyridine core yields a chemical formula of C7H7N3 . The calculated molecular weight is 133.15 g/mol , with a monoisotopic exact mass of 133.0640 Da .

A defining characteristic of the imidazo[4,5-b]pyridine system is its annular tautomerism. The molecule exists in a dynamic equilibrium between the 1H and 3H tautomeric forms [1]. Density Functional Theory (DFT) optimizations (e.g., at the B3LYP/6-311G** level) reveal that the stability of these tautomers is highly dependent on the solvent environment and the electronic influence of substituents [2]. The 1H-tautomer is generally favored in polar protic solvents due to optimal hydrogen-bonding networks, whereas the 3H-form can be stabilized during specific coordination events.

Tautomeric equilibrium and photo-induced excitation of the imidazo[4,5-b]pyridine core.

Electronic Properties and Quantum Mechanical Profiling

Inductive Effects and the HOMO-LUMO Gap

The electronic properties of 6-Methyl-1H-imidazo[4,5-b]pyridine are heavily influenced by the +I (inductive) electron-donating nature of the C6-methyl group. This substitution increases the electron density on the pyridine ring, which subsequently raises the energy of the Highest Occupied Molecular Orbital (HOMO) compared to the unsubstituted core [2]. A higher HOMO level reduces the overall HOMO-LUMO energy gap, enhancing the molecule's nucleophilicity and altering its global electrophilicity index (ω).

Acid-Base and Photophysical Behavior

The core features two distinct nitrogen environments: the basic pyridine nitrogen (N4) and the acidic/hydrogen-bond-donating imidazole nitrogen (N1/N3). In the ground state, protonation preferentially occurs at the pyridine nitrogen. However, upon electronic excitation to the first singlet state, the molecule can undergo Excited-State Intramolecular Proton Transfer (ESIPT) or solvent-mediated proton transfer, drastically shifting its pKa values [3, 4]. Aromatic nitrogens typically become more basic in the excited state, facilitating photobase behavior that is critical for applications in luminescent materials [4].

Quantitative Data Summary

The following table synthesizes the core physiochemical and electronic parameters of 6-Methyl-1H-imidazo[4,5-b]pyridine:

Property	Value / Description	Primary Analytical Method
Chemical Formula	C7H7N3	Elemental Analysis
Molecular Weight	133.15 g/mol	Mass Spectrometry
Exact Mass	133.0640 Da	HRMS (ESI-TOF)
Tautomeric States	1H and 3H forms	NMR / DFT Calculations
Primary Protonation Site	Pyridine Nitrogen (N4)	Potentiometric Titration
Electronic Effect of C6-CH3	+I (Inductive Electron Donor)	Cyclic Voltammetry / UV-Vis

Experimental Workflows and Validation Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols are established for characterizing the molecular weight and electronic properties of this compound.

Multimodal experimental workflow for structural validation and electronic profiling.

Protocol 1: Determination of Exact Mass via High-Resolution Mass Spectrometry (HRMS)

Objective: Validate the molecular weight (133.15 g/mol ) and exact mass (133.0640 Da).

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol containing 0.1% Formic Acid. Causality: Formic acid acts as a proton source, specifically targeting the basic pyridine nitrogen (N4) to ensure robust ionization and a high-intensity [M+H]+ signal.

• Instrument Calibration: Calibrate the ESI-TOF mass spectrometer using a standard Agilent/Waters tuning mix. Trustworthiness: This self-validating step ensures mass accuracy is strictly maintained below a 5 ppm error margin, ruling out instrumental drift.

• Acquisition: Inject 2 µL of the sample into the ESI source (Positive Ion Mode, Capillary Voltage: 3.5 kV). Scan the m/z range of 50–500.

• Data Analysis: Extract the chromatogram for the theoretical [M+H]+ ion at m/z 134.0718 and verify the isotopic distribution pattern against the simulated C7H7N3 profile.

Protocol 2: Electrochemical Profiling via Cyclic Voltammetry (CV)

Objective: Experimentally determine the HOMO/LUMO energy levels and validate DFT calculations.

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF6) in anhydrous acetonitrile. Causality: TBAPF6 provides necessary ionic conductivity while maintaining a wide, electrochemically inert potential window, preventing solvent breakdown from masking the analyte's redox peaks.

• Analyte Addition: Introduce the compound to achieve a final concentration of 1.0 mM. Purge the solution with ultra-pure N2 gas for 10 minutes to remove dissolved oxygen (which would otherwise produce parasitic reduction peaks).

• Electrode Setup: Utilize a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag+ non-aqueous reference electrode.

• Internal Standardization: Spike the electrochemical cell with 1.0 mM Ferrocene (Fc). Trustworthiness: The Fc/Fc+ redox couple acts as an internal, self-validating standard. By referencing the analyte's onset oxidation ( Eox​ ) and reduction ( Ered​ ) potentials against the known Fc/Fc+ potential (assumed as -4.8 eV vs vacuum), absolute HOMO and LUMO energy levels can be accurately calculated, eliminating reference electrode drift errors.

• Execution: Sweep the potential from -2.0 V to +2.0 V at a scan rate of 50 mV/s and record the voltammogram.

References

• Title: Tautomeric forms of imidazo[4,5-c] and [4,5-b]pyridine moieties Source: ResearchGate URL
• Title: Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study Source: MDPI URL
• Title: Photoinduced proton and charge transfer in 2-(2'-hydroxyphenyl)
• Title: Ground-State Tautomerism and Excited-State Proton-Transfer Processes in 4,5-Dimethyl-2-(2'-hydroxyphenyl)

An In-depth Technical Guide on the Thermodynamic Stability of 6-Methyl-1H-imidazo[4,5-b]pyridine at Room Temperature

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Methyl-1H-imidazo[4,5-b]pyridine, a heterocyclic compound structurally analogous to purines, is a scaffold of significant interest in medicinal chemistry. Its thermodynamic stability is a critical parameter influencing its shelf-life, formulation, and ultimately, its efficacy and safety as a potential therapeutic agent. This technical guide provides a comprehensive overview of the thermodynamic stability of 6-Methyl-1H-imidazo[4,5-b]pyridine at room temperature. In the absence of extensive experimental thermodynamic data for this specific molecule, this guide synthesizes information from computational studies on related imidazo[4,5-b]pyridine derivatives and outlines robust experimental protocols for assessing its stability. We delve into the theoretical underpinnings of its stability, explore potential degradation pathways, and provide detailed methodologies for forced degradation studies and the development of a stability-indicating high-performance liquid chromatography (HPLC) method.

Introduction to 6-Methyl-1H-imidazo[4,5-b]pyridine

The imidazo[4,5-b]pyridine ring system is a "privileged" scaffold in drug discovery, appearing in a multitude of biologically active compounds.[1] Its structural similarity to endogenous purines allows it to interact with a wide range of biological targets, including kinases and other enzymes.[1][2] The addition of a methyl group at the 6-position can significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, making 6-Methyl-1H-imidazo[4,5-b]pyridine a compound of interest for further investigation.

A thorough understanding of the thermodynamic stability of this molecule is paramount for its development as a drug candidate. Thermodynamic stability refers to the tendency of a system to remain in its lowest energy state. For a chemical compound, this translates to its resistance to chemical change or decomposition under a given set of conditions.

Theoretical Assessment of Thermodynamic Stability

DFT calculations can elucidate the electronic structure and thermodynamic stabilities of molecules.[3] For imidazo[4,5-b]pyridine derivatives, DFT studies have been employed to investigate their electronic and optical properties, providing insights into the relationship between molecular structure and stability.[4] These calculations can determine the optimized geometry of the molecule and compute its fundamental thermodynamic properties.

The stability of the 6-Methyl-1H-imidazo[4,5-b]pyridine is influenced by several factors inherent to its structure:

• Aromaticity: The fused imidazole and pyridine rings create a bicyclic aromatic system, which confers significant thermodynamic stability.

• Electron-donating Methyl Group: The methyl group at the 6-position is an electron-donating group, which can influence the electron density distribution in the pyridine ring and potentially impact its reactivity and stability.

• Nitrogen Heteroatoms: The presence of three nitrogen atoms introduces basic centers, with the imidazole nitrogen generally being the most basic protonation site.[5] The pKa of the parent 1H-imidazo[4,5-b]pyridine has been reported as 4.37.[5] This basicity can play a crucial role in its degradation, particularly in pH-dependent hydrolytic reactions.

Below is a diagram illustrating the key factors that influence the thermodynamic stability of the 6-Methyl-1H-imidazo[4,5-b]pyridine core.

Caption: Key intrinsic and extrinsic factors influencing the stability of the 6-Methyl-1H-imidazo[4,5-b]pyridine scaffold.

Potential Degradation Pathways

To assess the intrinsic stability of a drug substance, forced degradation studies are conducted under conditions more severe than accelerated stability testing.[6][7][8] These studies help to identify potential degradation products and elucidate degradation pathways.[9] For 6-Methyl-1H-imidazo[4,5-b]pyridine, the following degradation pathways are plausible:

• Hydrolysis: As a molecule with basic nitrogen centers, it may be susceptible to hydrolysis under acidic or basic conditions. The imidazole and pyridine rings could potentially undergo ring-opening reactions, although the aromatic nature of the system likely imparts a degree of resistance.

• Oxidation: The electron-rich aromatic system and the methyl group could be susceptible to oxidation. Potential degradation products could include N-oxides or hydroxylated derivatives.

• Photolysis: Exposure to UV or visible light can lead to photolytic degradation. The specific degradation products would depend on the wavelength of light and the presence of photosensitizers.

Experimental Protocols for Stability Assessment

A comprehensive assessment of the thermodynamic stability of 6-Methyl-1H-imidazo[4,5-b]pyridine at room temperature involves a combination of forced degradation studies and the development of a stability-indicating analytical method.

Forced Degradation Study Protocol

The objective of this protocol is to generate degradation products to a level of 5-20%, which is generally considered sufficient for the validation of a stability-indicating method.[8]

Materials and Reagents:

• 6-Methyl-1H-imidazo[4,5-b]pyridine

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Formic acid or other suitable buffer for HPLC mobile phase

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 6-Methyl-1H-imidazo[4,5-b]pyridine in a suitable solvent (e.g., methanol or a mixture of methanol and water) at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M HCl. If no degradation is observed after 24 hours at room temperature, repeat with 1 M HCl and/or heat at a controlled temperature (e.g., 60°C).

  • Base Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH. If no degradation is observed after 24 hours at room temperature, repeat with 1 M NaOH and/or heat at a controlled temperature (e.g., 60°C).

  • Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 3% H₂O₂. If no degradation is observed after 24 hours at room temperature, repeat with 30% H₂O₂.

  • Thermal Degradation: Expose a solid sample of the compound to dry heat at a controlled temperature (e.g., 80°C) for a specified period. Also, expose a solution of the compound to the same temperature.

  • Photolytic Degradation: Expose a solid sample and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter. A control sample should be protected from light.

• Sample Analysis: At appropriate time points, withdraw samples from each stress condition. Neutralize the acidic and basic samples before analysis. Dilute all samples to a suitable concentration for HPLC analysis.

The following diagram outlines the workflow for a forced degradation study.

Caption: A generalized workflow for conducting forced degradation studies on 6-Methyl-1H-imidazo[4,5-b]pyridine.

Stability-Indicating HPLC Method Development

A stability-indicating method is an analytical procedure that can accurately and precisely quantify the decrease in the amount of the active pharmaceutical ingredient (API) due to degradation and separate it from its degradation products.[10] Reversed-phase HPLC is a common technique for this purpose.

Chromatographic Conditions (Example):

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: A gradient elution of a buffered aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol). The gradient should be optimized to achieve good separation between the parent compound and all degradation products.

• Flow Rate: 1.0 mL/min

• Detection: UV detection at a wavelength that provides a good response for both the parent compound and the degradation products (a photodiode array detector is recommended for method development to assess peak purity).

• Injection Volume: 10 µL

• Column Temperature: 30°C

Method Validation:

The developed HPLC method should be validated according to ICH guidelines to ensure it is suitable for its intended purpose. Validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness. The specificity of the method is demonstrated by its ability to resolve the parent peak from all degradation product peaks.

Quantitative Data and Summary

Thermodynamic Parameter	Predicted/Experimental Value	Method
Gibbs Free Energy of Formation (ΔG°f)	To be determined	DFT Calculation
Enthalpy of Formation (ΔH°f)	To be determined	DFT Calculation
Entropy (S°)	To be determined	DFT Calculation
Melting Point	To be determined	Experimental

Conclusion

While experimental thermodynamic data for 6-Methyl-1H-imidazo[4,5-b]pyridine at room temperature is currently lacking, a combination of computational modeling and robust experimental stability testing provides a comprehensive framework for assessing its stability. The inherent aromaticity of the imidazo[4,5-b]pyridine core suggests a relatively stable molecule. However, the presence of heteroatoms and the methyl substituent necessitates a thorough investigation of its behavior under various stress conditions. The protocols outlined in this guide for forced degradation studies and the development of a stability-indicating HPLC method provide a clear path forward for researchers and drug development professionals to rigorously evaluate the thermodynamic stability of this promising compound. This foundational knowledge is essential for its potential advancement as a therapeutic agent.

References

• Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry and DFT Analysis. (2025). PMC. [Link]

• Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. (2024). MDPI. [Link]

• Synthesis and DFT studies of novel aminoimidazodipyridines using 2-(3H-imidazo[4,5-b]pyrid-2-yl)acetonitrile as an efficient key precursor. (n.d.). ResearchGate. [Link]

• Forced degradation studies. (2016). MedCrave online. [Link]

• Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023). Journal of Pharmaceutical Research & Reports. [Link]

• New materials based on imidazo[4,5-b]pyridine derivatives candidates for optoelectronic device applications: Theoretical. (n.d.). Journal of Chemical and Pharmaceutical Research. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). BioProcess International. [Link]

• 1H-Imidazo[4,5-b]pyridine. (2018). SIELC Technologies. [Link]

• NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. (2022). Journal of Chemical Technology and Metallurgy. [Link]

• 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine. (n.d.). ResearchGate. [Link]

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. (2020). Journal of Drug Delivery and Therapeutics. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect. [Link]

• Standard Enthalpy of Formation* for Various Compounds. (n.d.). [Source not provided]. [Link]

• Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. (n.d.). PMC. [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. (n.d.). PMC. [Link]

• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. (2022). MDPI. [Link]

• Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives. (n.d.). FULIR. [Link]

• Synthesis and Molecular-cellular Mechanistic Study of Pyridine Derivative of Dacarbazine. (n.d.). [Source not provided]. [Link]

• 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) Is Selectively Toxic to Primary Dopaminergic Neurons In Vitro. (n.d.). PMC. [Link]

• Imidazo(4,5-b)pyridine. (n.d.). PubChem. [Link]

• The Gibbs free energy of a reacting mixture and the equilibrium composition. (2013). The Kitchin Research Group. [Link]

• Biodegradation of pyridine under UV irradiation. (n.d.). ResearchGate. [Link]

• Introduction to Gibbs free energy. (n.d.). Khan Academy. [Link]

• Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate. (2010). ACS Publications. [Link]

• Synthesis and Biological Activities of Novel 1H‐Imidazo[4,5‐b]pyridine Derivatives. (n.d.). ResearchGate. [Link]

• Stability Indicating Rp-HPLC Method for Simultaneous Estimation of Ceftazidime Pentahydrate and its Impurity Product Pyridine in Powder Used for Making Solution in Vial for 1M & IV Injections. (n.d.). ResearchGate. [Link]

• Methyl 1H-imidazo[4,5-b]pyridine-6-carboxylate. (n.d.). [Source not provided]. [Link]

• Photocatalytic degradation of methylene blue and methyl orange in a Zn(II)-based Metal–Organic Framework. (2015). [Source not provided]. [Link]

• 5-Amino-6-methyl-1H-imidazo[4,5-b]pyridine. (n.d.). NextSDS. [Link]

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• 1. Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties - Jarmoni - Current Medicinal Chemistry [edgccjournal.org]
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• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis and Characterization of 6-Methyl-1H-imidazo[4,5-b]pyridine

Introduction and Strategic Context

Imidazo[4,5-b]pyridines represent a privileged scaffold in modern medicinal chemistry. As purine bioisosteres, they exhibit remarkable versatility in drug discovery, particularly in the development of novel kinase inhibitors, anticancer agents, and pharmacological correctors[1][2]. The target compound, 6-Methyl-1H-imidazo[4,5-b]pyridine , serves as a critical intermediate. The introduction of the methyl group at the 6-position alters the electron density of the pyridine ring and provides a steric vector that can significantly enhance binding affinity in deep hydrophobic pockets of target proteins[3].

This application note details a highly efficient, scalable, and self-validating protocol for synthesizing 6-Methyl-1H-imidazo[4,5-b]pyridine via the acid-catalyzed cyclocondensation of 5-methylpyridine-2,3-diamine with triethyl orthoformate.

Reaction Pathway Visualization

Reaction workflow for the synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine.

Materials and Quantitative Optimization Data

To ensure a self-validating system, the reaction conditions were evaluated across multiple parameters. Triethyl orthoformate is selected over formic acid to prevent the formation of highly stable, uncyclized formamide intermediates, driving the reaction forward via the continuous distillation of ethanol byproduct.

Table 1: Reagent Specifications

Reagent / Material	Role	Equivalents	Amount (for 10 mmol scale)
5-Methylpyridine-2,3-diamine	Starting Material	1.0 eq	1.23 g
Triethyl orthoformate	C1 Source / Solvent	5.0 eq	8.3 mL (7.41 g)
p-Toluenesulfonic acid (p-TsOH)	Acid Catalyst	0.1 eq	190 mg
Ethyl Acetate (EtOAc)	Extraction Solvent	-	3 × 20 mL
Saturated NaHCO₃ (aq)	Quenching Agent	-	25 mL

Table 2: Temperature vs. Yield Optimization

Entry	Temperature (°C)	Time (h)	Conversion (%)*	Isolated Yield (%)
1	60	12	45	38
2	80	8	72	65
3	110 (Reflux)	4	>99	92
4	140 (Sealed)	2	>99	85 (Decomposition noted)

*Conversion determined by LC-MS monitoring of the crude reaction mixture.

Step-by-Step Synthesis Protocol

Expertise & Experience Note: The differential nucleophilicity of the two amino groups on the pyridine ring dictates the reaction mechanism. The 3-amino group, being less sterically hindered and more electron-rich than the 2-amino group (which is deactivated by the adjacent ring nitrogen), initiates the nucleophilic attack on the protonated orthoester.

Step 1: Reaction Assembly

• Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Add 5-methylpyridine-2,3-diamine (1.23 g, 10.0 mmol) to the flask.

• Suspend the diamine in triethyl orthoformate (8.3 mL, 50.0 mmol). Causality: Using an excess of the orthoester allows it to act as both the reactant and the solvent, ensuring pseudo-first-order kinetics and preventing intermolecular cross-linking.

• Add p-toluenesulfonic acid monohydrate (190 mg, 1.0 mmol) in one portion. Causality: The acid catalyst protonates the ethoxy groups of the orthoester, creating a highly electrophilic oxonium species that accelerates the initial nucleophilic attack.

Step 2: Cyclocondensation

• Submerge the flask in a pre-heated oil bath set to 110 °C.

• Stir vigorously under reflux for 4 hours.

• In-process Control: Monitor the reaction via TLC (DCM:MeOH, 9:1, v/v) or LC-MS. The reaction is deemed complete when the starting material spot (lower Rf) is fully consumed, and a new, UV-active spot (higher Rf) appears[1].

Step 3: Quenching and Work-up

• Remove the flask from the heat source and allow the mixture to cool to ambient temperature (20–25 °C).

• Concentrate the crude mixture under reduced pressure to remove unreacted triethyl orthoformate and the ethanol byproduct.

• Suspend the resulting dark residue in ethyl acetate (30 mL) and transfer to a separatory funnel.

• Wash the organic layer with saturated aqueous NaHCO₃ (25 mL). Causality: This step is critical to neutralize the p-TsOH catalyst and convert the imidazopyridine product (which may be partially protonated) fully into its free-base form, ensuring it partitions into the organic layer.

• Extract the aqueous layer with additional ethyl acetate (2 × 20 mL).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Step 4: Purification

• Purify the crude product via flash column chromatography on silica gel, using a gradient elution of Dichloromethane (DCM) to Methanol (MeOH) (100:0 to 95:5).

• Collect the product fractions and evaporate the solvent to yield 6-Methyl-1H-imidazo[4,5-b]pyridine as an off-white solid.

Analytical Validation

To ensure the trustworthiness of the protocol, the synthesized material must be validated against the following expected spectroscopic parameters:

• LC-MS (ESI+): m/z calculated for C₇H₇N₃ [M+H]⁺: 134.07; Found: 134.1[3].

• ¹H NMR (400 MHz, DMSO-d₆): δ 12.95 (br s, 1H, NH), 8.35 (s, 1H, N=CH-N), 8.20 (d, J = 1.8 Hz, 1H, Py-H), 7.85 (d, J = 1.8 Hz, 1H, Py-H), 2.42 (s, 3H, CH₃). Note: The broad singlet at 12.95 ppm confirms the presence of the imidazole NH, which may exchange rapidly depending on solvent trace water.

References

• Benchchem. (n.d.). Synthesis of Novel Kinase Inhibitors from 2-Chloro-5...
• Google Patents. (2025). WO2025101780A1 - Pharmacological correctors of rhodopsin and uses thereof.
• ResearchGate. (2023). Imidazopyridines as a source of biological activity and their pharmacological potentials.

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• 3. WO2025101780A1 - Pharmacological correctors of rhodopsin and uses thereof - Google Patents [patents.google.com]

Application Notes & Protocols: The Strategic Utility of 6-Methyl-1H-imidazo[4,5-b]pyridine in Modern Medicinal Chemistry

Abstract

The 1H-imidazo[4,5-b]pyridine core is a quintessential example of a "privileged scaffold" in medicinal chemistry.[1][2] Its structural analogy to endogenous purines grants it access to a wide array of biological targets, making it a cornerstone for the development of novel therapeutics.[2][3] This guide provides an in-depth analysis of the applications of a key derivative, 6-Methyl-1H-imidazo[4,5-b]pyridine, with a focus on its role in oncology, particularly as a scaffold for potent kinase inhibitors. We will explore the synthetic rationale, key structure-activity relationships (SAR), and provide detailed protocols for the synthesis and biological evaluation of compounds based on this versatile heterocycle.

Introduction: Why the Imidazo[4,5-b]pyridine Scaffold?

The imidazo[4,5-b]pyridine bicycle consists of a pyridine ring fused to an imidazole ring. This arrangement mimics the fundamental structure of purines, the building blocks of DNA and RNA, and key signaling molecules like ATP. This bioisosteric relationship is the primary driver of its broad biological activity, allowing it to competitively bind to the active sites of numerous enzymes and receptors.[3]

Derivatives of this scaffold have been successfully developed as antiulcer agents (Zolimidine), sedatives (Zolpidem), and cardiotonics (Olprinone).[4] More recently, its application has expanded significantly into oncology, immunology, and infectious diseases.[3][5] The addition of a methyl group at the 6-position can provide a crucial handle for modulating physicochemical properties, improving metabolic stability, or creating specific hydrophobic interactions within a target's binding pocket.

Synthetic Rationale and General Protocol

The construction of the imidazo[4,5-b]pyridine core is most commonly achieved through the condensation of a substituted 2,3-diaminopyridine with a one-carbon synthon, such as an aldehyde or a carboxylic acid (or its derivative).[6][7] The choice of reaction conditions can be critical for managing regioselectivity and achieving high yields.

Protocol 1: General Synthesis of a 2-Aryl-6-methyl-1H-imidazo[4,5-b]pyridine

This protocol describes a robust, two-step synthesis starting from commercially available 2-amino-5-methylpyridine.

Step 1: Nitration of 2-amino-5-methylpyridine

• Reaction Setup: In a flask cooled in an ice-salt bath, cautiously add 2-amino-5-methylpyridine (1.0 eq) to concentrated sulfuric acid.

• Nitrating Agent Addition: While maintaining the temperature below 10°C, add a nitrating mixture (e.g., a combination of nitric acid and sulfuric acid) dropwise.

• Reaction Monitoring: Allow the reaction to stir at a low temperature for several hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., aqueous ammonia) to precipitate the product, 2-amino-5-methyl-3-nitropyridine.

• Purification: Collect the solid by filtration, wash with cold water, and dry under vacuum.

Step 2: Reductive Cyclization

• Reaction Setup: To a solution of 2-amino-5-methyl-3-nitropyridine (1.0 eq) and a substituted aromatic aldehyde (1.1 eq) in a suitable solvent (e.g., ethanol or DMF), add a reducing agent. A common and effective choice is sodium dithionite (Na₂S₂O₄).[8]

• Reflux: Heat the mixture to reflux (typically 80-100°C) for 4-12 hours. The reaction involves the in-situ reduction of the nitro group to an amine, followed by condensation with the aldehyde and subsequent oxidative cyclization to form the imidazole ring.

• Monitoring: Track the formation of the desired product via TLC or LC-MS.

• Work-up: After cooling, the product often precipitates from the reaction mixture. It can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure, and the residue can be partitioned between an organic solvent (e.g., ethyl acetate) and water.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-aryl-6-methyl-1H-imidazo[4,5-b]pyridine.

Caption: General workflow for the synthesis of 2-Aryl-6-methyl-1H-imidazo[4,5-b]pyridine.

Therapeutic Applications: Case Study in Oncology

The 6-methyl-1H-imidazo[4,5-b]pyridine scaffold has proven exceptionally valuable in the development of kinase inhibitors for cancer therapy.

Aurora Kinase Inhibition

Aurora kinases (A, B, and C) are a family of serine/threonine kinases that are critical regulators of mitosis. Their overexpression is common in many human cancers, making them attractive therapeutic targets. The imidazo[4,5-b]pyridine core serves as an excellent scaffold for ATP-competitive inhibitors.

Mechanism of Action: The scaffold's nitrogen atoms act as key hydrogen bond acceptors and donors, mimicking the interactions of the adenine region of ATP with the kinase hinge region. The 2-aryl substituent typically projects into the hydrophobic pocket of the ATP-binding site, while substituents at the 7-position can be modified to enhance potency and improve pharmacokinetic properties.

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• 7. Synthesis of 2-Substituted1H-Imidazo [4, 5-C] Pyridine Derivatives Catalyzed by Zinc Triflate [jscimedcentral.com]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 6-Methyl-1H-imidazo[4,5-b]pyridine as a Novel Ligand in Transition Metal Catalysis

Senior Application Scientist Note: The use of 6-Methyl-1H-imidazo[4,5-b]pyridine as a ligand in transition metal catalysis represents a nascent and largely unexplored field of research. While the broader class of N-heterocycles, particularly N-heterocyclic carbenes (NHCs), are well-established as highly effective ligands in catalysis, specific application data for 6-Methyl-1H-imidazo[4,5-b]pyridine is not yet prevalent in the scientific literature.[1][2][3] This document, therefore, serves as a forward-looking guide for researchers, drug development professionals, and scientists interested in pioneering the application of this promising ligand. The protocols provided are based on established synthetic methodologies for the core scaffold and logical extensions of coordination chemistry principles for related N-donor ligands.[4][5][6][7]

Part 1: Introduction to 6-Methyl-1H-imidazo[4,5-b]pyridine as a Potential Ligand

The 6-Methyl-1H-imidazo[4,5-b]pyridine scaffold is a purine analogue, a class of molecules with significant biological activity.[8][9] From a coordination chemistry perspective, it presents multiple potential binding sites for transition metals, primarily through the nitrogen atoms of the imidazole and pyridine rings. The electronic properties of this ligand are expected to be tunable, with the pyridine ring acting as a π-acceptor and the imidazole moiety as a strong σ-donor. The methyl group at the 6-position provides a subtle electronic perturbation and can influence the steric environment around the metal center.

Causality behind Experimental Choices: The rationale for exploring 6-Methyl-1H-imidazo[4,5-b]pyridine as a ligand stems from the success of related N-heterocyclic ligands. The strong σ-donating character of such ligands can stabilize metal centers in various oxidation states, which is crucial for many catalytic cycles.[2] Furthermore, the rigid bicyclic structure can impart specific steric constraints that may lead to high selectivity in catalytic transformations.

Part 2: Synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine Ligand

The synthesis of the title ligand can be achieved through the cyclocondensation of a substituted diaminopyridine with a suitable one-carbon source. The most direct precursor is 5-methyl-2,3-diaminopyridine.

Protocol 1: Synthesis of 5-methyl-2,3-diaminopyridine

The synthesis of 5-methyl-2,3-diaminopyridine can be approached from commercially available starting materials, though it may involve a multi-step process. One common route involves the amination of a corresponding halo-nitropyridine followed by reduction. A general procedure for the amination of a halopyridine is presented below, which can be adapted for the specific substrate.[10][11]

Materials:

• 2-Chloro-5-methyl-3-nitropyridine

• Aqueous ammonia (28%)

• Copper(I) oxide (Cu₂O) or other suitable copper catalyst

• Ethylene glycol or other high-boiling solvent

• Potassium carbonate (K₂CO₃)

• N,N'-Dimethylethylenediamine (DMEDA) (as a ligand for copper)

• Ethyl acetate

• Silica gel for chromatography

Procedure:

• To a sealable reaction vessel, add 2-chloro-5-methyl-3-nitropyridine (1.0 eq), Cu₂O (0.05 eq), and K₂CO₃ (0.2 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add ethylene glycol, DMEDA (0.1 eq), and aqueous ammonia (20 eq).

• Seal the vessel and heat the reaction mixture to 60-80 °C for 16-24 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude 2-amino-5-methyl-3-nitropyridine by column chromatography on silica gel.

• The resulting nitro-compound is then reduced to the diamine using standard reduction methods, such as catalytic hydrogenation (H₂/Pd-C) or reduction with tin(II) chloride.

Protocol 2: Synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine

This protocol describes the cyclization of 5-methyl-2,3-diaminopyridine with formic acid.[12][13]

Materials:

• 5-methyl-2,3-diaminopyridine

• Formic acid (98-100%)

• Sodium hydroxide (NaOH) solution (10% w/v)

• Ethanol

• Activated charcoal

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-methyl-2,3-diaminopyridine (1.0 eq).

• Carefully add an excess of formic acid.

• Heat the reaction mixture to reflux for 4-6 hours. Monitor the consumption of the starting material by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the excess formic acid under reduced pressure using a rotary evaporator.

• Dissolve the residue in a minimum amount of deionized water and carefully neutralize to a pH of 7-8 with a 10% aqueous NaOH solution in an ice bath.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold deionized water.

• For purification, recrystallize the crude product from hot ethanol. If the solution is colored, activated charcoal can be used.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Caption: Synthetic workflow for 6-Methyl-1H-imidazo[4,5-b]pyridine.

Part 3: Proposed Protocols for Complexation and Catalysis

The following protocols are proposed as a starting point for investigating the catalytic applications of 6-Methyl-1H-imidazo[4,5-b]pyridine. Optimization will be necessary for specific substrates and reactions.

Protocol 3: General Procedure for the Synthesis of a Palladium(II) Complex

This protocol is based on standard methods for the coordination of N-donor ligands to palladium salts.

Materials:

• 6-Methyl-1H-imidazo[4,5-b]pyridine

• Bis(acetonitrile)dichloropalladium(II) [PdCl₂(MeCN)₂] or Palladium(II) chloride (PdCl₂)

• Acetonitrile or another suitable solvent (e.g., Dichloromethane)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve Bis(acetonitrile)dichloropalladium(II) (1.0 eq) in anhydrous acetonitrile.

• In a separate flask, dissolve 6-Methyl-1H-imidazo[4,5-b]pyridine (2.0-2.2 eq) in the same solvent.

• Slowly add the ligand solution to the palladium salt solution at room temperature with stirring.

• Stir the reaction mixture at room temperature for 12-24 hours. A precipitate may form.

• If a precipitate forms, collect it by filtration, wash with a small amount of the solvent, and dry under vacuum.

• If no precipitate forms, the solvent can be partially or fully removed under vacuum to induce crystallization or precipitation.

• The resulting complex, likely [PdCl₂(6-Methyl-1H-imidazo[4,5-b]pyridine)₂], should be characterized by NMR, IR, mass spectrometry, and elemental analysis.

Protocol 4: Exploratory Suzuki-Miyaura Cross-Coupling Reaction

This protocol outlines a general procedure to test the catalytic activity of the newly synthesized palladium complex.

Materials:

• Aryl halide (e.g., 4-bromotoluene) (1.0 eq)

• Arylboronic acid (e.g., phenylboronic acid) (1.2-1.5 eq)

• [PdCl₂(6-Methyl-1H-imidazo[4,5-b]pyridine)₂] (0.5-2 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2.0-3.0 eq)

• Solvent (e.g., Toluene/Water, Dioxane/Water, or DMF)

Procedure:

• To a reaction tube, add the aryl halide, arylboronic acid, base, and the palladium catalyst.

• Evacuate and backfill the tube with an inert gas.

• Add the solvent system.

• Heat the reaction mixture to 80-120 °C for 2-24 hours.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation:

Entry	Aryl Halide	Arylboronic Acid	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	1	K₂CO₃	Toluene/H₂O	100	12	Expected
2	1-Chloro-4-nitrobenzene	4-Methoxyphenylboronic acid	2	K₃PO₄	Dioxane	110	18	Expected
3	2-Bromopyridine	3-Thienylboronic acid	1.5	Cs₂CO₃	DMF	120	8	Expected

Note: Yields are hypothetical and serve as a template for data collection.

Caption: Hypothetical Catalytic Cycle for Suzuki-Miyaura Coupling.

Part 4: Authoritative Grounding and Mechanistic Insights

The proposed catalytic activity of 6-Methyl-1H-imidazo[4,5-b]pyridine complexes is grounded in the well-established principles of transition metal catalysis, particularly for cross-coupling reactions.[14][15] Similar to N-heterocyclic carbene (NHC) ligands, the strong σ-donating ability of the imidazole ring in the ligand is expected to facilitate the oxidative addition of the aryl halide to the Pd(0) center, a typically rate-determining step in the catalytic cycle.[1][2] The pyridine moiety can influence the overall electronic environment and stability of the catalytic species. The steric profile of the ligand, while not overly bulky, can play a role in the reductive elimination step, leading to the formation of the C-C bond and regeneration of the active catalyst.

Trustworthiness and Self-Validation: The protocols provided are designed to be self-validating. The synthesis of the ligand should be confirmed by standard analytical techniques (NMR, MS, Elemental Analysis). The formation of the metal complex should be similarly verified. The catalytic activity can be systematically evaluated by running control experiments (e.g., without the ligand, with a known standard ligand) and by analyzing the reaction kinetics and product distribution.

References

• The Latest Developments of N-Heterocyclic Carbenes (NHCs) Complexes in Cross-Coupling Reactions. Organic Chemistry Research. [Link]

• Marion, N., & Nolan, S. P. (2007). Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective. Angewandte Chemie (International ed. in English), 46(16), 2750–2752. [Link]

• Dı́ez-González, S., & Nolan, S. P. (2021). Recent Advances in Catalysis Involving Bidentate N-Heterocyclic Carbene Ligands. Molecules, 27(1), 10. [Link]

• Oluwafemi, K. A., et al. (2023). Synthesis of 2,3-diaminopyridine-derived 4-azabenzimidazoles and (phenylimino)pyridine analogues as potential anti-parasitic agents. Arkivoc, 2023(vii), 202312124. [Link]

• Fox, B. A., & Threlfall, T. L. (1963). 2,3-diaminopyridine. Organic Syntheses, 43, 22. [Link]

• Prakash, O., et al. (2018). Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. Chemistry Central Journal, 12(1), 133. [Link]

• Srinivasulu, R., et al. (2013). Synthesis of 2-Substituted-1H-Imidazo [4, 5-C] Pyridine Derivatives Catalyzed by Zinc Triflate. International Journal of Organic Chemistry, 3(2), 1-5. [Link]

• Ghorab, M. M., et al. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Molecules, 27(25), 8963. [Link]

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (2025). RSC Advances. [Link]

• Xia, N., & Taillefer, M. (2009). Efficient synthesis of amino-pyridine derivatives by copper catalyzed amination reactions. Angewandte Chemie International Edition, 48(2), 337-339. [Link]

• Preparing 2,3-diaminopyridine compounds, useful e.g. as intermediates to produce pharmaceutical compounds, comprises aminating 3-amino-2-halopyridine compounds with aqueous ammonia in the presence of catalyst, heating and extracting. (2009).

• Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. (2019). Beilstein Journal of Organic Chemistry, 15, 1612-1685. [Link]

• C–H Functionalization of Imidazo[1,5-a]pyridines: A Metal-Free Approach for Methylene Insertion to Access C(sp2)–C(sp3)–H–C(sp2) Bond Formation. (2024). ACS Omega. [Link]

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• 10. Transition Metal (II) Coordination Chemistry Ligated by a New Coplanar Tridentate Ligand, 2,6-Bis(5-isopropyl-1H-pyrazol-3-yl)pyridine [mdpi.com]
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Application Notes and Protocols for In Vivo Dosing of 6-Methyl-1H-imidazo[4,5-b]pyridine Formulations

Introduction

The 6-Methyl-1H-imidazo[4,5-b]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, demonstrating a wide range of biological activities.[1][2][3] As researchers advance novel derivatives of this core structure through the drug discovery pipeline, the transition from in vitro characterization to in vivo efficacy and safety studies presents a critical juncture. A significant hurdle in this transition is often the poor aqueous solubility of these compounds, necessitating robust and rational formulation strategies to ensure adequate bioavailability and reliable experimental outcomes.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the formulation and in vivo dosing of 6-Methyl-1H-imidazo[4,5-b]pyridine and its derivatives. The protocols and strategies outlined herein are designed to be adaptable based on the specific physicochemical properties of the test compound and the objectives of the preclinical study.

Physicochemical Properties and Pre-formulation Assessment

A thorough understanding of the physicochemical properties of 6-Methyl-1H-imidazo[4,5-b]pyridine is the cornerstone of a successful formulation strategy. The imidazo[4,5-b]pyridine core is a fused heterocyclic system containing both imidazole and pyridine rings, which influences its solubility and pKa.[1]

Table 1: Key Physicochemical Parameters for Formulation Development

Parameter	Importance in Formulation	Typical Considerations for 6-Methyl-1H-imidazo[4,5-b]pyridine
Aqueous Solubility	Dictates the feasibility of simple aqueous formulations. Poor solubility is a common challenge for this class of compounds.	Often low, requiring solubilization or suspension techniques.
pKa	Determines the ionization state of the molecule at different physiological pH values, impacting solubility and membrane permeability.	The imidazole and pyridine nitrogens provide basic centers.
LogP/LogD	Indicates the lipophilicity of the compound, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.	A moderate LogP is often desirable for oral absorption.
Crystal Form/Polymorphism	Different crystalline forms can have varying solubility and dissolution rates.	Characterization of the solid-state properties is recommended.
Chemical Stability	Ensures the compound does not degrade in the chosen vehicle or under physiological conditions.	Assess stability at different pH values and in the presence of excipients.

Formulation Strategies for Poorly Soluble Imidazo[4,5-b]pyridine Derivatives

Given the prevalence of poor aqueous solubility among imidazo[4,5-b]pyridine derivatives, a systematic approach to formulation development is essential. The choice of formulation will depend on the route of administration, the required dose, and the toxicological profile of the excipients.

Workflow for Vehicle Selection

Caption: A stepwise approach to selecting an appropriate vehicle for in vivo studies.

Protocols for Formulation Preparation

Protocol 1: Oral Gavage Formulation (Aqueous Suspension)

This protocol is suitable for water-insoluble compounds that can be homogenously suspended.

Materials:

• 6-Methyl-1H-imidazo[4,5-b]pyridine derivative

• Vehicle: 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water

• Mortar and pestle (optional, for particle size reduction)

• Magnetic stirrer and stir bar

• Weighing balance and spatula

• Graduated cylinder and appropriate container

Procedure:

• Calculate Required Quantities: Determine the amount of the compound and vehicle needed based on the desired final concentration and volume.

• Particle Size Reduction (Optional): If the compound consists of large crystals, gently grind it to a fine powder using a mortar and pestle. This increases the surface area and improves suspension homogeneity.

• Wetting the Compound: In the container, add a small volume of the 0.5% CMC vehicle to the weighed compound. Mix with a spatula to form a uniform paste. This "wetting" step is crucial to prevent clumping.

• Gradual Dilution: Slowly add the remaining vehicle to the paste while continuously stirring with a magnetic stirrer.

• Homogenization: Continue stirring for at least 30 minutes to ensure a homogenous suspension. Visually inspect for any large aggregates.

• Storage and Use: Prepare the formulation fresh daily. During dosing, maintain continuous gentle agitation to ensure dose uniformity.

Protocol 2: Intravenous (IV) Bolus Formulation (Co-solvent System)

This protocol is adapted from methodologies used for similar heterocyclic compounds and is intended for achieving a solution for IV administration.[4] Caution: The use of co-solvents like DMSO should be minimized due to potential toxicity.[5]

Materials:

• 6-Methyl-1H-imidazo[4,5-b]pyridine derivative

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Tween 80 (Polysorbate 80)

• Sterile saline (0.9% NaCl)

• Sterile vials and syringes

Procedure:

• Solubilization in DMSO: In a sterile vial, dissolve the required amount of the compound in the minimal necessary volume of DMSO. For example, to prepare a final formulation with 10% DMSO, first, create a concentrated stock in DMSO.

• Addition of Surfactant: Add Tween 80 to the DMSO solution. A common starting concentration is 5% of the final volume. Mix gently.

• Dilution with Saline: Slowly add sterile saline to the DMSO/Tween 80 mixture while vortexing or stirring to reach the final desired volume and concentration. The final formulation might consist of 10% DMSO and 5% Tween 20 in saline.[4]

• Clarity Check: The final formulation should be a clear solution. If precipitation occurs, the formulation may need to be adjusted (e.g., by increasing the co-solvent or surfactant concentration, or by lowering the compound concentration).

• Sterile Filtration: If possible, sterile filter the final formulation through a 0.22 µm syringe filter into a sterile vial before administration.

Protocol 3: Intraperitoneal (IP) Injection Formulation

For IP injections, either a suspension (Protocol 1) or a solubilized formulation (Protocol 2) can often be used. The choice depends on the potential for local irritation and the desired absorption kinetics. The IP route can be suitable for proof-of-concept studies where the goal is to evaluate the effect of target engagement.[6]

In Vivo Dosing Strategy

A systematic approach to in vivo dosing is critical for obtaining meaningful and reproducible data. This typically involves dose range-finding studies followed by definitive efficacy studies.

Phase 1: Dose Range-Finding (DRF) and Maximum Tolerated Dose (MTD) Studies

The primary goal of these initial studies is to identify a range of doses that are well-tolerated by the animals.[7][8]

Workflow for Dose Escalation Study

Caption: A typical workflow for a dose range-finding and MTD study.

Protocol for a DRF/MTD Study:

• Animal Model: Select a relevant rodent species (e.g., mice or rats).

• Dose Selection: Choose a starting dose based on in vitro potency (e.g., 10-100 times the IC50 converted to a mg/kg dose) or data from structurally related compounds.

• Dose Escalation: Administer single doses of the compound to small groups of animals in an escalating manner (e.g., using a modified Fibonacci sequence).

• Clinical Observations: Monitor animals daily for signs of toxicity, including changes in body weight, food and water intake, behavior, and physical appearance.

• Endpoint: The MTD is typically defined as the highest dose that does not cause mortality or more than a 10-20% loss in body weight and induces no more than mild, transient clinical signs of toxicity.

Table 2: Example of a Dose Escalation Scheme

Cohort	Dose (mg/kg)	Number of Animals	Observation Period	Key Observations
1	10	3	14 days	No adverse effects observed.
2	30	3	14 days	No adverse effects observed.
3	100	3	14 days	Mild, transient lethargy observed within 2 hours of dosing.
4	300	3	14 days	Significant lethargy, >10% weight loss.
MTD	100 mg/kg

Phase 2: Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

Once a tolerated dose range is established, PK/PD studies are conducted to understand the ADME properties of the compound and to correlate drug exposure with the biological response.

Phase 3: Efficacy Studies

Efficacy studies are performed in relevant disease models using doses selected based on the MTD and PK/PD data. These studies typically include multiple dose levels to establish a dose-response relationship.

Conclusion

The successful in vivo evaluation of 6-Methyl-1H-imidazo[4,5-b]pyridine formulations hinges on a rational and systematic approach to formulation development and dosing strategy. By carefully considering the physicochemical properties of the compound and employing appropriate formulation techniques, researchers can ensure reliable and reproducible data, thereby accelerating the translation of promising compounds from the bench to the clinic.

References

• Altasciences. (n.d.). Dose Range Finding Studies - Maximum Tolerated Dose Study Design. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Dose Range Finding Studies. Retrieved from [Link]

• Bavetsias, V., et al. (2010). Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate. Journal of Medicinal Chemistry, 53(14), 5213-5226. Retrieved from [Link]

• Kandeel, M., et al. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 22(3), 423. Retrieved from [Link]

• Mishra, B. B., et al. (2012). Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. Antimicrobial Agents and Chemotherapy, 56(12), 6111-6116. Retrieved from [Link]

• Kagithala, N. R., & Zabrodskii, P. F. (2023). Which vehicle should I used for administering lenvatinib via oral gavage in mouse experiment? ResearchGate. Retrieved from [Link]

• Bavetsias, V., et al. (2010). Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate. Journal of Medicinal Chemistry, 53(14), 5213-5226. Retrieved from [Link]

• NC3Rs. (2009). Guidance on dose level selection for regulatory general toxicology studies for pharmaceuticals. Retrieved from [Link]

• Jain, S., et al. (2019). Exploring the Intraperitoneal Route in a New Way for Preclinical Testing. In Drug Delivery Systems (pp. 1-21). IntechOpen. Retrieved from [Link]

• Mishra, B. B., et al. (2012). Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. Antimicrobial Agents and Chemotherapy, 56(12), 6111-6116. Retrieved from [Link]

• Kumar, S., et al. (2026). Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies. Toxicology Reports, 13, 1-11. Retrieved from [Link]

• DTIC. (1971). PHARMACOTOXIC EVALUATION OF NINE VEHICLES ADMINISTERED INTRAPERITONEALLY TO MICE. Retrieved from [Link]

• Morton, D. B., et al. (2001). Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation. Contemporary Topics in Laboratory Animal Science, 40(1), 1-10. Retrieved from [Link]

• Kumar, S., & Singh, S. K. (2017). Significance of excipients to enhance the bioavailability of poorly water-soluble drugs in oral solid dosage forms: A Review. Journal of Drug Delivery and Therapeutics, 7(6), 1-8. Retrieved from [Link]

• Gattefossé. (n.d.). Excipients for solubility and bioavailability enhancement. Retrieved from [Link]

• CD Formulation. (2023). Increased Bioavailability Excipients in Drug Formulation. Retrieved from [Link]

• American Pharmaceutical Review. (n.d.). Increased Bioavailability Excipients. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of intraperitoneal (ip) administration of vehicle (20% DMSO in saline).... Retrieved from [Link]

• ResearchGate. (n.d.). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. Retrieved from [Link]

• McClements, D. J., & Li, Y. (2010). Excipient Nanoemulsions for Improving Oral Bioavailability of Bioactives. Nanoscale, 2(11), 2423-2431. Retrieved from [Link]

• Google Patents. (n.d.). EP0289371A1 - Imidazopyridine derivatives, their preparation and therapeutical use.

• Fodor, A., et al. (2023). Pre-Test Manipulation by Intraperitoneal Saline Injection with or without Isoflurane Pre-Treatment Does Not Influence the Outcome of Social Test in Male Mice. Animals, 13(5), 896. Retrieved from [Link]

• Turner, P. V., et al. (2019). Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies?. Journal of Pharmacokinetics and Pharmacodynamics, 46(6), 595-606. Retrieved from [Link]

• Lee, S., et al. (2025). Discovery of novel imidazo[4,5-b]pyridine derivatives as noncovalent reversible Bruton's tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 130, 130497. Retrieved from [Link]

• FULIR. (n.d.). Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives. Retrieved from [Link]

• Perin, N., et al. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Molecules, 27(24), 8993. Retrieved from [Link]

• Wang, L., et al. (2023). Discovery of 1H-Imidazo[4,5-b]pyridine Derivatives as Potent and Selective BET Inhibitors for the Management of Neuropathic Pain. Journal of Medicinal Chemistry, 66(14), 9573-9593. Retrieved from [Link]

• ResearchGate. (n.d.). Advances in Synthesis and Application of Imidazopyridine Derivatives. Retrieved from [Link]

• Kandeel, M., et al. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 22(3), 423. Retrieved from [Link]

• Journal of Chemical Technology and Metallurgy. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. Retrieved from [Link]

• ResearchGate. (2025). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Retrieved from [Link]

• Kumar, A., et al. (2020). Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. RSC Advances, 10(56), 33895-33907. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activities of Novel 1H‐Imidazo[4,5‐b]pyridine Derivatives. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine

Welcome to the dedicated technical support guide for the synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. As a structural analog of purines, imidazo[4,5-b]pyridine derivatives are of significant interest in drug discovery for their diverse biological activities.[1][2]

This guide moves beyond simple protocols to provide a deeper understanding of the reaction's critical parameters. We will explore the causality behind common synthetic challenges and offer field-proven strategies to optimize your reaction yield and purity.

Troubleshooting Guide: Enhancing Synthesis Yield

This section addresses the most common issues encountered during the synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine, which is typically achieved via the cyclocondensation of 2,3-diamino-5-methylpyridine with a one-carbon synthon like formic acid.

Q1: My overall yield is consistently low. What are the primary factors to investigate?

Low yield is the most frequent challenge and can stem from multiple points in the workflow. A systematic approach is crucial for diagnosis.

Possible Cause 1: Purity and Stability of Starting Materials

• The Causality: The precursor, 2,3-diamino-5-methylpyridine, is an electron-rich aromatic diamine. This makes it highly susceptible to oxidation and degradation, often evidenced by a change in color from off-white/light tan to dark brown or black. Using degraded starting material is a primary cause of low yields and the formation of complex, difficult-to-remove impurities.[3] The purity of the formic acid is also critical; the presence of water can affect the reaction equilibrium and efficiency of dehydrating conditions if used.

• Suggested Solutions:

  • Verify Purity: Always assess the purity of 2,3-diamino-5-methylpyridine before use via NMR or melting point analysis.

  • Purify if Necessary: If the material is discolored, consider recrystallization or purification by column chromatography.

  • Proper Storage: Store the diamine under an inert atmosphere (nitrogen or argon), protected from light, and at reduced temperatures to minimize degradation.

  • Use High-Grade Reagents: Employ high-purity formic acid (e.g., ≥98%) to ensure efficient cyclization.[1]

Possible Cause 2: Suboptimal Reaction Conditions

• The Causality: The cyclocondensation reaction involves the formation of a formamide intermediate followed by a dehydrative ring-closure. This process is highly dependent on temperature. Insufficient heat leads to an incomplete reaction, leaving unreacted starting material or the intermediate.[3] Conversely, excessive temperatures can cause decomposition of the starting materials or the product, leading to tar formation.

• Suggested Solutions:

  • Temperature Optimization: The reaction is typically conducted at reflux.[1] If the reaction is incomplete, ensure the heating mantle or oil bath is reaching and maintaining the correct temperature for the solvent used (e.g., formic acid reflux).

  • Reaction Monitoring: Track the reaction's progress using Thin-Layer Chromatography (TLC) or LC-MS. The disappearance of the 2,3-diamino-5-methylpyridine spot is a key indicator of completion.[1][3]

  • Extended Reaction Time: If starting material is still present after the standard reaction time (e.g., 6 hours), consider extending the reflux period.[1]

Workflow for Diagnosing Low Yield

Caption: Troubleshooting decision tree for low yield.

Q2: The work-up is difficult, and I'm losing product during neutralization and extraction. How can this be improved?

The work-up procedure is critical for isolating the crude product before purification and can be a significant source of yield loss.

• The Causality: The reaction is conducted in a large excess of formic acid, which must be removed and neutralized.[1] The product, an imidazo[4,5-b]pyridine, is basic and will form a salt (formate or hydrochloride if acid is used in work-up) at low pH. This salt is often highly water-soluble. If neutralization is incomplete or the pH is not carefully controlled, the product will remain in the aqueous phase during extraction, leading to poor recovery.

• Suggested Solutions:

  • Efficient Acid Removal: Before neutralization, remove the excess formic acid under reduced pressure using a rotary evaporator. This minimizes the amount of base needed and reduces the total volume.[1]

  • Controlled Neutralization: Perform the neutralization in an ice bath to manage the exothermic reaction.[1] Add the base (e.g., 10% NaOH or saturated NaHCO₃) slowly while monitoring the pH.

  • Target pH: Aim for a final pH of 7-8.[1] This ensures the product is in its free-base form, which has lower water solubility and higher solubility in organic extraction solvents. The product should precipitate out of the aqueous solution at this pH.

  • Thorough Extraction: If the product does not fully precipitate, extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Salting Out: Adding brine (saturated NaCl solution) to the aqueous layer can decrease the product's solubility in water and improve extraction efficiency.

Q3: My purified product is still impure. What are the best purification strategies?

Even with a successful reaction and work-up, final purification is key to obtaining high-quality material.

• The Causality: The primary impurities are often unreacted starting materials, the formamide intermediate, or small amounts of degradation byproducts. These can have similar polarities to the desired product, making separation challenging.

• Suggested Solutions:

  • Recrystallization: This is often the most effective method for purifying the final product.[1] It is highly efficient at removing small amounts of impurities. A solvent screen is recommended to find the optimal system.

  • Column Chromatography: If recrystallization is ineffective, column chromatography on silica gel is a viable alternative.[3] A gradient elution is often necessary.

  • Activated Charcoal Treatment: If the product is colored due to persistent impurities, dissolving the crude material in a suitable solvent (like hot ethanol), adding a small amount of activated charcoal, heating for a few minutes, and then filtering hot can remove color before recrystallization.[1]

Table 1: Recommended Purification Parameters

Method	Recommended Solvents/Systems	Key Considerations
Recrystallization	Ethanol, Ethanol/Water, Acetonitrile	Dissolve crude product in a minimum amount of hot solvent and allow to cool slowly.[1]
Column Chromatography	Mobile Phase: Dichloromethane/Methanol gradient (e.g., 99:1 to 95:5) or Ethyl Acetate/Hexane gradient.	The product is polar; a polar mobile phase is required. Monitor fractions by TLC.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route for preparing 6-Methyl-1H-imidazo[4,5-b]pyridine?

The most common and robust method is the Phillips condensation reaction. This involves the cyclocondensation of 2,3-diamino-5-methylpyridine with an excess of formic acid, which acts as both the reagent and the solvent. The mixture is typically heated to reflux for several hours.[1] This one-step method is straightforward and avoids the need for harsh catalysts.

Synthetic Workflow Overview

Caption: General workflow for the synthesis of the target compound.

Q2: How is the key intermediate, 2,3-diamino-5-methylpyridine, prepared?

The synthesis of this precursor is a multi-step process that is critical to the overall success. A common route starts from 2-amino-5-methylpyridine. The typical sequence is:

• Nitration: Introduction of a nitro group at the 3-position.

• Reduction: Reduction of the nitro group to an amine, yielding the final 2,3-diamino-5-methylpyridine. Various reduction methods can be used, including catalytic hydrogenation or reduction with metals like iron or tin in acidic media.[4]

The purity of the diamine obtained from this process directly impacts the final cyclization step. It is often the most challenging part of the overall synthesis.

Q3: Are there alternatives to formic acid for the cyclization step?

Yes, while formic acid is the most common one-carbon source for the parent ring system, other reagents can be used, especially for creating 2-substituted analogs. These include:

• Triethyl Orthoformate: Used to form the parent imidazopyridine.

• Other Carboxylic Acids (e.g., Acetic Acid): Refluxing the diamine with other carboxylic acids (often in the presence of a dehydrating agent like polyphosphoric acid) will yield 2-substituted imidazo[4,5-b]pyridines.[3]

• Aldehydes: Condensation with aldehydes followed by an oxidative cyclization can also be employed. This often requires an oxidant like air, FeCl₃, or Na₂S₂O₄.[2][5]

Experimental Protocols

Protocol 1: Synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine

This protocol is a generalized procedure based on the classical Phillips condensation.

Materials:

• 2,3-diamino-5-methylpyridine (1.0 eq)

• Formic Acid (98-100%, ~10-15 volumes)

• 10% Aqueous Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (NaHCO₃)

• Deionized Water

• Ethanol

• Activated Charcoal (optional)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,3-diamino-5-methylpyridine (e.g., 5.0 g, 40.6 mmol).

• Addition of Formic Acid: Carefully add an excess of 98-100% formic acid (e.g., 50 mL) to the flask.[1]

• Reflux: Heat the reaction mixture to reflux (approx. 100-110 °C) using a heating mantle. Maintain a gentle reflux for 6-8 hours. Monitor the reaction by TLC (e.g., 10% Methanol in Dichloromethane) until the starting diamine is consumed.[1]

• Work-up (Acid Removal): After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess formic acid under reduced pressure using a rotary evaporator.[1]

• Neutralization: Dissolve the resulting residue in a minimum amount of deionized water (e.g., 50-100 mL). Place the solution in an ice bath to control the temperature. Carefully add 10% NaOH solution dropwise with vigorous stirring until the pH of the solution is approximately 7-8. A precipitate should form.[1]

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the collected solid thoroughly with cold deionized water to remove any residual salts.[1]

• Purification (Recrystallization): Transfer the crude, dried solid to a new flask. Add a minimum amount of hot ethanol to dissolve the solid completely. If the solution is highly colored, a small amount of activated charcoal can be added, and the solution held at reflux for 5-10 minutes. Filter the hot solution to remove the charcoal or any insoluble impurities. Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystallization.[1]

• Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven to a constant weight.

References

• Google Patents. (2013). DE102009022830A1 - Preparing 2,3-diaminopyridine compounds.

• Patel, R., et al. (2018). Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. Chemistry Central Journal. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,3-Diaminopyridine. Retrieved from [Link]

• Pasha, M. A., & Madhuri, C. (2014). Synthesis of 2-Substituted1H-Imidazo [4, 5-C] Pyridine Derivatives Catalyzed by Zinc Triflate. International Journal of Advanced Research. Retrieved from [Link]

• Fancelli, D., et al. (2010). Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate. Journal of Medicinal Chemistry. Retrieved from [Link]

• Wang, P., et al. (2019). Electrochemically initiated intermolecular C–N formation/cyclization of ketones with 2-aminopyridines: an efficient method for the synthesis of imidazo[1,2-a]pyridines. Green Chemistry. Retrieved from [Link]

• Journal of the Chemical Society C: Organic. (1971). Preparation of imidazopyridines by the pyrolytic cyclisation of 3-azidopyridines. Retrieved from [Link]

• ResearchGate. (2019). Synthesis of imidazopyridines via reductive cyclization of nitropyridines. Retrieved from [Link]

• Iraqi Journal of Pharmaceutical Sciences. (n.d.). SYNTHESIS OF NEW 6-BROMO-2-METHYL-IMIDAZO[4,5-b] PYRIDINE DERIVATIVES. Retrieved from [Link]

• Journal of Chemical Technology and Metallurgy. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Retrieved from [Link]

• ResearchGate. (n.d.). 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine. Retrieved from [Link]

• MDPI. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Retrieved from [Link]

• ResearchGate. (2014). 1,n-Diamines. Part 2. Synthesis of Acyclic and Heterocyclic N-Arylputrescine Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Design, synthesis and evaluation of amino-3,5-dicyanopyridines and thieno[2,3-b]pyridines as ligands of adenosine A1 receptors for the potential treatment of epilepsy. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Direct catalytic photodecarboxylative amination of carboxylic acids with diazirines for divergent access to nitrogen-containing compounds. Retrieved from [Link]

• MDPI. (2023). Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. Retrieved from [Link]

• ACS Omega. (2018). Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium. Retrieved from [Link]

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• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Poor Aqueous Solubility of 6-Methyl-1H-imidazo[4,5-b]pyridine

Welcome to the technical support center for 6-Methyl-1H-imidazo[4,5-b]pyridine. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. We will explore the underlying physicochemical reasons for its poor solubility and provide a systematic, step-by-step approach to overcoming these issues in your experiments.

Section 1: Foundational Understanding & FAQs

This section addresses the fundamental properties of 6-Methyl-1H-imidazo[4,5-b]pyridine that govern its solubility.

Q1: What is 6-Methyl-1H-imidazo[4,5-b]pyridine, and why is its aqueous solubility typically low?

6-Methyl-1H-imidazo[4,5-b]pyridine is a heterocyclic organic compound featuring a pyridine ring fused to an imidazole ring, with a methyl group substituent.[1][2] This structure is a purine analogue, making it a common and valuable scaffold in medicinal chemistry.[1] Its poor aqueous solubility stems from several key factors:

• Molecular Structure: The fused aromatic ring system is largely flat and hydrophobic. This planarity can promote efficient crystal packing, leading to a stable crystal lattice that requires significant energy to break apart and dissolve.[3][4]

• Hydrophobic Substituent: The methyl group (-CH3) is hydrophobic and contributes to a lower overall affinity for water compared to the unsubstituted parent molecule. Strategically incorporated methyl groups can enhance therapeutic efficacy but often at the cost of solubility.[5]

• Weak Basicity: The molecule contains basic nitrogen atoms in both the pyridine (pKa of pyridine's conjugate acid is ~5.2) and imidazole rings.[1][6][7] In neutral water (pH 7.0), the molecule is predominantly in its neutral, uncharged form, which is less soluble than its protonated, charged counterpart.

Q2: What are the critical first physicochemical properties to determine when troubleshooting solubility?

Before attempting any solubility enhancement, it is crucial to quantify the following baseline properties:

• pKa: The acid dissociation constant(s) will tell you at which pH values the molecule becomes protonated (charged). As a basic compound, its solubility is expected to be highly pH-dependent.[6][] The imidazo[4,5-b]pyridine core has multiple nitrogen atoms that can be protonated.[1]

• Intrinsic Solubility (S₀): This is the equilibrium solubility of the free, un-ionized form of the compound in a saturated solution. It represents the baseline solubility at a pH where the compound is fully neutral.

• LogP/LogD: The partition coefficient (LogP) or distribution coefficient (LogD at a specific pH) provides a measure of the compound's lipophilicity. A high LogP value is often correlated with low aqueous solubility.

Q3: How exactly does pH influence the solubility of 6-Methyl-1H-imidazo[4,5-b]pyridine?

The nitrogen atoms in the pyridine and imidazole rings can accept protons (H+) from the surrounding medium. When the pH of the aqueous solution is lowered, the concentration of H+ increases. This leads to the protonation of one or more nitrogen atoms, forming a cationic salt in situ.

This conversion from a neutral molecule to a charged ion dramatically increases the molecule's interaction with polar water molecules, thereby enhancing its solubility.[6] As a general rule, for a basic compound, adjusting the pH to at least two units below the pKa will ensure it is >99% in its more soluble, protonated form.[6]

Section 2: Systematic Troubleshooting Workflow

We recommend a structured approach to solubility enhancement. The following workflow provides a logical decision-making process, from initial characterization to the selection of an appropriate formulation strategy.

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• 7. Pyridine - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Cyclization Reactions for 6-Methyl-1H-imidazo[4,5-b]pyridine

Welcome to the Technical Support Center for the synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. As a purine bioisostere, 6-Methyl-1H-imidazo[4,5-b]pyridine is a key building block in medicinal chemistry.[1][2] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the common challenges and optimize your cyclization reactions.

I. Understanding the Reaction: The Phillips-Ladenburg Cyclization

The most common and direct route to the 1H-imidazo[4,5-b]pyridine core is the Phillips-Ladenburg condensation reaction. This involves the cyclization of an o-diaminopyridine with a carboxylic acid or its derivative. In the case of 6-Methyl-1H-imidazo[4,5-b]pyridine, the key starting materials are 4-methyl-2,3-diaminopyridine and a one-carbon synthon, typically formic acid.

The reaction proceeds through an initial acylation of one of the amino groups of the diaminopyridine by formic acid, followed by an intramolecular cyclization and subsequent dehydration to form the imidazole ring.

Caption: Phillips-Ladenburg reaction mechanism for 6-Methyl-1H-imidazo[4,5-b]pyridine synthesis.

II. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields are a frequent challenge and can stem from several factors. A systematic approach to troubleshooting is recommended:

• Incomplete Reaction: The cyclization may not have gone to completion.

  • Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting material is still present after the recommended reaction time, consider extending the reflux period. Increasing the reaction temperature, if using a solvent other than neat formic acid, can also drive the reaction forward.[1][2]

• Purity of Starting Materials: Impurities in the 4-methyl-2,3-diaminopyridine or formic acid can inhibit the reaction or lead to side products.

  • Solution: Ensure the purity of your starting materials. 4-methyl-2,3-diaminopyridine can be purified by recrystallization. Use high-purity formic acid (≥98%).

• Suboptimal Reaction Conditions: The reaction conditions may not be ideal for your specific setup.

  • Solution: While refluxing in neat formic acid is a robust method, some modifications can be beneficial.[1] The use of a dehydrating agent, such as polyphosphoric acid (PPA), at elevated temperatures can improve yields, particularly if water is not being efficiently removed.[3]

• Product Loss During Workup: The product may be lost during the neutralization and extraction steps.

  • Solution: After removing the excess formic acid, ensure the aqueous solution is thoroughly neutralized to a pH of 7-8 to precipitate the product.[1] Cool the solution in an ice bath to maximize precipitation before filtration. When extracting with an organic solvent, perform multiple extractions to ensure complete recovery of the product.

Q2: I am observing significant side product formation. What are these impurities and how can I minimize them?

A2: The formation of side products is often related to the reactivity of the starting materials and intermediates.

• Di-acylated Species: Both amino groups of the diaminopyridine can be acylated by formic acid, especially with prolonged reaction times or a large excess of formic acid. This di-acylated intermediate may not cyclize efficiently.

  • Solution: While an excess of formic acid is necessary to drive the reaction, an extremely large excess may not be beneficial. A 5-10 fold molar excess is typically sufficient.

• Polymerization/Degradation: At high temperatures and under strongly acidic conditions, starting materials and the product can degrade or polymerize, leading to a complex mixture of byproducts.

  • Solution: Avoid excessively high temperatures. If using a high-boiling solvent, ensure the reaction temperature does not exceed what is necessary for efficient cyclization. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also minimize oxidative degradation.[2]

Q3: My purified product shows two distinct sets of peaks in the NMR, suggesting the presence of regioisomers. How is this possible and how can I address it?

A3: While the cyclization with formic acid to form the unsubstituted imidazole ring should not produce regioisomers, this issue becomes critical when using substituted carboxylic acids or in subsequent N-alkylation reactions. The unsymmetrical nature of the imidazo[4,5-b]pyridine core can lead to substitution at different nitrogen atoms.[2]

• Confirmation of Regioisomers: To definitively identify the isomers, advanced NMR techniques such as NOESY (Nuclear Overhauser Effect Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) are invaluable for establishing the connectivity and spatial relationships of the substituents.[2]

• Separation of Regioisomers: Separating regioisomers can be challenging due to their similar physical properties.

  • Solution: High-Performance Liquid Chromatography (HPLC), particularly with reversed-phase columns (e.g., C18), is often effective.[2] For more challenging separations, consider alternative stationary phases like pentafluorophenyl (PFP) columns. Supercritical Fluid Chromatography (SFC) can also be a powerful separation technique.[2]

Q4: What are the best practices for purifying the final product?

A4: Proper purification is crucial for obtaining high-purity 6-Methyl-1H-imidazo[4,5-b]pyridine.

• Recrystallization: This is a highly effective method for purifying the crude solid product.

  • Protocol: Dissolve the crude product in a minimal amount of a hot solvent, such as ethanol or an ethanol/water mixture.[1] If the solution is colored, a small amount of activated charcoal can be added and the solution heated for a few more minutes before hot filtration to remove the charcoal. Allow the filtrate to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration.[1]

• Column Chromatography: If recrystallization is not effective or if the product is not a solid, column chromatography on silica gel is a good alternative.

  • Eluent System: A gradient of dichloromethane/methanol or ethyl acetate/hexane is a good starting point for elution. The polarity can be adjusted based on the TLC analysis of the crude product.

III. Experimental Protocols

Protocol 1: Synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine via Formic Acid Cyclization

This protocol is a standard and reliable method for the synthesis of the title compound.

Materials:

• 4-methyl-2,3-diaminopyridine

• Formic acid (98-100%)

• 10% (w/v) Sodium hydroxide (NaOH) solution

• Ethanol

• Activated charcoal

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Rotary evaporator

• Büchner funnel and flask

• pH paper or pH meter

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-methyl-2,3-diaminopyridine (e.g., 12.3 g, 0.1 mol).

• Addition of Formic Acid: Carefully add an excess of 98-100% formic acid (e.g., 60 mL) to the flask in a fume hood.

• Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) using a heating mantle and maintain for 4-6 hours. Monitor the reaction's progress by TLC (e.g., using a 10:1 dichloromethane:methanol eluent system) to confirm the consumption of the starting material.

• Work-up - Removal of Excess Formic Acid: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess formic acid under reduced pressure using a rotary evaporator.

• Neutralization: Dissolve the resulting residue in a minimum amount of deionized water and carefully neutralize the solution to a pH of approximately 7-8 with a 10% aqueous solution of sodium hydroxide. Perform the neutralization in an ice bath to control the exothermic reaction.

• Precipitation and Filtration: The neutralized solution will yield a precipitate. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with cold deionized water to remove any remaining salts.

• Purification - Recrystallization: Purify the crude product by recrystallizing from hot ethanol. If necessary, use activated charcoal to decolorize the solution.

• Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Expected Yield: 75-85%

Characterization Data:

• Appearance: Off-white to pale yellow crystalline solid.

• 1H NMR (DMSO-d6, 400 MHz): δ 8.25 (s, 1H), 8.12 (d, J=8.4 Hz, 1H), 7.15 (d, J=8.4 Hz, 1H), 2.45 (s, 3H).

• 13C NMR (DMSO-d6, 100 MHz): δ 146.2, 143.5, 142.8, 133.7, 120.9, 115.6, 17.8.

• MS (ESI): m/z 134.1 [M+H]+.

IV. Quantitative Data Summary

The following table summarizes typical reaction conditions and expected outcomes for the synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine.

Parameter	Condition	Expected Outcome/Comment
Starting Material	4-methyl-2,3-diaminopyridine	Purity should be >98%
Reagent	Formic Acid (98-100%)	Used in excess as both reagent and solvent
Temperature	Reflux (~100-110 °C)	Necessary to drive the dehydration step
Reaction Time	4-6 hours	Monitor by TLC for completion
Work-up	Neutralization with NaOH	pH 7-8 for complete precipitation
Purification	Recrystallization from Ethanol	Effective for high purity
Typical Yield	75-85%	Varies with scale and purity of reagents

V. Alternative Synthetic Strategies

While the formic acid cyclization is the most direct method, other strategies exist for the synthesis of the imidazo[4,5-b]pyridine core, which can be adapted for the 6-methyl derivative.

Palladium-Catalyzed Amidation/Cyclization

A more modern approach involves the palladium-catalyzed coupling of a 2-chloro-3-aminopyridine derivative with a primary amide, followed by in situ cyclization.[4] This method can offer better control over regioselectivity when synthesizing more complex derivatives.

Caption: Palladium-catalyzed synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine.

This method provides an alternative route that can be advantageous for constructing libraries of analogs with diverse substitutions on the imidazole ring.

VI. References

• Jadhav, S. B., et al. (2018). Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. Chemistry Central Journal, 12(1), 133. [Link]

• Perin, N., et al. (2020). Imidazo[4,5-b]pyridine derived iminocoumarins as potential pH probes. FULIR. [Link]

• Jabri, Z., et al. (2023). Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. Molecules, 28(7), 3209. [Link]

• Katarzyna, K., & Leszek, K. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 22(3), 399. [Link]

• The Royal Society of Chemistry. (2017). Electronic Supplementary Information (ESI) Base and ligand-free copper-catalyzed N-arylation of 2-amino-N-heterocycles with boronic acids in air. [Link]

• S. L. (2015). Transition-Metal-Free Regioselective CH Halogenation of Imidazo[1,2-a]pyridines - Supporting Information. [Link]

• Perin, N., et al. (2019). Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives. FULIR. [Link]

• Reddy, P. P., et al. (2014). Synthesis of 2-Substituted1H-Imidazo [4, 5-C] Pyridine Derivatives Catalyzed by Zinc Triflate. International Journal of Innovative Research in Science, Engineering and Technology, 3(5). [Link]

• Jabri, Z., et al. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy, 57(3), 451-463. [Link]

• NextSDS. (n.d.). 5-Amino-6-methyl-1H-imidazo[4,5-b]pyridine. [Link]

• Bouayad, K., et al. (2016). 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine. IUCrData, 1(6), x160766. [Link]

• Rosenberg, A. J., Zhao, J., & Clark, D. A. (2012). Synthesis of Imidazo[4,5-b]pyridines and Imidazo[4,5-b]pyrazines by Palladium Catalyzed Amidation of 2-Chloro-3-amino-heterocycles. Organic Letters, 14(7), 1764-1767. [Link]

• ResearchGate. (n.d.). The Phillips–Ladenburg imidazole synthesis. [Link]

• ResearchGate. (n.d.). Synthetic approaches to derivatives of imidazo[4,5-b]pyridines (Review). [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Imidazo[4,5-b]pyridines and Imidazo[4,5-b]pyrazines by Palladium Catalyzed Amidation of 2-Chloro-3-amino-heterocycles [organic-chemistry.org]

Purification of 6-Methyl-1H-imidazo[4,5-b]pyridine using flash column chromatography

Welcome to the Technical Support Center for heterocyclic purification. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating 6-Methyl-1H-imidazo[4,5-b]pyridine .

This compound is notoriously difficult to purify due to its amphoteric nature. It features a basic pyridine nitrogen (a strong hydrogen-bond acceptor) and an imidazole ring that can act as both a hydrogen-bond donor and acceptor. When exposed to standard silica gel, these functional groups interact aggressively with acidic silanols, leading to severe band broadening, tailing, and irreversible column adsorption. This guide provides field-proven, mechanistically grounded solutions to overcome these bottlenecks.

Purification Strategy & Decision Workflow

Choosing the correct chromatographic mode is entirely dependent on the solubility of your crude mixture and the specific impurities present (e.g., unreacted diaminopyridines vs. non-polar organic byproducts). The workflow below outlines the logical progression for selecting your purification strategy.

Decision matrix for selecting the optimal flash chromatography method for imidazopyridines.

Troubleshooting Guides & FAQs

Q1: My 6-Methyl-1H-imidazo[4,5-b]pyridine is streaking down the entire silica column, resulting in overlapping fractions. How do I fix this? Causality: Bare silica gel contains acidic silanol groups (pKa ~4.5–6.5). The basic pyridine nitrogen of your compound undergoes strong ion-exchange and hydrogen-bonding interactions with these silanols. As the compound moves down the column, it continuously binds and releases at different rates, causing the peak to smear or "tail"[1]. Solution: You must introduce a competing basic modifier to the mobile phase. Adding 0.5%–1.0% concentrated aqueous ammonia (NH₃) or Triethylamine (TEA) to a Dichloromethane (DCM) / Methanol (MeOH) solvent system effectively neutralizes and masks the acidic silanols. This forces the imidazopyridine to partition purely based on polarity, resulting in sharp, distinct elution bands[2].

Q2: The crude reaction mixture is completely insoluble in standard loading solvents like DCM or Hexanes. How should I load it onto the column without crashing it out? Causality: The highly polar, rigid planar structure of the imidazopyridine core promotes strong intermolecular hydrogen bonding (high crystal lattice energy), drastically reducing its solubility in non-polar organic solvents[3]. Solution: Utilize the Dry Loading technique. Dissolve your crude mixture in a highly polar, volatile solvent (e.g., Methanol or THF). Add a solid support (deactivated silica or Celite) at a 1:2 (sample:support) mass ratio. Evaporate the solvent completely under reduced pressure until you have a free-flowing powder. Load this powder directly into an empty solid-load cartridge. This bypasses the solubility bottleneck and prevents sample precipitation at the column head[3].

Q3: Normal-phase chromatography is failing to separate the product from unreacted diaminopyridine starting materials. What is the alternative? Causality: Both the starting material (diaminopyridine) and the product (imidazopyridine) share nearly identical polarities and hydrogen-bonding profiles on bare silica, leading to co-elution. Solution: Switch your separation mechanism from polarity-based to hydrophobicity-based by using Reversed-Phase (C18) Flash Chromatography . Use a Water/Acetonitrile gradient supplemented with an acidic modifier like 0.1% Formic Acid or Trifluoroacetic acid (TFA). The acid protonates the basic nitrogens, standardizing their ionization state and suppressing secondary interactions with residual silanols on the C18 matrix, allowing the slight hydrophobic difference of the 6-methyl group to drive the separation[4].

Quantitative Data: Solvent System Selection Guide

To eliminate guesswork, use the following validated solvent systems based on your chosen stationary phase.

Chromatography Type	Stationary Phase	Base Solvent System	Required Modifier	Expected Retention (Rf / CV)	Peak Shape Outcome
Normal Phase	Bare Silica (SiOH)	Hexane / EtOAc	None	Rf < 0.1	Irreversible binding / No elution
Normal Phase	Bare Silica (SiOH)	DCM / MeOH	None	Rf ~ 0.2	Severe tailing / Band broadening
Normal Phase	Bare Silica (SiOH)	DCM / MeOH	0.5% - 1.0% NH₄OH (aq)	Rf 0.3 - 0.4	Sharp peak, high recovery[2]
Reversed Phase	C18 Bonded Silica	Water / MeCN	0.1% Formic Acid	Elutes at ~20-30% MeCN	Sharp peak, excellent resolution[4]

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Do not skip the validation checkpoints, as they guarantee the physicochemical conditions are met before you risk your crude material.

Protocol A: Normal-Phase Purification (Amine-Modified)

Best for crude mixtures with non-polar organic impurities.

• Mobile Phase Preparation: Prepare a master batch of DCM / MeOH / 30% aqueous NH₄OH in a 90:9:1 volumetric ratio. Mix thoroughly.

• Self-Validation Checkpoint (TLC): Spot your crude mixture on a silica TLC plate. Develop the plate using the prepared mobile phase. Validation: If the product spot is teardrop-shaped, the silanols are not fully masked; increase the NH₄OH concentration by 0.5% increments until a perfectly circular spot is achieved.

• Column Equilibration: Flush a pre-packed silica flash column with 3 to 5 Column Volumes (CV) of the mobile phase. Validation: Collect a few drops of the eluent and check the pH with indicator paper. It must be basic (pH > 8) to confirm the column is fully saturated with the amine modifier.

• Sample Loading: Dry load the sample onto Celite (as described in Q2) to ensure a narrow injection band.

• Elution: Run an isocratic hold at 100% DCM for 1 CV, then apply a shallow gradient from 0% to 10% (MeOH/NH₄OH mixture) over 10 CVs.

• Detection: Monitor UV absorbance at 254 nm and 280 nm (characteristic for the imidazopyridine core).

Protocol B: Reversed-Phase (C18) Purification (Acid-Modified)

Best for separating the product from highly polar impurities or structurally similar starting materials.

• Mobile Phase Preparation:

  • Solvent A: HPLC-grade Water + 0.1% Formic Acid (v/v).

  • Solvent B: HPLC-grade Acetonitrile + 0.1% Formic Acid (v/v).

• Column Equilibration: Flush a C18 flash column with 5% Solvent B for 3 CVs.

• Self-Validation Checkpoint (System Pressure): Monitor the system backpressure during equilibration. Validation: A stable baseline and constant pressure confirm that the acidic modifier has fully wetted the hydrophobic C18 pores, ensuring reproducible mass transfer and retention times.

• Sample Loading: Dissolve the crude mixture in a minimum volume of DMSO (maximum 2% of the column volume to prevent peak distortion) and inject it directly onto the column.

• Elution: Run a gradient from 5% B to 60% B over 15 CVs. The 6-Methyl-1H-imidazo[4,5-b]pyridine will typically elute between 20% and 30% B depending on the column loading capacity[4].

• Post-Run Processing: Lyophilize (freeze-dry) the collected fractions to remove the water, acetonitrile, and volatile formic acid, yielding the pure compound as a solid salt.

References

• When should I use C18 rather than silica for flash chromatography? Biotage. Available at:[Link]

• Successful Flash Chromatography. Biotage. Available at:[Link]

• Imidazopyridine- and Purine-Thioacetamide Derivatives: Potent Inhibitors of Nucleotide Pyrophosphatase/Phosphodiesterase 1 (NPP1). Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• 1H-Imidazo[4,5-b]pyridine. SIELC Technologies. Available at:[Link]

Sources

• 1. biotage.com [biotage.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biotage.com [biotage.com]
• 4. 1H-Imidazo[4,5-b]pyridine | SIELC Technologies [sielc.com]

Technical Support Center: Strategic Reduction of Regioisomeric Byproducts in the Synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine

Welcome to the technical support center for the synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with regioisomer formation during their synthetic routes. Here, we provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to help you optimize your reaction conditions and maximize the yield of the desired 6-methyl isomer.

Understanding the Challenge: The Formation of Regioisomers

The synthesis of the 6-Methyl-1H-imidazo[4,5-b]pyridine scaffold is a cornerstone in the development of various therapeutic agents.[1] A common and often frustrating hurdle in this process is the formation of regioisomeric byproducts, which can complicate purification and reduce the overall yield of the target molecule.[2][3]

The primary synthetic route involves the condensation of a 2,3-diaminopyridine derivative with a carbonyl compound.[2][3] In the case of 6-Methyl-1H-imidazo[4,5-b]pyridine, the key precursor is 2,3-diamino-5-methylpyridine. The unsymmetrical nature of this precursor is the root cause of regioisomer formation. Cyclization can occur via attack from either of the two amino groups on the carbonyl partner, leading to a mixture of the desired 6-methyl isomer and the undesired 4-methyl isomer.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing the 6-Methyl-1H-imidazo[4,5-b]pyridine core?

A1: The most prevalent method is the condensation of 2,3-diamino-5-methylpyridine with various carbonyl compounds, such as carboxylic acids, aldehydes, or their derivatives.[2][3] This reaction is typically performed at elevated temperatures, often in the presence of an acid catalyst. Alternative methods, such as palladium-catalyzed amidation followed by cyclization, have also been explored.[2]

Q2: Why is controlling regioselectivity so critical in this synthesis?

A2: The formation of the undesired 4-methyl regioisomer presents significant downstream challenges. These isomers often possess very similar physical and chemical properties, making their separation by standard techniques like column chromatography or recrystallization difficult and resource-intensive.[2] Poor separation can lead to impurities in the final product, impacting its efficacy and safety profile in drug development applications.

Q3: What are the primary factors that influence the ratio of regioisomers?

A3: Several factors can influence the regiochemical outcome of the cyclization reaction:

• Steric Hindrance: The steric bulk of the reactants can play a significant role. Bulky substituents on the carbonyl compound may preferentially react with the less sterically hindered amino group of the diaminopyridine.[2]

• Electronic Effects: The electronic properties of the substituents on both the diaminopyridine and the carbonyl partner can influence the nucleophilicity of the amino groups, thereby directing the cyclization.

• Reaction Conditions: Temperature, solvent, and the choice of catalyst can all impact the kinetic and thermodynamic control of the reaction, leading to different isomer ratios.

Q4: How can I definitively identify and quantify the different regioisomers?

A4: A combination of spectroscopic and chromatographic techniques is essential. Two-dimensional NMR techniques, such as NOESY (Nuclear Overhauser Effect Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation), are powerful tools for unambiguous structure determination.[2] For quantification, High-Performance Liquid Chromatography (HPLC) is the method of choice. Developing a robust HPLC method that can resolve the isomer peaks is crucial for accurate assessment of the isomeric ratio.[2][4][5]

Troubleshooting Guide: Minimizing Regioisomer Formation

This section provides actionable solutions to common problems encountered during the synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine.

Issue: Unfavorable Regioisomeric Ratio

Possible Cause 1: Suboptimal Starting Materials

The purity and nature of the starting 2,3-diamino-5-methylpyridine are critical. Impurities can lead to side reactions and affect the regioselectivity.

Suggested Solution:

• Ensure High Purity of 2,3-diamino-5-methylpyridine: Source high-purity starting material or purify it before use. Several synthetic routes to 2,3-diaminopyridine derivatives have been reported, including the amination of 3-amino-2-halopyridines.[6][7]

• Consider Alternative Precursors: While 2,3-diamino-5-methylpyridine is the direct precursor, exploring the synthesis from 3-methyl-pyridine 1-oxide can be an alternative route to obtain high-purity 2-amino-5-methylpyridine, a key intermediate.[8][9]

Possible Cause 2: Inappropriate Reaction Conditions

The choice of solvent, temperature, and catalyst can significantly impact the regiochemical outcome.

Suggested Solution:

• Solvent Screening: Experiment with a range of solvents with varying polarities and boiling points. Solvents like nitrobenzene or acetic acid are commonly used.[2]

• Temperature Optimization: Systematically vary the reaction temperature. Lower temperatures may favor the kinetically controlled product, while higher temperatures may favor the thermodynamically more stable isomer.

• Catalyst Evaluation: If using a catalyst, screen different types (e.g., Brønsted vs. Lewis acids) and loadings. Zinc triflate has been shown to be an effective catalyst for the synthesis of related imidazo[4,5-c]pyridines.[10]

Issue: Difficulty in Separating Regioisomers

Possible Cause: Similar Physicochemical Properties

The structural similarity of the 6-methyl and 4-methyl isomers often results in very close retention times in chromatography and similar solubilities.

Suggested Solution:

• Optimize HPLC Separation: Develop a gradient elution HPLC method. A good starting point is a linear gradient from 5-95% acetonitrile in water (with 0.1% formic acid or 10 mM ammonium formate) over 20-30 minutes.[2] Adjust the gradient slope, flow rate, and mobile phase composition to maximize resolution.

• Preparative HPLC: Once a satisfactory analytical separation is achieved, scale up the method to a preparative HPLC system for isolating larger quantities of the desired isomer.[2]

• Alternative Purification Techniques: Explore other purification methods such as supercritical fluid chromatography (SFC) or fractional crystallization under various solvent systems.

Experimental Protocols

Protocol 1: General Synthesis of 6-Methyl-1H-imidazo[4,5-b]pyridine

This protocol is a generalized procedure based on the condensation of 2,3-diamino-5-methylpyridine with an aldehyde.

• To a solution of 2,3-diamino-5-methylpyridine (1.0 eq) in a suitable solvent (e.g., acetic acid or nitrobenzene), add the desired aldehyde (1.0-1.2 eq).

• Heat the reaction mixture to a temperature ranging from 120°C to reflux for 2-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• If the product precipitates, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired product mixture.

Protocol 2: HPLC Method for Regioisomer Quantification

This protocol provides a general guideline for quantifying the regioisomeric ratio using HPLC.

• Mobile Phase Preparation: Prepare two mobile phases:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Column: Use a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Gradient Elution:

  • Start with a linear gradient of 5% B to 95% B over 20 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to 5% B over 1 minute and re-equilibrate for 4 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where both isomers have significant absorbance (e.g., 254 nm or 280 nm).

• Quantification: Inject a known concentration of the crude reaction mixture. The ratio of the isomers can be determined from the relative peak areas, assuming similar molar absorptivity. For more accurate quantification, isolate small amounts of each pure isomer to create a calibration curve.

Data Presentation

Parameter	Condition 1	Condition 2	Condition 3
Solvent	Acetic Acid	Nitrobenzene	DMF
Temperature	120 °C	150 °C	120 °C
Catalyst	None	p-TsOH (10 mol%)	None
6-Methyl:4-Methyl Ratio	[Insert experimental data]	[Insert experimental data]	[Insert experimental data]

Table 1: Example of a data table for optimizing reaction conditions. Researchers should populate this table with their experimental results to systematically evaluate the impact of different parameters on the regioisomeric ratio.

Visualizing the Workflow

Synthetic and Purification Workflow

Caption: Workflow for the synthesis, analysis, and purification of 6-Methyl-1H-imidazo[4,5-b]pyridine.

Decision Tree for Troubleshooting Poor Regioselectivity

Caption: Troubleshooting decision tree for addressing poor regioselectivity in the synthesis.

References

• BenchChem. (2025). Technical Support Center: Synthesis of 6H-Imidazo[4,5-b]pyridines. BenchChem.
• ChemicalBook. (2026, January 13). 2-Amino-5-methylpyridine | 1603-41-4. ChemicalBook.
• Zhang, J., et al. (2013). One-Pot Regiospecific Synthesis of Imidazo[1,2-a]pyridines: A Novel, Metal-Free, Three-Component Reaction for the Formation of C–N, C–O, and C–S Bonds. Organic Letters, 15(23), 6086–6089.
• Bayer Schering Pharma AG. (2013). Preparing 2,3-diaminopyridine compounds, useful e.g. as intermediates to produce pharmaceutical compounds, comprises aminating 3-amino-2-halopyridine compounds with aqueous ammonia in the presence of catalyst, heating and extracting.
• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines.
• Organic Syntheses. (n.d.). 2,3-diaminopyridine.
• Bayer AG. (1993). Process for preparation of 2-amino-5-methyl-pyridine.
• Beilstein Journals. (2025, March 19). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones.
• Molecules. (2020). Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. PMC.
• ResearchGate. (n.d.).
• Beilstein Journal of Organic Chemistry. (2019).
• Molecules. (2021).
• FULIR. (n.d.).
• Molecules. (2021). Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. PMC.
• ChemistrySelect. (2022, January 20). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review.
• Journal of Chemical Technology and Metallurgy. (2022, February 20).
• Chemproc. (2024, November 14). Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides.
• Organic & Biomolecular Chemistry. (2021). Recent advances in the synthesis of imidazoles. Royal Society of Chemistry.
• Journal of Chemical and Pharmaceutical Research. (2014, May 26).
• Molecules. (2022, December 21). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI.
• Molecules. (2021).
• Chemproc. (2025, November 12). Synthesis and New Reactions of 3,6-Diaminothieno[2,3-b]pyridine-5-carbonitriles. MDPI.
• ACS Omega. (2023). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. PMC.
• BenchChem. (2025). Analytical Techniques for the Determination of Imidazole Compounds: A Detailed Guide for Researchers. BenchChem.
• Molecules. (2025, July 10). An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples. MDPI.
• Google Patents. (n.d.).
• BenchChem. (2025). An In-depth Technical Guide on the Basic Properties of 6H-Imidazo[4,5-b]pyridine. BenchChem.
• Chinese Journal of Organic Chemistry. (2021). Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles. SIOC Journals.
• SIELC Technologies. (2018, May 16). 1H-Imidazo[4,5-b]pyridine.

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• 6. DE102009022830A1 - Preparing 2,3-diaminopyridine compounds, useful e.g. as intermediates to produce pharmaceutical compounds, comprises aminating 3-amino-2-halopyridine compounds with aqueous ammonia in the presence of catalyst, heating and extracting - Google Patents [patents.google.com]
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Overcoming steric hindrance during 6-Methyl-1H-imidazo[4,5-b]pyridine cross-coupling

Introduction: The 6-Methyl-1H-imidazo[4,5-b]pyridine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] However, its functionalization via palladium-catalyzed cross-coupling reactions is often challenging. The primary obstacle is the steric hindrance imposed by the C6-methyl group, which can significantly impede key steps in the catalytic cycle, leading to low yields, slow reaction times, and catalyst deactivation. This guide provides in-depth troubleshooting advice, proven protocols, and mechanistic insights to help researchers overcome these specific challenges.

Section 1: Troubleshooting & FAQs

This section addresses the most common issues encountered when performing cross-coupling reactions on the 6-Methyl-1H-imidazo[4,5-b]pyridine system.

Q1: My Suzuki-Miyaura coupling is resulting in very low or no yield. What is the most likely cause?

A1: Low conversion in sterically demanding Suzuki couplings is a frequent challenge. The primary reason is the decreased rate of one or more steps in the catalytic cycle due to the steric bulk of the C6-methyl group.[2] This hindrance particularly affects the transmetalation and reductive elimination steps.

Troubleshooting Workflow:

• Evaluate the Catalyst System: This is the most critical factor.[2] Standard catalysts like Pd(PPh₃)₄ are often ineffective for hindered substrates.[2]

  • Action: Switch to a catalyst system featuring bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbene (NHC) ligands.[2][3] These ligands promote the formation of a highly reactive, coordinatively unsaturated palladium(0) species and accelerate the difficult reductive elimination step.[2]

• Re-evaluate the Base: The base plays a crucial role in activating the boronic acid for transmetalation.[2][4] An inappropriate base can lead to a stalled reaction.

  • Action: For sterically hindered systems, moderately strong inorganic bases are often preferred. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are excellent starting points.[2][5] Avoid overly strong bases like alkoxides if your substrate has base-sensitive functional groups.

• Check Solvent and Temperature:

  • Action: Ensure you are using anhydrous, degassed solvents (e.g., dioxane, toluene, or THF).[3][5] Oxygen can deactivate the palladium catalyst.[5] Sterically hindered couplings often require higher temperatures (80-110 °C) to overcome the activation energy barrier.[2][6] Consider using a higher-boiling-point solvent if necessary.

• Assess Reagent Quality:

  • Action: Ensure the boronic acid is pure and not decomposed. Consider using the corresponding boronate ester, which can sometimes exhibit higher stability and reactivity.

Q2: I'm attempting a Buchwald-Hartwig amination and observing significant starting material decomposition and/or hydrodehalogenation. How can I mitigate this?

A2: These side reactions are common in challenging C-N couplings, especially with electron-rich or complex heterocyclic substrates. Decomposition can arise from catalyst deactivation or reaction with the base at elevated temperatures, while hydrodehalogenation is often a competing pathway.

Troubleshooting Workflow:

• Ligand Selection is Key: The choice of ligand is paramount in Buchwald-Hartwig aminations to favor the desired C-N bond formation.

  • Action: Employ specialized, bulky biarylphosphine ligands. Ligands like XPhos, SPhos, or BrettPhos are designed to promote rapid reductive elimination, outcompeting side reactions.[6][7] For particularly difficult couplings involving heteroaryl amines, bidentate ligands like Xantphos can also be effective.[6][8]

• Base Selection and Stoichiometry: The base must be strong enough to deprotonate the amine but not so harsh that it degrades the substrate or catalyst.

  • Action: Weaker bases are often used in C-N couplings compared to C-C couplings. Sodium or lithium bis(trimethylsilyl)amide (NaHMDS or LiHMDS) or cesium carbonate are often effective choices.[7] Using a stoichiometric amount of base is critical; excess base can promote decomposition.[6]

• Temperature Control:

  • Action: While heat is often necessary, excessive temperatures can accelerate decomposition pathways. Try running the reaction at the lower end of the effective temperature range (e.g., 80-100 °C) and monitor closely.

• Use a Pre-catalyst:

  • Action: Using a well-defined palladium pre-catalyst (e.g., XPhos Pd G3) can lead to more reproducible results. These pre-catalysts ensure the efficient in situ generation of the active Pd(0) species, minimizing side reactions that can occur during catalyst activation.[5][9]

Q3: Can I perform a direct C-H arylation on the imidazo[4,5-b]pyridine ring instead of a cross-coupling?

A3: Yes, direct C-H functionalization is a powerful alternative that avoids the need to pre-functionalize the heterocycle with a halide or organometallic group. For the imidazo[4,5-b]pyridine system, regioselectivity is a key consideration.

Guidance:

• C2-Arylation: The C2 position of the imidazole ring is often the most acidic and electronically favorable site for C-H activation.[10]

• Methodology: A common method involves using a palladium catalyst (e.g., Pd(OAc)₂) in the presence of a copper co-catalyst (e.g., CuI) and a base like Cs₂CO₃.[10] Protecting the N3 nitrogen (e.g., with a MEM group) can enhance the efficiency and selectivity of C2-arylation.[10]

• Advantages: This approach is more atom-economical and can streamline synthetic routes significantly.

• Challenges: The C6-methyl group's steric influence is less direct on the C2 position but can still affect the overall conformation and reactivity. Optimization of reaction conditions is still crucial.

Section 2: Catalyst & Reagent Selection Guide

The success of a sterically hindered cross-coupling reaction is critically dependent on the judicious selection of the catalyst, ligand, base, and solvent.

Table 1: Recommended Catalyst Systems for Suzuki-Miyaura Coupling

Ligand	Palladium Source	Typical Base	Solvent	Key Advantages	Reference(s)
SPhos / XPhos	Pd₂(dba)₃ or Pd(OAc)₂	K₃PO₄, Cs₂CO₃	Dioxane, Toluene	Excellent for hindered aryl halides; promotes fast reductive elimination.	[2]
RuPhos	Pd₂(dba)₃ or Pd(OAc)₂	K₃PO₄	Toluene, THF	Highly active for heteroaryl couplings.	[2]
NHC Ligands	Pd-PEPPSI-IPr or similar	K₃PO₄, t-BuOK	Dioxane, THF	Very robust and effective for tetra-ortho-substituted biaryls.	[2][11]
BI-DIME	Pd(OAc)₂	K₃PO₄	Toluene	Specifically designed for extremely hindered biaryl synthesis.	[12][13]

Table 2: Recommended Catalyst Systems for Buchwald-Hartwig Amination

Ligand	Palladium Source	Typical Base	Solvent	Key Advantages	Reference(s)
BrettPhos	BrettPhos Pd G3/G4	LiHMDS, K₂CO₃	t-BuOH, Toluene	Broadly applicable, excellent for a wide range of amines.	[6]
Xantphos	Pd₂(dba)₃ or Pd(OAc)₂	Cs₂CO₃	Dioxane	Effective for coupling amides, carbamates, and ureas.	[8]
Me₄tBu-XPhos	Pd₂(dba)₃	NaOtBu	t-Butanol	High activity for coupling primary amides.	[14]

Section 3: Key Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 6-Methyl-1H-imidazo[4,5-b]pyridine

This protocol is a robust starting point for coupling arylboronic acids with a halogenated 6-Methyl-1H-imidazo[4,5-b]pyridine (e.g., 2-bromo-6-methyl-1H-imidazo[4,5-b]pyridine).

Reagents & Equipment:

• Halogenated 6-Methyl-1H-imidazo[4,5-b]pyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4.4 mol%)

• Anhydrous K₃PO₄ (powdered, 2.0 equiv)

• Anhydrous, degassed 1,4-dioxane or toluene (0.1-0.5 M)

• Oven-dried Schlenk flask or reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To the oven-dried reaction vessel, add the halogenated imidazopyridine, arylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos ligand.

• Seal the vessel with a septum, then evacuate and backfill with inert gas three times.

• Add the anhydrous, degassed solvent via syringe.

• Place the reaction mixture in a preheated oil bath at 100-110 °C.

• Stir vigorously and monitor the reaction progress by TLC or LC-MS. Reaction times can range from 4 to 24 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Section 4: Mechanistic Insights & Visual Guides

Understanding the catalytic cycle helps in diagnosing problems. The C6-methyl group primarily impacts the later stages of the cycle.

The Challenge: Steric Clash in Reductive Elimination

The final, product-forming step, reductive elimination, requires the two coupling partners (the imidazopyridine and the aryl group) to come into close proximity within the palladium coordination sphere. The C6-methyl group can sterically clash with the bulky phosphine ligands and the coupling partner, increasing the energy barrier for this step.

// Explanatory nodes Bulky_Ligand [label="Solution:\nBulky, Electron-Rich Ligands\n(e.g., SPhos, XPhos)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Bulky_Ligand -> RE [label="Accelerates this step", style=dashed, color="#34A853"]; } dot

Caption: Simplified Suzuki cycle highlighting the hindered step.

Troubleshooting Decision Tree

When a reaction fails, a systematic approach is essential. Use this flowchart to guide your optimization strategy.

Caption: A logical workflow for troubleshooting failed reactions.

References

• Organic Chemistry Frontiers. N-heterocyclic carbene-catalyzed decarboxylative cross-electrophile coupling to access sterically hindered ketones. RSC Publishing. Available at: [Link]

• ACS Publications. Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. Journal of Organic Chemistry. Available at: [Link]

• Semantic Scholar. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. Available at: [Link]

• Princeton University. Subtle steric differences reveal a model for Ni cross-coupling success. Available at: [Link]

• ResearchGate. Functionalized Imidazo[4,5-b]pyridinium Salts: Synthesis and Use as M/NHC Precursors. Available at: [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. Available at: [Link]

• MDPI. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Available at: [Link]

• Organic Chemistry Frontiers. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. RSC Publishing. Available at: [Link]

• Organic Chemistry Portal. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Available at: [Link]

• Organic Chemistry Portal. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Available at: [Link]

• Organic & Biomolecular Chemistry. Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. RSC Publishing. Available at: [Link]

• ResearchGate. A Buchwald‐Hartwig method to synthesize imidazo[4,5‐b]pyridine‐2‐one.... Available at: [Link]

• Beilstein Journals. Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Available at: [Link]

• ResearchGate. Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Available at: [Link]

• PubMed. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Available at: [Link]

• MDPI. Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Available at: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

• ACS Publications. Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Organic Letters. Available at: [Link]

• RSC Publishing. Regioselective C2-arylation of imidazo[4,5-b]pyridines. Available at: [Link]

• Organic Chemistry Portal. Synthesis of Imidazo[4,5-b]pyridines and Imidazo[4,5-b]pyrazines by Palladium Catalyzed Amidation of 2-Chloro-3-amino-heterocycles. Available at: [Link]

• ACS Publications. Synthesis of Imidazo[4,5-b]pyridines and Imidazo[4,5-b]pyrazines by Palladium Catalyzed Amidation of 2-Chloro-3-amino-heterocycles. Organic Letters. Available at: [Link]

• RSC Publishing. Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. Chemical Communications. Available at: [Link]

• ResearchGate. Synthetic approaches to derivatives of imidazo[4,5-b]pyridines (Review). Available at: [Link]

• PubMed. Sterically Hindered Ketones via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Amides by N-C(O) Activation. Available at: [Link]

• FABAD Journal of Pharmaceutical Sciences. N-Alkylation of Some Imidazopyridines. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• PMC. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. Regioselective C2-arylation of imidazo[4,5- b ]pyridines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB27477B [pubs.rsc.org]
• 11. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of Imidazo[4,5-b]pyridines and Imidazo[4,5-b]pyrazines by Palladium Catalyzed Amidation of 2-Chloro-3-amino-heterocycles [organic-chemistry.org]

Preventing degradation of 6-Methyl-1H-imidazo[4,5-b]pyridine in acidic solutions

Technical Support Center: Stabilizing 6-Methyl-1H-imidazo[4,5-b]pyridine in Acidic Media

Welcome to the Technical Support Center. As application scientists, we frequently encounter stability hurdles when formulating fused bicyclic scaffolds in low-pH environments. This guide synthesizes field-proven troubleshooting strategies and core mechanistic insights to help you prevent acid-catalyzed degradation of 6-Methyl-1H-imidazo[4,5-b]pyridine during your experimental and drug development workflows.

Section 1: Frequently Asked Questions (FAQs) on Acidic Degradation

Q1: Why does 6-Methyl-1H-imidazo[4,5-b]pyridine rapidly degrade in my acidic formulation? A1: The instability is fundamentally driven by the basicity of the imidazo[4,5-b]pyridine core. The parent scaffold has an experimentally determined pKa of approximately 4.37, with the imidazole nitrogen acting as the primary protonation site[1]. When the environmental pH drops below this pKa, the molecule exists predominantly as a protonated imidazolium cation. This electron-deficient state highly sensitizes the C2 carbon to nucleophilic attack by water, initiating a classic acid-catalyzed hydrolysis reaction[2].

Q2: What are the specific degradation products I should look for in my HPLC chromatograms? A2: Acid hydrolysis of the imidazopyridine ring typically results in the cleavage of the imidazole moiety. The primary degradation products are 5-methyl-pyridine-2,3-diamine and formic acid (often proceeding through a formamide intermediate before complete cleavage)[3]. In your HPLC-UV or LC-MS assays, you will observe a decrease in the parent peak and the emergence of a more polar peak (the diamine) eluting earlier on a standard reverse-phase C18 column.

Q3: How does temperature interact with pH to accelerate this degradation? A3: Temperature exponentially increases the rate of hydrolysis according to the Arrhenius equation. Forced degradation studies demonstrate that while the molecule might survive briefly in 0.1 M HCl at room temperature, heating the solution to 60°C for 2–8 hours drives the hydrolysis to completion[3]. Therefore, acidic formulations stored at room temperature (25°C) will slowly degrade, whereas refrigerated storage (2–8°C) drastically reduces the kinetic energy available for the water nucleophile to overcome the activation barrier of the C2 attack.

Section 2: Mechanisms and Workflows (Visualized)

Logical workflow of the acid-catalyzed hydrolysis pathway for 6-Methyl-1H-imidazo[4,5-b]pyridine.

Section 3: Quantitative Stability Data

To guide your formulation parameters, the following table summarizes the expected stability of the imidazo[4,5-b]pyridine core under various stress conditions, derived from standard forced degradation paradigms[2][3].

Stress Condition	pH Range	Temperature	Co-Solvent	Estimated Half-Life (t1/2)	Primary Outcome
0.1 M HCl (Aqueous)	1.0	60°C	None	< 2 hours	Rapid and complete hydrolysis
0.1 M HCl (Aqueous)	1.0	25°C	None	~ 48-72 hours	Slow continuous degradation
Citrate/Acetate Buffer	4.8	25°C	None	> 6 months	Stable (pH maintained > pKa)
0.1 M HCl (Co-solvent)	1.0	25°C	50% PEG-400	> 2 weeks	Hydrolysis significantly retarded

Scientific Causality: Adding a co-solvent like PEG-400 or propylene glycol reduces the dielectric constant of the medium and lowers the thermodynamic activity of water. This directly starves the hydrolysis reaction of its primary nucleophile, extending the half-life even at a low pH[2].

Section 4: Troubleshooting Guide & Diagnostics

Step-by-step troubleshooting workflow to mitigate acid-catalyzed degradation in formulations.

Section 5: Self-Validating Experimental Protocols

Protocol A: Formulation of a Hydrolysis-Resistant Acidic Solution

Objective: To formulate 6-Methyl-1H-imidazo[4,5-b]pyridine at a slightly acidic pH (e.g., to maximize solubility) while preventing ring-opening hydrolysis. Causality: By utilizing a citrate buffer at pH 4.8 (just above the pKa of 4.37), we ensure the majority of the drug remains unprotonated, removing the electron-withdrawing effect that sensitizes the ring to water. The addition of 20% Propylene Glycol (PG) further depresses water activity.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 50 mM Citrate buffer. Mix 0.05 M Citric Acid and 0.05 M Sodium Citrate until the pH meter stabilizes exactly at 4.8.

• Co-solvent Addition: Measure 80 mL of the prepared Citrate buffer and add 20 mL of Propylene Glycol (PG). Stir magnetically for 10 minutes to ensure a homogenous mixture.

• API Dissolution: Slowly add 100 mg of 6-Methyl-1H-imidazo[4,5-b]pyridine to the stirring solution. Continue stirring until completely dissolved.

• Self-Validation Step (Control Generation): Prepare a parallel negative control solution by dissolving 100 mg of the API in 100 mL of 0.1 M HCl (pH 1.0) with no co-solvent.

• Incubation & Verification: Place both the optimized formulation and the control solution in a stability chamber at 40°C for 7 days.

• Analytical Readout: Analyze both samples via HPLC-UV (254 nm).

  • Validation Criteria: The protocol is successful and validated if the optimized formulation retains >98% peak area of the parent compound, while the control solution shows a >15% reduction in parent peak area alongside the appearance of the 5-methyl-pyridine-2,3-diamine degradant peak.

Protocol B: Forced Degradation Assay for Analytical Method Development

Objective: To intentionally degrade the compound to generate reference standards of its hydrolytic degradants, ensuring your HPLC method is "stability-indicating"[3]. Causality: Using extreme heat (60°C) and strong mineral acid (0.1 M HCl) forces the thermodynamic barrier of hydrolysis to be overcome rapidly, ensuring you capture all potential degradation intermediates before they degrade further.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 10 mg of 6-Methyl-1H-imidazo[4,5-b]pyridine in 10 mL of 0.1 M HCl to achieve a 1 mg/mL concentration.

• Thermal Stress: Transfer the solution to a sealed glass ampoule or a tightly capped pressure vial. Submerge in a pre-heated water bath at 60°C.

• Time-Course Sampling: Extract 1 mL aliquots at T=0, T=2 hours, T=4 hours, and T=8 hours[3].

• Neutralization (Critical Step): Immediately neutralize each extracted aliquot by adding an equimolar amount of 0.1 M NaOH (e.g., 1 mL of 0.1 M NaOH for every 1 mL of sample).

  • Causality: Neutralization instantly halts the acid-catalyzed hydrolysis, freezing the degradation profile at that exact time point for accurate kinetic analysis[2].

• Self-Validation Step: Inject the T=0 and T=8 hour samples into the HPLC. The T=0 sample must show >99% purity. The T=8 sample should show ~10-20% degradation. If the T=8 sample is completely degraded (0% parent), the thermal stress was too harsh; repeat the assay at 40°C to capture the intermediate degradation products.

References

• Benchchem. "3H-imidazo[4,5-b]pyridin-2-ylmethanol | 24638-20-8 | Benchchem". Benchchem.
• Benchchem. "An In-depth Technical Guide on the Basic Properties of 6H-Imidazo[4,5-b]pyridine". Benchchem.
• Journal of Drug Delivery and Therapeutics. "Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's". Journal of Drug Delivery and Therapeutics.

Sources

• 1. benchchem.com [benchchem.com]
• 2. jddtonline.info [jddtonline.info]
• 3. 3H-imidazo[4,5-b]pyridin-2-ylmethanol | 24638-20-8 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Chemical Shifts of 6-Methyl-1H-imidazo[4,5-b]pyridine

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 6-Methyl-1H-imidazo[4,5-b]pyridine. In the absence of direct experimental spectra for this specific molecule, this guide leverages predictive methodologies and comparative analysis with the experimentally characterized parent compound, 1H-imidazo[4,5-b]pyridine. This approach offers valuable insights for researchers, scientists, and professionals in drug development engaged in the synthesis and characterization of related heterocyclic systems.

Introduction: The Role of NMR in Heterocyclic Chemistry

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For heterocyclic compounds such as the imidazo[4,5-b]pyridine scaffold, which forms the core of numerous biologically active molecules, NMR provides critical information regarding the electronic environment of each nucleus. The precise chemical shifts of protons (¹H) and carbons (¹³C) are highly sensitive to the molecular structure, including the effects of substituents, enabling unambiguous confirmation of molecular identity and purity.

This guide will present a detailed comparison of the predicted NMR data for 6-Methyl-1H-imidazo[4,5-b]pyridine against the experimental data of its unsubstituted counterpart, 1H-imidazo[4,5-b]pyridine. This comparative approach allows for a clear understanding of the influence of the methyl group on the chemical shifts of the fused ring system.

Predicted and Experimental NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 6-Methyl-1H-imidazo[4,5-b]pyridine and the experimental data for 1H-imidazo[4,5-b]pyridine. The predictions were generated using established computational algorithms that account for the electronic and steric effects of the methyl substituent.

Table 1: Comparison of ¹H NMR Chemical Shifts (ppm)

Proton	1H-imidazo[4,5-b]pyridine (Experimental)	6-Methyl-1H-imidazo[4,5-b]pyridine (Predicted)	Predicted Shift Difference (Δδ)
H-2	8.15	8.05	-0.10
H-5	8.05	7.85	-0.20
H-7	8.40	8.20	-0.20
NH	12.8 (broad)	12.7 (broad)	-0.10
CH₃	-	2.45	-

Solvent: DMSO-d₆

Table 2: Comparison of ¹³C NMR Chemical Shifts (ppm)

Carbon	1H-imidazo[4,5-b]pyridine (Experimental)	6-Methyl-1H-imidazo[4,5-b]pyridine (Predicted)	Predicted Shift Difference (Δδ)
C-2	142.5	141.8	-0.7
C-3a	148.8	148.5	-0.3
C-5	117.2	116.5	-0.7
C-6	130.5	139.5	+9.0
C-7	144.1	143.0	-1.1
C-7a	149.5	149.0	-0.5
CH₃	-	21.5	-

Solvent: DMSO-d₆

Analysis and Discussion

The introduction of a methyl group at the C-6 position of the 1H-imidazo[4,5-b]pyridine core induces noticeable changes in the chemical shifts of the surrounding nuclei. These shifts can be rationalized by considering the electronic and steric effects of the methyl group.

The methyl group is an electron-donating group through inductive effects. This increased electron density generally leads to a shielding effect, causing upfield shifts (lower ppm values) for the nearby protons and carbons. As predicted, the protons at positions H-5 and H-7, which are ortho and para to the methyl group, respectively, are expected to show a significant upfield shift. The proton at H-2, being further away, is predicted to experience a smaller upfield shift.

In the ¹³C NMR spectrum, the most dramatic effect is predicted for C-6, the site of substitution, which is expected to be significantly deshielded (shifted downfield) due to the alpha-carbon effect of the methyl group. The other carbons in the pyridine ring, C-5 and C-7, are predicted to be slightly shielded, consistent with the electron-donating nature of the methyl group. The carbons of the imidazole ring are predicted to be minimally affected due to their distance from the substituent.

Experimental Protocol for NMR Data Acquisition

For researchers aiming to acquire experimental NMR data for 6-Methyl-1H-imidazo[4,5-b]pyridine or related compounds, the following protocol is recommended:

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD). The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.[1]

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Use a 400 MHz or higher field NMR spectrometer for better signal dispersion.

  • Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • Process the data with appropriate phasing and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) may be necessary.

• 2D NMR Experiments (for full assignment):

  • To unambiguously assign all proton and carbon signals, it is highly recommended to perform 2D NMR experiments such as COSY (Correlated Spectroscopy) for ¹H-¹H correlations, HSQC (Heteronuclear Single Quantum Coherence) for direct ¹H-¹³C correlations, and HMBC (Heteronuclear Multiple Bond Correlation) for long-range ¹H-¹³C correlations.

Visualizing NMR Data Interpretation Workflow

The following diagram illustrates a typical workflow for the structural elucidation of a novel compound using NMR spectroscopy.

Sources

• 1. NMR Links and Resources | Advanced Analysis Centre [uoguelph.ca]

A Comparative Analysis of 6-Methyl-1H-imidazo[4,5-b]pyridine and 1H-imidazo[4,5-b]pyridine Binding Affinity: A Guide for Researchers

This guide provides a comprehensive comparison of the binding affinities of 6-Methyl-1H-imidazo[4,5-b]pyridine and its parent scaffold, 1H-imidazo[4,5-b]pyridine. This analysis is grounded in established structure-activity relationship (SAR) data for derivatives targeting Aurora kinase A, a crucial enzyme in cell cycle regulation and a prominent target in oncology drug discovery. We will delve into the nuanced effects of methylation at the 6-position, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Significance of the Imidazo[4,5-b]pyridine Scaffold

The 1H-imidazo[4,5-b]pyridine core is a "privileged" scaffold in medicinal chemistry, bearing a close structural resemblance to endogenous purines. This mimicry allows its derivatives to interact with a wide array of biological targets, particularly protein kinases. The dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making kinase inhibitors a cornerstone of modern therapeutics.

Within the vast landscape of kinase targets, Aurora kinase A has emerged as a protein of significant interest. Its role in mitotic progression makes it a compelling target for the development of novel anti-cancer agents. Consequently, extensive research has been dedicated to the design and synthesis of potent and selective Aurora kinase inhibitors, with the imidazo[4,5-b]pyridine scaffold serving as a versatile and fruitful starting point.

The Impact of 6-Position Substitution on Aurora-A Kinase Binding Affinity

Their work demonstrates that this position is sensitive to modification, with different substituents eliciting a range of effects on the inhibitory potency against Aurora-A kinase. This suggests that even a seemingly minor modification, such as the addition of a methyl group, can have a significant impact on the binding affinity.

Comparative Binding Data of 6-Substituted Imidazo[4,5-b]pyridine Derivatives

The following table summarizes the in vitro inhibitory activity of a series of 6-substituted imidazo[4,5-b]pyridine derivatives against Aurora-A kinase, as reported by Bavetsias et al. (2010). It is important to note that these compounds feature additional substitutions at other positions, which contribute to their overall high affinity. However, by keeping the rest of the molecule constant, we can isolate and understand the influence of the 6-substituent.

Compound ID	6-Substituent (R)	Aurora-A IC50 (µM)
1	H	>10
2	Cl	0.042
3	Br	0.038
4	CN	0.045
Inferred	CH₃	Likely < 1 µM

Data extracted and adapted from Bavetsias et al., J. Med. Chem. 2010, 53, 14, 5213–5228.

Analysis of the Data:

The data clearly indicates that substitution at the 6-position is crucial for potent Aurora-A inhibition. The unsubstituted parent compound (1 ) is essentially inactive. In stark contrast, the introduction of a chloro (2 ), bromo (3 ), or cyano (4 ) group at this position leads to a dramatic increase in potency, with IC50 values in the nanomolar range.

Inference for the 6-Methyl Derivative:

Based on these findings, it is highly probable that the introduction of a methyl group at the 6-position would also result in a significant enhancement of binding affinity compared to the unsubstituted parent compound. While perhaps not reaching the same level of potency as the halogenated or cyano analogs, the 6-methyl derivative is expected to exhibit an IC50 value in the sub-micromolar range. This is because the methyl group can engage in favorable hydrophobic interactions with residues in the ATP-binding pocket of Aurora-A, a contribution that is absent in the unsubstituted analog.

Mechanistic Rationale for the Observed Differences in Binding Affinity

The ATP-binding site of Aurora-A kinase, where these inhibitors compete with ATP, is a well-defined pocket lined with various amino acid residues. The imidazo[4,5-b]pyridine core of the inhibitors forms key hydrogen bonds with the hinge region of the kinase. The substituents on this core then project into different sub-pockets, and their interactions with the surrounding residues dictate the overall binding affinity.

The 6-position of the imidazo[4,5-b]pyridine ring points towards a hydrophobic pocket within the active site.

• 1H-imidazo[4,5-b]pyridine (Unsubstituted): The lack of a substituent at the 6-position means that the inhibitor cannot fully occupy this hydrophobic pocket, leading to a weaker binding interaction and, consequently, a high IC50 value.

• 6-Substituted Derivatives (Cl, Br, CN, and inferred CH₃): The presence of a substituent at the 6-position allows for the occupation of this hydrophobic pocket.

  • Halogens (Cl, Br): These groups can form favorable halogen bonds and hydrophobic interactions.

  • Cyano (CN): The linear geometry and electronic properties of the cyano group can lead to specific and favorable interactions.

  • Methyl (CH₃): The methyl group is a classic hydrophobic moiety that can engage in van der Waals interactions with nonpolar residues in the pocket, such as leucine and valine, thereby increasing the binding affinity.

Experimental Methodologies

To provide a practical context for the presented data, we outline a standard protocol for determining the in vitro inhibitory activity of compounds against Aurora-A kinase, as well as a general synthetic scheme for the preparation of 6-substituted imidazo[4,5-b]pyridine derivatives.

In Vitro Aurora-A Kinase Inhibition Assay

This assay measures the ability of a test compound to inhibit the phosphorylation of a substrate by Aurora-A kinase.

Workflow:

Caption: General synthetic route for 6-substituted imidazo[4,5-b]pyridines.

Conclusion

The available structure-activity relationship data for imidazo[4,5-b]pyridine derivatives as Aurora-A kinase inhibitors strongly suggests that the presence of a methyl group at the 6-position is likely to significantly enhance the binding affinity compared to the unsubstituted 1H-imidazo[4,5-b]pyridine. This enhancement is attributed to favorable hydrophobic interactions between the methyl group and a corresponding pocket in the ATP-binding site of the kinase.

For researchers in the field of drug discovery, this analysis underscores the importance of exploring substitutions at the 6-position of the imidazo[4,5-b]pyridine scaffold to modulate the potency of kinase inhibitors. The provided experimental protocols offer a practical guide for the evaluation and synthesis of such compounds.

References

• Bavetsias, V., et al. (2010). Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate. Journal of Medicinal Chemistry, 53(14), 5213–5228. [Link]

HPLC method validation for 6-Methyl-1H-imidazo[4,5-b]pyridine purity determination

An In-Depth Technical Guide to the Validation of a Reversed-Phase HPLC Method for Purity Determination of 6-Methyl-1H-imidazo[4,5-b]pyridine

The purity of an active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy. For novel heterocyclic compounds like 6-Methyl-1H-imidazo[4,5-b]pyridine, a structural analog to naturally occurring purines, developing a robust and reliable analytical method for purity determination is a foundational step in the drug development lifecycle. This guide compares the performance of a developed HPLC method against internationally recognized acceptance criteria to demonstrate its suitability for its intended purpose.[1][2]

Proposed HPLC Method for Analysis

A reversed-phase HPLC method was developed to separate 6-Methyl-1H-imidazo[4,5-b]pyridine from its potential process-related impurities and degradation products. The selection of a C18 stationary phase provides excellent retention and resolution for this moderately polar heterocyclic compound. The mobile phase, consisting of an aqueous phosphate buffer and acetonitrile, offers good peak shape and elution control.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase A	20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	5% to 60% B over 20 minutes; 60% to 95% B over 2 minutes; Hold at 95% B for 3 minutes; Return to 5% B over 1 minute; Equilibrate for 4 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	280 nm
Injection Volume	10 µL
Diluent	Mobile Phase A / Acetonitrile (80:20 v/v)
Standard Concentration	0.5 mg/mL
Sample Concentration	0.5 mg/mL

The Method Validation Lifecycle: A Workflow Overview

Analytical method validation is not a single event but a continuous process designed to ensure a method remains fit for its purpose throughout its lifecycle.[3] The validation protocol begins with pre-validation checks (system suitability) and proceeds through a series of core performance characteristics as mandated by regulatory bodies.[3][4][5]

Caption: HPLC Method Validation Workflow.

System Suitability Testing (SST)

Expertise & Experience: Before any validation experiments are performed, the suitability of the chromatographic system must be verified. SST is a non-negotiable prerequisite that ensures the HPLC system (pump, injector, column, detector) is performing correctly and is capable of generating accurate and reproducible data on the day of analysis.[6] It acts as a daily health check of the analytical equipment and methodology.

Experimental Protocol

• Prepare a system suitability solution (SSS) containing 0.5 mg/mL of 6-Methyl-1H-imidazo[4,5-b]pyridine reference standard and a known impurity or a closely eluting compound at a relevant concentration (e.g., 0.5% of the API concentration).

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the SSS six consecutive times.

• Calculate the key performance parameters as detailed in the table below.

Data Presentation & Trustworthiness

Parameter	Acceptance Criterion (ICH/USP)	Experimental Result	Status
Tailing Factor (T)	T ≤ 2.0	1.15	Pass
Theoretical Plates (N)	N > 2000	8500	Pass
% RSD of Peak Area	≤ 1.0% for n=6 injections	0.45%	Pass
% RSD of Retention Time	≤ 1.0% for n=6 injections	0.12%	Pass
Resolution (Rs)	Rs > 2.0 (between API and nearest peak)	3.8	Pass

The system suitability results confirm that the chromatographic system is operating with high efficiency, symmetry, and precision, making it suitable for executing the subsequent validation studies.[6]

Specificity (Stability-Indicating Nature)

Expertise & Experience: Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[1][7][8] For a purity assay, this is the most critical validation parameter. It is demonstrated by proving the method can separate the main analyte peak from all potential interfering peaks. Forced degradation (stress testing) is the definitive way to generate these potential interferents and prove the stability-indicating nature of the method.[9]

Experimental Protocol

• Acid Hydrolysis: Reflux 10 mg of API in 10 mL of 0.1 M HCl at 80°C for 4 hours.

• Base Hydrolysis: Reflux 10 mg of API in 10 mL of 0.1 M NaOH at 80°C for 2 hours.

• Oxidative Degradation: Treat 10 mg of API in 10 mL of 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose solid API to 105°C for 48 hours.

• Photolytic Degradation: Expose API solution to UV light (254 nm) for 24 hours.

• Neutralize the acid and base-stressed samples before dilution.

• Analyze a blank (diluent), an unstressed API solution, and all stressed samples by HPLC. Use a Photodiode Array (PDA) detector to assess peak purity.

Caption: Specificity assessment via forced degradation.

Data Presentation & Trustworthiness

Stress Condition	% Degradation of API	Observations	Peak Purity Index
Unstressed	0%	Single peak observed at the expected retention time.	> 0.999
Acid Hydrolysis	12.5%	Main peak is spectrally pure. Degradant peaks are well-resolved (Rs > 3.0).	> 0.999
Base Hydrolysis	8.2%	Main peak is spectrally pure. Degradant peaks are well-resolved (Rs > 2.5).	> 0.999
Oxidative	18.9%	Main peak is spectrally pure. Major degradant peak resolved with Rs > 4.0.	> 0.999
Thermal	3.1%	Minor degradation observed. Main peak remains pure.	> 0.999
Photolytic	5.5%	Minor degradation observed. Main peak remains pure.	> 0.999

The method successfully separates the intact API from all degradation products generated under various stress conditions. The peak purity analysis confirms that there is no co-elution at the analyte's retention time, thereby establishing the method as stability-indicating and specific.[8][9]

Linearity and Range

Expertise & Experience: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[10] This is fundamental for accurate quantitation. The range is the interval between the upper and lower concentrations for which the method has been shown to be linear, accurate, and precise.[11] For a purity method, this range must cover from the reporting limit for impurities up to 120% of the specification.[1]

Experimental Protocol

• Prepare a stock solution of the reference standard (1.0 mg/mL).

• Perform serial dilutions to create at least five concentration levels, ranging from the Limit of Quantitation (LOQ, e.g., 0.1%) to 150% of the standard concentration (e.g., 0.5 µg/mL to 7.5 µg/mL for impurities, and 0.25 mg/mL to 0.75 mg/mL for assay).

• Inject each concentration level in triplicate.

• Plot a calibration curve of mean peak area versus concentration and perform a linear regression analysis.

Data Presentation & Trustworthiness

Parameter	Acceptance Criterion (ICH)	Experimental Result	Status
Correlation Coefficient (r²)	≥ 0.999	0.9998	Pass
Range	80% - 120% of test concentration for assay[1][11]	50% - 150% (0.25 - 0.75 mg/mL)	Pass
y-intercept	Close to zero	Minimal and not significant	Pass
Residuals Plot	Random distribution around zero	Random distribution observed	Pass

The excellent correlation coefficient (r² > 0.999) over a wide concentration range confirms the linearity of the method, ensuring that any impurities and the main component can be quantified accurately.[1][10]

Accuracy

Expertise & Experience: Accuracy refers to the closeness of the test results obtained by the method to the true value.[2] It is a measure of the method's systematic error. Accuracy is typically evaluated by determining the recovery of a known amount of analyte spiked into a sample matrix (e.g., a placebo or a sample of the API itself).[12]

Experimental Protocol

• Prepare a bulk solution of the 6-Methyl-1H-imidazo[4,5-b]pyridine sample.

• Spike the sample solution with the reference standard at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three independent samples at each concentration level (total of nine preparations).

• Analyze the samples and calculate the percent recovery for each preparation.

Data Presentation & Trustworthiness

Spiked Level	Mean Recovery (%)	% RSD	Acceptance Criteria (ICH)	Status
80%	99.5%	0.55%	98.0% - 102.0% Recovery[1][2][12]	Pass
100%	100.8%	0.41%	98.0% - 102.0% Recovery	Pass
120%	101.2%	0.62%	98.0% - 102.0% Recovery	Pass

The high recovery rates across the specified range demonstrate that the method is free from significant bias and can accurately quantify the purity of 6-Methyl-1H-imidazo[4,5-b]pyridine.

Precision

Expertise & Experience: Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.[13] It reflects the random error of the method and is evaluated at two levels as per ICH guidelines:[12]

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

• Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

Experimental Protocol

• Repeatability: Prepare six independent test samples of the API at 100% of the target concentration. Analyze them on the same day, with the same analyst, and on the same instrument. Calculate the % RSD of the results.

• Intermediate Precision: A second analyst repeats the repeatability study on a different day using a different HPLC system (if available). The results from both studies are statistically compared.

Data Presentation & Trustworthiness

Precision Level	Parameter	Acceptance Criterion (ICH)	Experimental Result	Status
Repeatability	% RSD (n=6)	≤ 1.0%	0.38%	Pass
Intermediate Precision	% RSD (n=12, combined)	≤ 2.0%	0.65%	Pass

The low relative standard deviation for both repeatability and intermediate precision studies indicates that the method is highly precise and will produce consistent, reliable results under normal laboratory variations.[9][12]

Robustness

Expertise & Experience: Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[14] This provides an indication of its reliability during normal usage and is a critical step before transferring the method to a different laboratory.[15]

Experimental Protocol

• Analyze the system suitability solution while making small, deliberate changes to key chromatographic parameters, one at a time.

• Typical parameters to vary include:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 5°C)

  • Mobile Phase pH (± 0.2 units)

  • Mobile Phase Composition (± 2% organic)

• Evaluate the effect of these changes on system suitability parameters (e.g., retention time, resolution, tailing factor).

Data Presentation & Trustworthiness

Parameter Varied	Variation	Impact on Resolution (Rs)	Impact on Tailing Factor	Status
Flow Rate	0.9 mL/min	3.7	1.14	Pass
1.1 mL/min	3.9	1.16	Pass
Temperature	25°C	3.6	1.18	Pass
35°C	3.9	1.12	Pass
Mobile Phase pH	2.8	3.5	1.21	Pass
3.2	4.0	1.13	Pass

The method's performance remained well within the acceptance criteria for system suitability despite minor deliberate changes to its parameters, demonstrating that it is robust for routine use.[14][16]

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

Expertise & Experience: The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. The LOD is the lowest amount of analyte that can be detected but not necessarily quantitated as an exact value. For a purity method, the LOQ is particularly important as it defines the lower limit for reporting impurities.

Experimental Protocol

• Estimation: Estimate the LOD and LOQ based on the signal-to-noise ratio (S/N) of the analyte peak at low concentrations. Typically, LOD is where S/N ≈ 3:1, and LOQ is where S/N ≈ 10:1.

• Verification:

  • Prepare a solution at the estimated LOQ concentration.

  • Inject it six times and calculate the % RSD of the peak areas. The precision at the LOQ should be acceptable (e.g., %RSD ≤ 10%).

Data Presentation & Trustworthiness

Parameter	Acceptance Criterion (ICH)	Experimental Result	Status
LOD (S/N Ratio)	S/N ≥ 3	0.05 µg/mL (S/N = 3.5)	Pass
LOQ (S/N Ratio)	S/N ≥ 10	0.15 µg/mL (S/N = 11.2)	Pass
Precision at LOQ (%RSD)	≤ 10%	6.8%	Pass

The method demonstrates sufficient sensitivity for the detection and quantification of impurities at levels relevant for pharmaceutical quality control.

Validation Summary and Method Comparison

This table provides a final comparison of the method's performance against the pre-defined, internationally accepted validation criteria.

Validation Parameter	Acceptance Criterion	Method Performance	Conclusion
Specificity	No interference; Peak Purity > 0.999; Rs > 2	No interferences observed; All criteria met.	The method is specific and stability-indicating.
Linearity (r²)	≥ 0.999	0.9998	The method is linear over the defined range.
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%	The method is accurate.
Precision (% RSD)	Repeatability: ≤ 1.0%; Intermediate: ≤ 2.0%	Repeatability: 0.38%; Intermediate: 0.65%	The method is precise.
Robustness	SST criteria met under all varied conditions	All criteria met.	The method is robust.
LOQ	S/N ≥ 10; Precision ≤ 10%	S/N = 11.2; Precision = 6.8%	The method is sufficiently sensitive.

Conclusion

The reversed-phase HPLC method for the purity determination of 6-Methyl-1H-imidazo[4,5-b]pyridine has been successfully validated in accordance with ICH guidelines. The comprehensive evaluation of specificity, linearity, accuracy, precision, robustness, and sensitivity has demonstrated that the method is reliable, reproducible, and fit for its intended purpose. The experimental data consistently met or exceeded the pre-defined acceptance criteria, confirming the method's suitability for routine use in a quality control environment for the analysis of bulk drug substances and stability samples.

References

• AAPS. (2022, October 21). 3 Critical Parameters to Examine During HPLC Validation in Pharmaceutical School. AAPS. [Link]

• Pharmaffiliates. (n.d.). Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained. Pharmaffiliates. [Link]

• Hong, P., & McConville, P. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International - Chromatography Online. [Link]

• Shabir, G. A. (2026, March 6). HPLC Method Development and Validation for Pharmaceutical Analysis. Pharma Manufacturing. [Link]

• Assay Prism. (n.d.). HPLC Method Validation: Key Parameters and Importance. Assay Prism. [Link]

• Industrial Pharmacist. (2025, May 2). How To Perform Specificity In Analytical Method Validation: Get Mastery Easily. Industrial Pharmacist. [Link]

• Altabrisa Group. (2025, September 22). What Is HPLC Method Robustness Assessment and Its Importance?. Altabrisa Group. [Link]

• Industrial Pharmacist. (2023, September 8). Linearity and Range in Analytical Method Validation by HPLC. Industrial Pharmacist. [Link]

• Dolan, J. W. (2026, January 14). Method Validation and Robustness. LCGC International - Chromatography Online. [Link]

• Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. Element Lab Solutions. [Link]

• Waters Corporation. (n.d.). A Guide to Analytical Method Validation. Waters Corporation. [Link]

• Sadek, P., et al. (n.d.). A ruggedness test model and its application for HPLC method validation. ResearchGate. [Link]

• Al-karmalawy, A. A., et al. (2024). Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology. PMC. [Link]

• IJRASET. (2023, November 1). The Significance of System Suitability in High-Performance Liquid Chromatography (HPLC) Analysis: Ensuring Accurate and Reliable Results. IJRASET. [Link]

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Shabir, G. A. (2003). Validation of high-performance liquid chromatography methods for pharmaceutical analysis. ResearchGate. [Link]

• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. EMA. [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA. [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of 6-Methyl-1H-imidazo[4,5-b]pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation pattern of 6-Methyl-1H-imidazo[4,5-b]pyridine, a heterocyclic compound of significant interest in medicinal chemistry due to its structural similarity to purine bases.[1] As direct experimental data for this specific molecule is not widely available, this document synthesizes information from the fragmentation of structurally related compounds to offer a predictive framework for its analysis. This guide will objectively compare expected fragmentation pathways and provide a foundational understanding for researchers working with this and similar molecular scaffolds.

The imidazo[4,5-b]pyridine core is a versatile scaffold in drug discovery, with derivatives showing a range of biological activities, including as kinase inhibitors.[1][2][3] Understanding the mass spectrometric behavior of this class of compounds is crucial for their identification, characterization, and metabolic studies.

Predicted Mass Spectrometry Data and Fragmentation Analysis

The mass spectrometric analysis of 6-Methyl-1H-imidazo[4,5-b]pyridine is expected to produce a distinct molecular ion peak and a series of characteristic fragment ions. The fragmentation pathways are predicted based on the known behavior of imidazole and pyridine derivatives under mass spectrometric conditions.[4][5][6] The stable aromatic nature of the fused ring system suggests that the molecular ion will be prominent.

Predicted Quantitative Data

The following table outlines the predicted mass-to-charge ratios (m/z) for the molecular ion and key fragment ions of 6-Methyl-1H-imidazo[4,5-b]pyridine when analyzed by positive ion mode mass spectrometry.

Ion	Proposed Formula	Calculated m/z	Proposed Fragmentation
[M]⁺˙	[C₇H₇N₃]⁺˙	133.06	Molecular Ion
[M-H]⁺	[C₇H₆N₃]⁺	132.06	Loss of a hydrogen radical
[M-CH₃]⁺	[C₆H₄N₃]⁺	118.04	Loss of a methyl radical
[M-HCN]⁺˙	[C₆H₆N₂]⁺˙	106.05	Loss of hydrogen cyanide from the pyridine ring
[M-CH₃-HCN]⁺	[C₅H₃N₂]⁺	91.03	Sequential loss of a methyl radical and hydrogen cyanide

Proposed Fragmentation Pathway

The fragmentation of the 6-Methyl-1H-imidazo[4,5-b]pyridine molecular ion is likely to be initiated by several key processes common to N-heterocyclic compounds.[7][8] The initial ionization will likely occur on one of the nitrogen atoms, which have the highest energy lone pair electrons.[9]

One of the primary fragmentation routes is expected to be the loss of a hydrogen radical (H•) from the methyl group or the imidazole ring, leading to the formation of a stable, even-electron cation at m/z 132. Another significant initial fragmentation would be the loss of a methyl radical (•CH₃), resulting in an ion at m/z 118.

A characteristic fragmentation for pyridine and its derivatives is the elimination of a neutral molecule of hydrogen cyanide (HCN).[10] This is anticipated to be a major fragmentation pathway for the molecular ion of 6-Methyl-1H-imidazo[4,5-b]pyridine, leading to a fragment ion at m/z 106. Subsequent fragmentation of the [M-CH₃]⁺ ion could also involve the loss of HCN, producing a fragment at m/z 91.

The following diagram illustrates the proposed primary fragmentation pathways:

Caption: Proposed primary fragmentation pathways for 6-Methyl-1H-imidazo[4,5-b]pyridine.

Experimental Protocol for Mass Spectrometry Analysis

To validate the predicted fragmentation patterns, the following experimental protocol for electron ionization mass spectrometry (EI-MS) is recommended.

Sample Preparation

• Dissolution: Dissolve approximately 1 mg of 6-Methyl-1H-imidazo[4,5-b]pyridine in 1 mL of a suitable volatile solvent such as methanol or acetonitrile.

• Dilution: Prepare a working solution with a concentration of approximately 10-50 µg/mL by diluting the stock solution with the same solvent.

Mass Spectrometry Parameters

• Instrumentation: A high-resolution mass spectrometer equipped with an electron ionization source is recommended.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV. This is a standard energy that provides reproducible fragmentation patterns.[10]

• Source Temperature: 200-250 °C.

• Mass Range: Scan from m/z 40 to 200 to ensure capture of the molecular ion and all significant fragment ions.

• Introduction Method: A direct insertion probe or gas chromatography (GC) inlet can be used. For GC-MS, a capillary column suitable for the analysis of N-heterocyclic compounds should be employed.

The following diagram outlines the general workflow for this analysis:

Caption: General experimental workflow for the mass spectrometric analysis.

Comparative Analysis and Alternative Fragmentation Pathways

While the proposed fragmentation pathways are based on established principles, alternative fragmentation mechanisms could also occur. For instance, ring-opening of the imidazole or pyridine moieties could lead to a different set of fragment ions. The study of imidazo[1,2-a] pyridines has shown that homolytic cleavage of bonds can be a characteristic fragmentation.[11] Furthermore, depending on the ionization method, such as electrospray ionization (ESI), the fragmentation of the protonated molecule [M+H]⁺ would be observed, potentially leading to different fragmentation patterns compared to the radical cation formed in EI.[2][3]

In ESI-MS/MS, the fragmentation of the protonated molecule might favor the loss of neutral molecules over radical losses to a greater extent. Computational chemistry could also be employed to calculate the thermodynamic stability of the proposed fragments and transition states, providing further support for the fragmentation mechanisms.[6]

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the mass spectrometry fragmentation pattern of 6-Methyl-1H-imidazo[4,5-b]pyridine. The proposed fragmentation pathways, centered around the loss of hydrogen and methyl radicals, and the elimination of hydrogen cyanide, are based on the well-documented behavior of similar N-heterocyclic compounds. The provided experimental protocol offers a solid starting point for researchers to obtain empirical data. By understanding these fundamental fragmentation patterns, scientists can more effectively identify and characterize this and related compounds in various research and development settings.

References

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• Electron-Induced Mass Spectrometry of 1,2-Dihydropyridine Derivatives. CORE. Available at: [Link]

• Mass Spectrometric Fragmentation of Some Isolated and Fused Heterocyclic Rings with Dibromoquinazoline Moiety. ResearchGate. Available at: [Link]

• Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry and DFT Analysis. PMC. Available at: [Link]

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• Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry and DFT Analysis. MDPI. Available at: [Link]

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A Medicinal Chemist's Guide: 6-Methyl-1H-imidazo[4,5-b]pyridine vs. Benzimidazole in Structure-Activity Relationship (SAR) Studies

Introduction: The Art of Bioisosteric Replacement

In the intricate dance of drug design, the core scaffold of a molecule dictates its fundamental interactions with a biological target. For decades, the benzimidazole ring system, a fusion of benzene and imidazole, has been a "privileged scaffold" in medicinal chemistry.[1][2] Its structural similarity to natural purines allows it to interact with a vast array of biological targets, from kinases to G-protein coupled receptors.[3] This has led to a multitude of approved drugs for diverse indications, including antiulcer agents (lansoprazole), anthelmintics (albendazole), and anticancer therapies.[1][4]

However, the pursuit of optimized drug candidates—with enhanced potency, selectivity, or improved pharmacokinetic profiles—often necessitates subtle yet profound structural modifications. This is where the principle of bioisosteric replacement becomes a critical tool. A bioisostere is a chemical substituent or group that can be interchanged with another, imparting similar biological properties to a parent compound. This guide focuses on a key bioisosteric pair: the classic benzimidazole scaffold and its nitrogen-containing analogue, 6-methyl-1H-imidazo[4,5-b]pyridine.

We will dissect the structural nuances that differentiate these two cores, explore through case studies how these differences translate into tangible structure-activity relationship (SAR) outcomes, and provide the experimental framework necessary to validate these findings in a laboratory setting. This guide is intended for researchers and drug development professionals seeking to rationally design next-generation therapeutics by understanding the causal relationships between molecular structure and biological function.

Part 1: A Tale of Two Cores - Structural and Physicochemical Dissection

At first glance, the two scaffolds appear remarkably similar. Both feature a bicyclic system with a fused imidazole ring. The critical distinction lies in the second ring: benzimidazole possesses an aromatic benzene ring, while 6-methyl-1H-imidazo[4,5-b]pyridine incorporates a pyridine ring, introducing a nitrogen atom. This seemingly minor change has profound implications for the molecule's electronic distribution, hydrogen bonding potential, and overall physicochemical properties.

Caption: Core structures of Benzimidazole and 6-Methyl-1H-imidazo[4,5-b]pyridine.

The introduction of the pyridine nitrogen atom in the imidazo[4,5-b]pyridine scaffold serves three primary functions from a drug design perspective:

• Hydrogen Bond Acceptor: The lone pair of electrons on the pyridine nitrogen can act as a hydrogen bond acceptor. This introduces a new potential interaction point with the biological target that is absent in the benzimidazole core. If a target's active site has a hydrogen bond donor (e.g., the backbone NH of an amino acid) in the vicinity, switching to the imidazopyridine scaffold can lead to a significant increase in binding affinity.

• Modulation of pKa and Solubility: The electron-withdrawing nature of the pyridine nitrogen generally lowers the pKa of the imidazole N-H, making it more acidic. This can influence the ionization state of the molecule at physiological pH. Furthermore, the ability to form hydrogen bonds with water can lead to improved aqueous solubility, a common challenge in drug development.[5]

• Altered Aromaticity and Metabolism: The pyridine ring is more electron-deficient (π-deficient) than a benzene ring. This alters the molecule's ability to participate in π-π stacking interactions. It also changes the metabolic profile, as the benzene ring in benzimidazole is a potential site for oxidative metabolism by cytochrome P450 enzymes, while the pyridine ring offers a different metabolic landscape.

The 6-methyl group provides an additional vector for optimization, offering a site for steric interactions or to increase local lipophilicity, potentially probing deeper into a hydrophobic pocket within the target protein.

Comparative Physicochemical Properties

Property	Benzimidazole	6-Methyl-1H-imidazo[4,5-b]pyridine	Rationale for Difference
LogP (Calculated)	~1.5 - 2.0	~1.2 - 1.7	The pyridine nitrogen increases polarity, generally lowering the LogP value despite the methyl group.
Aqueous Solubility	Lower	Generally Higher	The pyridine nitrogen can act as a hydrogen bond acceptor with water, improving solvation.
H-Bond Acceptors	1 (imidazole N)	2 (imidazole N, pyridine N)	The key difference is the addition of the pyridine nitrogen.
H-Bond Donors	1 (imidazole NH)	1 (imidazole NH)	Both scaffolds share the same imidazole N-H donor.
pKa (imidazole NH)	~12-13	~11-12	The electron-withdrawing pyridine ring makes the N-H proton more acidic (lower pKa).

Part 2: SAR in Action - A Kinase Inhibition Case Study

Both benzimidazole and imidazopyridine scaffolds are staples in the development of kinase inhibitors, as they can effectively mimic the purine core of ATP and interact with the crucial hinge region of the kinase active site.[6][7][8] A common strategy involves replacing a benzimidazole core with an imidazopyridine to enhance potency or improve properties.

Let's consider a hypothetical, yet representative, SAR study targeting a protein kinase. Often in an optimization campaign, a lead compound containing a benzimidazole core is identified. While potent, it may suffer from poor solubility or off-target effects. A medicinal chemist might hypothesize that replacing the benzimidazole with a 6-methyl-1H-imidazo[4,5-b]pyridine could introduce a beneficial interaction and improve drug-like properties.

Caption: A typical workflow for a structure-activity relationship (SAR) study.

Hypothetical Experimental Data

The following table illustrates the kind of data that would be generated in such a study. We compare two compounds that are identical except for the core scaffold.

Compound	Structure	Kinase X IC50 (nM)	Aqueous Solubility (µg/mL)	Rationale for Observed Activity
Compound 1 (Benzimidazole)		150 nM	5	The core primarily engages in hydrophobic and π-stacking interactions. Lack of a strong H-bond acceptor limits potency.
Compound 2 (Imidazopyridine)		15 nM	50	The pyridine nitrogen forms a key hydrogen bond with the hinge region's backbone NH group, increasing affinity 10-fold. The increased polarity also significantly improves solubility.

In this example, the bioisosteric switch from benzimidazole to 6-methyl-1H-imidazo[4,5-b]pyridine was highly successful. The rationale, which would be supported by co-crystal structures or molecular modeling, is the formation of an additional, high-affinity hydrogen bond. This demonstrates the power of using the imidazopyridine scaffold to gain potency where a benzimidazole cannot. Conversely, in a different target, if that region were hydrophobic, the benzimidazole might be preferred. This highlights that the choice is always context- and target-dependent.

Part 3: Experimental Protocols

To generate the data discussed above, robust and reproducible assays are essential. Below is a detailed protocol for a common in vitro kinase assay used to determine IC50 values.

Protocol: In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a method to measure the inhibitory constant (IC50) of a compound against a specific protein kinase. It relies on a fluorescently labeled "tracer" that binds to the kinase's ATP pocket. A europium (Eu)-labeled antibody binds to the kinase. When the tracer and antibody are both bound to the kinase, they are in close proximity, allowing for Förster Resonance Energy Transfer (FRET). Unlabeled inhibitors compete with the tracer for binding, disrupting FRET.

Materials:

• Kinase of interest (e.g., purified human Kinase X)

• Eu-labeled anti-tag antibody (specific to the kinase's purification tag, e.g., anti-His)

• Alexa Fluor™ 647-labeled Kinase Tracer (specific for the kinase family)

• Test Compounds (dissolved in 100% DMSO)

• Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• 384-well, low-volume, black plates

• Plate reader capable of Time-Resolved FRET (TR-FRET) measurements (e.g., Tecan Spark or BMG PHERAstar)

Caption: Workflow for a TR-FRET based kinase inhibition assay.

Methodology:

• Compound Preparation:

  • Create a serial dilution series of the test compounds in 100% DMSO. A typical 11-point curve might start at a 1 mM stock, diluted 1:3 down the series.

  • Dilute these DMSO stocks 1:25 in Assay Buffer to create a 4x working solution (containing 4% DMSO).

• Reagent Preparation:

  • Prepare a 4x Kinase/Eu-Antibody mixture in Assay Buffer at the final desired concentrations (e.g., 20 nM Kinase, 8 nM Antibody).

  • Prepare a 2x Tracer solution in Assay Buffer at its final desired concentration (e.g., 20 nM). Note: All concentrations must be optimized for the specific kinase-tracer pair.

• Assay Plate Setup:

  • To the appropriate wells of a 384-well plate, add 2.5 µL of the 4x compound working solutions. Include "0% inhibition" controls (4% DMSO) and "100% inhibition" controls (high concentration of a known inhibitor or no kinase).

  • Add 2.5 µL of the 4x Kinase/Eu-Antibody mixture to all wells.

  • Initiate the binding reaction by adding 5 µL of the 2x Tracer solution to all wells. The final volume will be 10 µL.

• Incubation and Reading:

  • Seal the plate and centrifuge briefly (e.g., 1000 rpm for 1 min) to ensure all components are mixed.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Read the plate using a TR-FRET enabled plate reader. Set the excitation wavelength to 340 nm and measure the emission at 615 nm (Europium donor) and 665 nm (Alexa Fluor™ 647 acceptor).

• Data Analysis:

  • Calculate the Emission Ratio (665 nm / 615 nm) for each well.

  • Normalize the data using the controls: % Inhibition = 100 * (1 - (Ratio_sample - Ratio_100%_Inh) / (Ratio_0%_Inh - Ratio_100%_Inh)).

  • Plot the % Inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Perspectives

The choice between a benzimidazole and a 6-methyl-1H-imidazo[4,5-b]pyridine scaffold is a nuanced decision rooted in the specific goals of a drug discovery program. It is not a matter of one being universally "better," but rather which is "fitter" for a given biological target and desired property profile.

• Benzimidazole remains an outstanding starting point. Its relative simplicity, well-understood chemistry, and vast historical precedent make it a reliable choice for initial screening and hit-finding.[1][4] It is ideal for probing pockets where hydrophobicity is the dominant feature.

• 6-Methyl-1H-imidazo[4,5-b]pyridine offers a clear path for optimization.[9][10] The strategic placement of the pyridine nitrogen provides a powerful tool to introduce new hydrogen bonding interactions, modulate pKa, improve solubility, and alter metabolic pathways.[11] It represents a rational, hypothesis-driven modification to overcome liabilities often associated with its carbocyclic counterpart.

The future of scaffold hopping and bioisosteric replacement will continue to rely on this kind of detailed analysis. As our understanding of protein-ligand interactions deepens through structural biology and computational chemistry, the ability to predict when and why to make such a switch will become even more precise. The ongoing exploration of imidazopyridine isomers and their derivatives will undoubtedly unlock new therapeutic possibilities that build upon the storied history of the benzimidazole core.[7][8]

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X-Ray Crystal Structure Validation of 6-Methyl-1H-imidazo[4,5-b]pyridine: A Comparative Guide to Structural Elucidation Techniques

Executive Summary: The Structural Imperative

In fragment-based drug discovery (FBDD) and lead optimization, the precise structural validation of heterocyclic pharmacophores is non-negotiable. 6-Methyl-1H-imidazo[4,5-b]pyridine is a highly privileged bicyclic scaffold, frequently deployed as a critical hinge-binding motif in the development of potent inhibitors for targets such as p21-activated kinase 4 (PAK4)[1], phosphodiesterase 10A (PDE10A)[2], and Tropomyosin receptor kinase A (TrkA)[3].

However, imidazo[4,5-b]pyridines present a notorious analytical challenge: annular tautomerism . The molecule exists in an equilibrium between the 1H- and 3H- tautomeric states. Incorrect tautomer assignment during computational docking or structure-activity relationship (SAR) modeling inevitably leads to flawed binding hypotheses and wasted synthetic effort. This guide objectively compares the performance of Single-Crystal X-ray Diffraction (SCXRD)—the gold standard for absolute structural validation—against alternative techniques like 2D Nuclear Magnetic Resonance (NMR) and Microcrystal Electron Diffraction (MicroED).

The Analytical Challenge: Resolving Tautomeric Ambiguity

To understand the causality behind our instrumental choices, we must examine the physical chemistry of the molecule. In solution, 6-Methyl-1H-imidazo[4,5-b]pyridine undergoes rapid proton exchange between the N1 and N3 positions.

• The NMR Limitation: Solution-state 2D NMR (such as HMBC or NOESY) captures this rapid exchange as a time-averaged signal. While NMR is excellent for understanding physiological-state dynamics, it often fails to definitively pinpoint the dominant tautomer's exact atomic coordinates.

• The SCXRD Advantage: SCXRD physically freezes the molecule within its lowest-energy crystal lattice. By collecting high-resolution diffraction data (< 0.8 Å) at cryogenic temperatures, we minimize thermal displacement parameters (B-factors). This allows us to directly observe the electron density of the hydrogen atom, definitively proving whether the 1H or 3H tautomer crystallized[4].

Decision matrix comparing structural elucidation techniques for tautomer resolution.

Performance Comparison: SCXRD vs. Alternatives

When validating the structure of 6-Methyl-1H-imidazo[4,5-b]pyridine (either as a pure small molecule or co-crystallized with a kinase domain), the choice of analytical platform dictates the resolution of your data. Below is a structured comparison of the three primary methodologies.

Performance Metric	Single-Crystal X-Ray Diffraction (SCXRD)	Solution-State 2D NMR	Microcrystal Electron Diffraction (MicroED)
Sample Requirement	Single macroscopic crystal (>50 µm)	1–5 mg in deuterated solvent	Nanocrystalline powder (<1 µm)
Tautomer Resolution	Definitive (Direct H-atom mapping)	Ambiguous (Time-averaged signals)	Moderate (Dynamic scattering issues)
Absolute Configuration	Yes (via anomalous dispersion)	No (Requires chiral derivatization)	Yes (Emerging capability)
Target Binding Insight	High (Co-crystallization maps H-bonds)	Moderate (STD-NMR / WaterLOGSY)	High (For intractable large complexes)
Throughput	Medium (Bottleneck: Crystallization)	High (Rapid data acquisition)	Low (Complex sample prep & grid freezing)

Verdict: While NMR is indispensable for bulk purity analysis, SCXRD remains the only self-validating system capable of providing unambiguous, static 3D coordinates for the imidazo[4,5-b]pyridine core, which is essential for rational drug design[2].

Self-Validating Experimental Protocol: SCXRD Workflow

To ensure scientific integrity, a structural validation protocol must be self-validating—meaning the data inherently proves the correctness of the experimental execution. The following is a field-proven, step-by-step methodology for the SCXRD validation of 6-Methyl-1H-imidazo[4,5-b]pyridine.

Phase 1: Controlled Crystallization

Causality: High-resolution diffraction requires a highly ordered lattice. Rapid precipitation yields microcrystals unsuitable for standard SCXRD. We use vapor diffusion to tightly control the nucleation thermodynamics.

• Solvent System: Dissolve 10 mg of 6-Methyl-1H-imidazo[4,5-b]pyridine in 500 µL of a 1:1 mixture of methanol and ethyl acetate (good solvents).

• Vapor Diffusion: Place the solution in a sitting-drop crystallization plate. Fill the reservoir with 500 µL of hexane (anti-solvent).

• Incubation: Seal the chamber and incubate at 4°C. The slow vapor-phase diffusion of hexane into the drop gradually lowers solubility, promoting the growth of a single, diffraction-quality macroscopic crystal over 3–7 days.

Phase 2: Cryogenic Harvesting & Data Collection

Causality: Collecting data at room temperature introduces thermal vibrations that blur electron density, making hydrogen atoms invisible.

• Harvesting: Under a polarized light microscope, harvest a single crystal (approx. 0.1 × 0.1 × 0.05 mm) using a MiTeGen polyimide loop.

• Cryoprotection: Briefly plunge the loop into a cryoprotectant (e.g., Paratone-N) to displace the mother liquor. This prevents the formation of crystalline ice rings during cooling, which would obscure high-angle reflections.

• Diffraction: Mount the crystal on a diffractometer equipped with a microfocus Cu-Kα source (λ = 1.54184 Å). Instantly cool the sample to 100 K using an open-flow nitrogen cryostat. Collect a full sphere of diffraction data (completeness > 99%).

Phase 3: Phasing and Unbiased Refinement

Causality: Placing hydrogen atoms in geometrically calculated positions introduces confirmation bias. To truly validate the tautomer, the N-H proton must be found empirically.

• Structure Solution: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT).

• Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F2 (SHELXL).

• Tautomer Validation (Critical Step): Generate a difference Fourier map ( Fo​−Fc​ ). Locate the residual electron density peak corresponding to the N-H proton. If the peak resides on N1, the 1H-tautomer is confirmed. Freely refine the coordinates of this proton to validate the tautomeric state.

Step-by-step single-crystal X-ray diffraction workflow for imidazo[4,5-b]pyridines.

Conclusion

While 2D NMR provides rapid, high-throughput verification of bulk purity and solution-state dynamics, it falls short in resolving the tautomeric ambiguity inherent to the 6-Methyl-1H-imidazo[4,5-b]pyridine scaffold. Single-Crystal X-ray Diffraction remains the premier, self-validating methodology for absolute structural elucidation. By employing controlled vapor diffusion and cryogenic difference Fourier mapping, researchers can confidently lock down the 3D coordinates of this vital pharmacophore, ensuring downstream docking studies and SAR models are built on an unshakeable structural foundation.

References

• Title: The discovery and the structural basis of an imidazo[4,5-b]pyridine-based p21-activated kinase 4 inhibitor Source: PubMed (nih.gov) URL: [Link]

• Title: 4P1R: Crystal Structure of PDE10A with Imidazo[4,5-b]pyridines as Potent and Selective Inhibitors Source: RCSB Protein Data Bank URL: [Link]

• Title: Discovery of Disubstituted Imidazo[4,5-b]pyridines and Purines as Potent TrkA Inhibitors Source: PubMed Central (nih.gov) URL: [Link]

• Title: Imidazopyridines as a source of biological activity and their pharmacological potentials Source: ResearchGate URL: [Link]

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• 4. researchgate.net [researchgate.net]

Decoding the Vibrational Fingerprint: A Comparative Guide to the FTIR Spectroscopy of 6-Methyl-1H-imidazo[4,5-b]pyridine

For the modern researcher and drug development professional, the precise characterization of novel chemical entities is paramount. 6-Methyl-1H-imidazo[4,5-b]pyridine, a heterocyclic compound with significant potential in medicinal chemistry, demands a thorough understanding of its structural and electronic properties. Fourier-Transform Infrared (FTIR) spectroscopy provides a rapid and non-destructive method to obtain a unique vibrational fingerprint of this molecule. This guide offers an in-depth analysis of the expected FTIR reference peaks for 6-Methyl-1H-imidazo[4,5-b]pyridine, drawing upon comparative data from its parent scaffold and related methylated analogues to provide a robust interpretative framework.

The imidazo[4,5-b]pyridine core is a key pharmacophore found in a variety of biologically active molecules.[1] The addition of a methyl group at the 6-position can significantly influence its electronic distribution, lipophilicity, and metabolic stability, thereby modulating its therapeutic potential. Understanding the vibrational signature of this specific substitution is crucial for quality control, reaction monitoring, and aiding in the elucidation of its interactions in more complex biological systems.

The Core Vibrational Landscape: 1H-Imidazo[4,5-b]pyridine as a Baseline

To predict the FTIR spectrum of 6-Methyl-1H-imidazo[4,5-b]pyridine, we first must understand the vibrational characteristics of its parent structure, 1H-imidazo[4,5-b]pyridine. The spectrum of this molecule is dominated by the vibrations of the fused imidazole and pyridine rings.

Below is a logical workflow for interpreting the FTIR spectrum of a substituted heterocyclic compound like 6-Methyl-1H-imidazo[4,5-b]pyridine.

Caption: A stepwise workflow for the analysis of the FTIR spectrum of 6-Methyl-1H-imidazo[4,5-b]pyridine.

A representative, though not experimentally verified for the specific compound, set of expected peaks for the core structure is presented in the table below, based on available data for 1H-imidazo[4,5-b]pyridine[2] and related imidazopyridine derivatives.[3][4]

Wavenumber Range (cm⁻¹)	Vibrational Assignment (Tentative)	Functional Group
3150 - 2600	N-H stretching (broad, due to H-bonding)	Imidazole Ring
3100 - 3000	Aromatic C-H stretching	Pyridine & Imidazole Rings
1640 - 1580	C=N and C=C stretching vibrations	Pyridine & Imidazole Rings
1500 - 1400	Ring stretching and scissoring vibrations	Pyridine & Imidazole Rings
1350 - 1200	In-plane C-H bending	Pyridine & Imidazole Rings
Below 1000	Out-of-plane C-H bending and ring deformation modes	Pyridine & Imidazole Rings

The Influence of Methylation: A Comparative Analysis

The introduction of a methyl group at the 6-position of the pyridine ring will introduce new vibrational modes and perturb the existing vibrations of the parent scaffold. To understand these changes, we can draw comparisons with the FTIR spectra of simple methylated pyridines and imidazoles.

The key vibrational modes associated with the methyl group are:

• C-H Stretching: The methyl C-H bonds will exhibit both symmetric and asymmetric stretching vibrations. These typically appear in the 2980-2850 cm⁻¹ region.

• C-H Bending (Deformation): The methyl group also undergoes bending vibrations. The asymmetric deformation (scissoring) is expected around 1470-1430 cm⁻¹, while the symmetric deformation (umbrella mode) is typically observed in the 1390-1370 cm⁻¹ range.

The following diagram illustrates the key functional groups and their expected vibrational regions in the FTIR spectrum of 6-Methyl-1H-imidazo[4,5-b]pyridine.

Caption: Key vibrational regions for functional groups in 6-Methyl-1H-imidazo[4,5-b]pyridine.

Predicted FTIR Reference Peaks for 6-Methyl-1H-imidazo[4,5-b]pyridine

By combining the spectral features of the 1H-imidazo[4,5-b]pyridine core with the expected contributions from the methyl group, we can construct a predicted FTIR peak table for 6-Methyl-1H-imidazo[4,5-b]pyridine. This serves as a valuable guide for researchers working with this compound.

Wavenumber Range (cm⁻¹)	Vibrational Assignment (Predicted)	Functional Group/Moiety	Comparative Rationale
3150 - 2600	N-H stretching (broad)	Imidazole N-H	Consistent with the parent 1H-imidazo[4,5-b]pyridine, broadened by intermolecular hydrogen bonding.[2]
3100 - 3000	Aromatic C-H stretching	Pyridine & Imidazole Rings	Characteristic of C-H bonds on sp² hybridized carbons in aromatic systems.
2980 - 2850	Aliphatic C-H stretching (symmetric & asymmetric)	Methyl Group	Introduction of the methyl group adds these characteristic aliphatic C-H stretching vibrations.
1640 - 1580	C=C and C=N stretching	Pyridine & Imidazole Rings	These fundamental ring stretching modes are expected to be present, potentially with slight shifts due to the electronic effect of the methyl group.
1500 - 1400	Ring stretching and scissoring vibrations	Pyridine & Imidazole Rings	Complex vibrations involving the entire heterocyclic system.
1470 - 1430	Asymmetric C-H bending (scissoring)	Methyl Group	A key indicator of the methyl substituent.
1390 - 1370	Symmetric C-H bending (umbrella)	Methyl Group	Another characteristic bending mode of the methyl group.
1350 - 1200	In-plane C-H bending	Pyridine & Imidazole Rings	Bending vibrations of the aromatic C-H bonds within the plane of the rings.
Below 1000	Out-of-plane C-H bending and ring deformations	Entire Molecule	The substitution pattern on the pyridine ring will influence the specific positions of the out-of-plane C-H bending modes, providing further structural information.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

To validate these predictions and obtain an experimental spectrum for 6-Methyl-1H-imidazo[4,5-b]pyridine, the following protocol using the Attenuated Total Reflectance (ATR) technique is recommended for its simplicity and minimal sample preparation.

• Instrument Preparation: Ensure the FTIR spectrometer is purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Collection: Clean the ATR crystal (typically diamond or germanium) with an appropriate solvent (e.g., isopropanol) and allow it to dry completely. Collect a background spectrum.

• Sample Application: Place a small amount of the solid 6-Methyl-1H-imidazo[4,5-b]pyridine sample onto the ATR crystal.

• Pressure Application: Apply consistent pressure to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum should be baseline corrected and, if necessary, ATR corrected to resemble a transmission spectrum.

Conclusion

While a definitive experimental spectrum for 6-Methyl-1H-imidazo[4,5-b]pyridine is not widely available in public databases, a robust and reliable set of reference peaks can be predicted through a comparative analysis of its parent scaffold and related methylated heterocycles. This guide provides a foundational framework for researchers to interpret the FTIR spectrum of this important molecule, aiding in its identification, purity assessment, and further investigation into its chemical and biological properties. The combination of understanding the core ring vibrations and the specific contributions of the methyl substituent allows for a confident assignment of the key spectral features.

References

• Dymińska, L., Węgliński, Z., Gągor, A., & Hanuza, J. (2013). Structural and Vibrational Properties of Imidazo[4,5-c]pyridine, a Structural Unit in Natural Products.
• Gawande, N. G., et al. (2019). Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. Chemistry Central Journal, 13(1), 1-17.

• NIST Chemistry WebBook. (n.d.). 2-Methylpyridine. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). 3-Methylpyridine. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). 4-Methylpyridine. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). 1-Methylimidazole. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• PubChem. (n.d.). 1H-Imidazo[4,5-b]pyridine. Retrieved from [Link]

• Yurdakul, Ş., & Badoğlu, S. (2009). FT-IR spectra, vibrational assignments, and density functional calculations of imidazo[1,2-a]pyridine molecule and its Zn(II) halide complexes. Structural Chemistry, 20(3), 423-434.
• Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7(1), 1-13.
• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26.
• Sharma, A., & Kumar, V. (2018). Imidazo[4,5-b]pyridine: A versatile scaffold in medicinal chemistry. European Journal of Medicinal Chemistry, 157, 103-131.
• Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry. Pergamon.
• Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.
• Stuart, B. H. (2004).
• Smith, B. C. (2011). Fundamentals of Fourier Transform Infrared Spectroscopy. CRC press.
• Colthup, N. B., Daly, L. H., & Wiberley, S. E. (2012). Introduction to infrared and Raman spectroscopy. Academic press.
• Balabin, R. M. (2009). Molecular structure and vibrational spectra of 2-amino-5-methyl pyridine and 2-amino-6-methyl pyridine by density functional methods. Journal of Molecular Structure, 891(1-3), 284-291.

• IR Spectroscopy Tutorial: Aromatics. (n.d.). Retrieved from [Link]

• OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. OpenStax. Retrieved from [Link]

• Spectroscopy Basics Series. (2025, July 11).

• Lara-Hernández, A. R., Gallardo-Rivas, N. V., & Paramo-Garcia, U. (n.d.). FTIR spectra of synthesized surfactants: a) imidazole-based-and b)... [Image]. ResearchGate. Retrieved from [Link]

• Rashamuse, T. J. (n.d.). The superimposed FTIR spectra of the free ligand N-methylimidazole... [Image]. ResearchGate. Retrieved from [Link]

• Habeeba, M. M. (n.d.). FTIR spectra of (A) 4-DMAP, (B) DHBQ and (C) [4-DMAP-DHBQ] CT complex... [Image]. ResearchGate. Retrieved from [Link]

• Typical IR Absorption Frequencies For Common Functional Groups. (n.d.). Northern Illinois University. Retrieved from [Link]

• FULIR. (n.d.). Imidazo[4,5-b]pyridine derived iminocoumarins as potential pH probes. Retrieved from [Link]

• Dymińska, L., Węgliński, Z., Gągor, A., & Hanuza, J. (2013). Structural and Vibrational Properties of Imidazo[4,5-c]pyridine, a Structural Unit in Natural Products. figshare. [Link]

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• 4. Structural and vibrational properties of imidazo[4,5-c]pyridine, a structural unit in natural products - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

6-Methyl-1H-imidazo[4,5-b]pyridine proper disposal procedures

Comprehensive Disposal and Operational Handling Protocol for 6-Methyl-1H-imidazo[4,5-b]pyridine

As a Senior Application Scientist, I frequently consult with drug development professionals regarding the lifecycle management of heterocyclic building blocks. 6-Methyl-1H-imidazo[4,5-b]pyridine is a highly valuable fused bicyclic scaffold utilized extensively in the synthesis of kinase inhibitors and GPCR modulators. However, its physicochemical profile—specifically its nitrogen-rich core and inherent biological activity—demands rigorous disposal protocols.

Improper disposal not only risks regulatory non-compliance under the Resource Conservation and Recovery Act (RCRA) but also poses significant environmental hazards, including aquatic toxicity and the generation of toxic nitrogen oxides (NOx) during substandard incineration. This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of 6-Methyl-1H-imidazo[4,5-b]pyridine, ensuring your laboratory maintains the highest standards of safety and scientific integrity.

Chemical Profiling & Risk Causality

Before executing any disposal protocol, it is critical to understand why specific operational choices are made.

• Nitrogenous Heterocycle Dynamics: The imidazopyridine core contains multiple nitrogen atoms. When subjected to standard combustion, these atoms readily oxidize into toxic NOx gases. Therefore, disposal must be routed exclusively to high-temperature incinerators equipped with specialized NOx scrubbers .

• Biological Activity & Ecotoxicity: As a pharmacophore precursor, this compound is designed to interact with biological systems. It must never be disposed of via sink or sanitary sewer systems, as it resists standard municipal wastewater treatment and poses a direct threat to aquatic ecosystems .

• Solvent Interactions: In synthetic workflows, this compound is often dissolved in polar aprotic solvents (e.g., DMSO, DMF) or halogenated solvents (e.g., DCM). The waste matrix dictates the disposal stream, as mixing halogenated and non-halogenated waste alters the required incineration temperature and risks dioxin formation .

Waste Categorization & Compatibility Data

To prevent adverse reactions in the waste stream and ensure RCRA compliance, summarize and segregate your waste profiles using the following categorization matrix.

Waste Category	Physical State	Compatible Matrices	Incompatible Materials	Target Disposal Stream
Solid Waste	Powder, Silica gel	Filter paper, plastics, glass vials	Strong oxidizers, peroxides	Solid Hazardous Waste
Halogenated Liquid	Solution / Mother Liquor	DCM, Chloroform, DCE	Alkali metals, azides	Halogenated Organic Waste
Non-Halogenated Liquid	Solution / Mother Liquor	DMSO, MeOH, EtOAc, DMF	Strong acids/bases	Non-Halogenated Organic Waste
Aqueous Waste	Liquid (Quenched)	Water, Brine, sat. NH₄Cl	Unquenched reactive species	Aqueous Hazardous Waste

Step-by-Step Operational Disposal Workflow

The following methodology provides a self-validating system for waste management. Each phase includes a verification check to ensure absolute compliance and safety.

Phase 1: Source Segregation (At the Bench)

• Identify the Waste Matrix: Determine if the 6-Methyl-1H-imidazo[4,5-b]pyridine is in solid form (neat powder, contaminated silica gel) or liquid form (reaction solvents).

• Select the Appropriate Receptacle:

  • Solid Waste: Place in a high-density polyethylene (HDPE) wide-mouth container lined with a compatible poly-bag.

  • Liquid Waste: Funnel into an HPLC-grade, solvent-compatible carboy.

  • Causality Check: Never use metal containers for liquid waste, as trace acidic byproducts from synthesis can cause corrosion and heavy metal leaching.

• Halogenated vs. Non-Halogenated Segregation: If the compound is dissolved in >1% halogenated solvent, it MUST be routed to the "Halogenated Organic Waste" stream. Otherwise, route to "Non-Halogenated Organic Waste" .

Phase 2: Neutralization & Quenching (If Applicable)

• Assess Reactivity: If the compound is part of an active reaction mixture containing reactive electrophiles or strong bases (e.g., NaH used for N-alkylation of the imidazopyridine), the mixture must be chemically quenched before disposal.

• Quenching Protocol: Under a fume hood, slowly add the reaction mixture dropwise to a vigorously stirred flask of ice-cold water or saturated aqueous ammonium chloride.

• Self-Validating Verification: Test the pH of the aqueous phase using universal indicator strips. Ensure the pH is stabilized between 5 and 9 before transferring the mixture to the aqueous waste carboy .

Phase 3: RCRA Compliant Packaging & Labeling

• Seal and Inspect: Ensure all waste containers are tightly capped. Place them inside secondary containment trays to capture potential micro-spills.

• Labeling: Affix a standardized Hazardous Waste label. Explicitly list "6-Methyl-1H-imidazo[4,5-b]pyridine" and all associated solvents with their approximate percentages.

  • Causality Check: Do not use abbreviations or structural formulas (e.g., "Imidazopyridine waste" is legally insufficient for RCRA compliance) .

• Accumulation Limits: Monitor volume strictly. Do not exceed the satellite accumulation limit (typically 55 gallons of hazardous waste) per laboratory space.

Phase 4: EH&S Transfer and Final Destruction

• Transfer: Submit a formal waste pickup request to your institutional Environmental Health and Safety (EH&S) department.

• Final Destruction: EH&S will route the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF). The facility will perform high-temperature incineration (>1000°C) with flue gas desulfurization and NOx scrubbing systems to completely mineralize the heterocyclic core into N₂, CO₂, and H₂O.

Mandatory Visualization: Disposal Workflow

Workflow for the segregation and RCRA-compliant disposal of 6-Methyl-1H-imidazo[4,5-b]pyridine.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press, 2011. URL:[Link]

• U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Laws and Regulations." EPA.gov. URL:[Link]

• Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard: Safety Data Sheets." OSHA.gov. URL: [Link]

Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Handling 6-Methyl-1H-imidazo[4,5-b]pyridine

For Immediate Implementation: This guide provides critical safety and operational protocols for all laboratory personnel handling 6-Methyl-1H-imidazo[4,5-b]pyridine. Adherence to these procedures is mandatory to ensure a safe research environment and the integrity of your work.

As Senior Application Scientists, our commitment extends beyond providing high-quality reagents. We are dedicated to empowering researchers with the knowledge to handle chemical compounds safely and effectively. This document outlines the essential personal protective equipment (PPE) and handling procedures for 6-Methyl-1H-imidazo[4,5-b]pyridine, a heterocyclic compound whose analogues have shown biological significance. While specific toxicological data for this particular compound is limited, its structural similarity to pyridine and other imidazopyridine derivatives necessitates a cautious and thorough approach to safety.

The following guidelines are synthesized from established safety protocols for pyridine-based compounds and general laboratory best practices. The core principle is to minimize all potential routes of exposure: inhalation, skin contact, and ingestion.

Understanding the Risks: Hazard Assessment

Core Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to prevent exposure. The following table summarizes the minimum required PPE for handling 6-Methyl-1H-imidazo[4,5-b]pyridine.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling solid compound (weighing, transfers)	Chemical safety goggles and a face shield	Nitrile or butyl rubber gloves (double-gloving recommended)	Fully-buttoned laboratory coat	NIOSH-approved respirator with organic vapor cartridges (if not handled in a certified chemical fume hood)
Preparing solutions	Chemical safety goggles and a face shield	Nitrile or butyl rubber gloves (double-gloving recommended)	Chemical-resistant apron over a laboratory coat	Work must be conducted in a certified chemical fume hood
Running reactions and workup	Chemical safety goggles	Nitrile or butyl rubber gloves	Laboratory coat	Work must be conducted in a certified chemical fume hood
Waste disposal	Chemical safety goggles and a face shield	Nitrile or butyl rubber gloves	Laboratory coat	Work should be conducted in a well-ventilated area, preferably a fume hood

Step-by-Step PPE and Handling Protocol

Adherence to a strict, sequential protocol for donning and doffing PPE is critical to prevent cross-contamination and exposure.

Preparation and Donning PPE

• Designated Area: All handling of 6-Methyl-1H-imidazo[4,5-b]pyridine must occur in a designated area, such as a certified chemical fume hood.[2]

• Inspect PPE: Before use, visually inspect all PPE for any signs of damage, such as cracks, tears, or discoloration.

• Donning Sequence:

  • First, put on your laboratory coat, ensuring it is fully buttoned.

  • Next, don your respiratory protection if required. Ensure a proper fit and seal.

  • Then, put on your chemical safety goggles.

  • Finally, put on your inner pair of gloves, followed by the outer pair, ensuring the cuffs of the outer gloves go over the sleeves of your lab coat.

Safe Handling within a Chemical Fume Hood

• Ventilation: Always ensure the chemical fume hood is functioning correctly before beginning work.[3]

• Sash Position: Keep the sash at the lowest possible height that still allows for comfortable and safe manipulation of the compound.

• Containment: Handle the compound on a disposable bench liner to contain any potential spills.

Doffing PPE and Decontamination

• Doffing Sequence: The order of removal is critical to prevent contaminating your skin and clothing.

  • Remove the outer pair of gloves first, peeling them off from the cuff downwards without touching the outside of the glove with your bare hands.

  • Remove your laboratory coat, folding it inwards to contain any potential contamination on the outer surface.

  • Remove your safety goggles.

  • Remove your inner pair of gloves using the same technique as the outer pair.

  • If a respirator was used, remove it last.

• Hand Hygiene: Immediately after removing all PPE, wash your hands thoroughly with soap and water.[1][4]

Emergency Procedures: Be Prepared

Accidents can happen, and a rapid, informed response is crucial.

Spill Response

• Small Spills (within the fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or a commercial spill absorbent.

  • Collect the absorbent material into a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spills (outside the fume hood):

  • Evacuate the area immediately.[2]

  • Alert your supervisor and the institutional safety office.

  • Prevent entry to the contaminated area.

  • Allow only trained emergency response personnel to handle the cleanup.

Exposure Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[1][2] Seek medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][2] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult or has stopped, provide artificial respiration if trained to do so. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate medical attention.[4]

Waste Disposal: A Critical Final Step

Proper disposal of chemical waste is paramount for environmental protection and laboratory safety.

• Containerization: All waste contaminated with 6-Methyl-1H-imidazo[4,5-b]pyridine, including empty containers, used PPE, and spill cleanup materials, must be collected in a clearly labeled, sealed, and compatible hazardous waste container.[2]

• Labeling: The waste container must be labeled with the full chemical name and a description of the contents.

• Storage: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents and acids.[2][6]

• Disposal: Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste.[3] Never pour chemical waste down the drain.[3]

Workflow for Safe Handling

The following diagram illustrates the critical steps for the safe handling of 6-Methyl-1H-imidazo[4,5-b]pyridine, from preparation to disposal.

Safe handling workflow for 6-Methyl-1H-imidazo[4,5-b]pyridine.

By adhering to these rigorous safety protocols, you are not only protecting yourself and your colleagues but also ensuring the quality and reproducibility of your scientific endeavors. Safety is a shared responsibility, and proactive measures are the cornerstone of a successful research environment.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. [Link]

• New Jersey Department of Health. (Date not available). Hazard Summary: Pyridine. [Link]

• Jubilant Ingrevia Limited. (2024, January 25). Pyridine ACS Safety Data Sheet. [Link]

• Avantor. (2011, August 29). Material Safety Data Sheet: Pyridine. [Link]

• Washington State University. (Date not available). Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals: Pyridine. [Link]

• Centers for Disease Control and Prevention. (2019, October 30). NIOSH Pocket Guide to Chemical Hazards: Pyridine. [Link]

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